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Foundational

Unveiling the Molecular Architecture: A Technical Guide to the Structure Elucidation of 2-(1H-indazol-7-yl)propan-2-amine

Introduction In the landscape of modern drug discovery and development, the precise determination of a molecule's three-dimensional structure is a cornerstone of success. It is the foundational step that dictates a compo...

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Author: BenchChem Technical Support Team. Date: March 2026

Introduction

In the landscape of modern drug discovery and development, the precise determination of a molecule's three-dimensional structure is a cornerstone of success. It is the foundational step that dictates a compound's pharmacological activity, metabolic fate, and potential for therapeutic intervention. This guide provides an in-depth, technical walkthrough of the multifaceted process of structure elucidation for the novel compound 2-(1H-indazol-7-yl)propan-2-amine. We will navigate through a logical, field-proven workflow, demonstrating how a synergistic application of advanced spectroscopic techniques can unambiguously resolve the molecular architecture of this promising indazole derivative. This document is intended for researchers, scientists, and drug development professionals seeking to understand not just the "how," but the "why" behind the strategic application of analytical chemistry in structural determination.

The indazole moiety is a privileged scaffold in medicinal chemistry, appearing in a wide array of pharmacologically active agents.[1][2] The addition of a propan-2-amine substituent at the 7-position introduces a key basic and potentially chiral center, opening avenues for diverse biological interactions. The unequivocal confirmation of the connectivity and stereochemistry of 2-(1H-indazol-7-yl)propan-2-amine is therefore paramount for its progression as a drug candidate.

The Strategic Workflow: A Multi-pronged Approach to Structural Verification

The elucidation of a novel chemical entity is akin to solving a complex puzzle. Each piece of analytical data provides a unique clue, and only through their logical assembly can the complete picture emerge. Our strategy for 2-(1H-indazol-7-yl)propan-2-amine is a holistic one, leveraging the strengths of multiple spectroscopic techniques to provide orthogonal and self-validating data points.[3][4]

Structure_Elucidation_Workflow cluster_0 Initial Characterization cluster_1 Detailed Structural Analysis MS Mass Spectrometry (Molecular Weight & Formula) 1D_NMR 1D NMR (1H, 13C) (Proton & Carbon Environments) MS->1D_NMR Provides Molecular Formula IR Infrared Spectroscopy (Functional Groups) IR->1D_NMR Confirms Functional Groups 2D_NMR 2D NMR (COSY, HSQC, HMBC) (Connectivity) 1D_NMR->2D_NMR Identifies Spin Systems Final_Structure Conclusive Structure of 2-(1H-indazol-7-yl)propan-2-amine 2D_NMR->Final_Structure Establishes Connectivity

Caption: A logical workflow for the structure elucidation of 2-(1H-indazol-7-yl)propan-2-amine.

Part 1: Foundational Analysis - Molecular Weight and Functional Groups

The initial steps in structure elucidation focus on establishing the fundamental properties of the molecule: its mass and the types of chemical bonds it contains.

Mass Spectrometry (MS): Determining the Molecular Blueprint

Mass spectrometry is an indispensable tool for ascertaining the molecular weight and elemental composition of a compound.[5] For a polar and potentially thermally labile molecule like an indazole derivative, Electrospray Ionization (ESI) is the preferred method over harsher techniques like Electron Ionization (EI).[6]

Expected High-Resolution Mass Spectrometry (HRMS-ESI) Data:

ParameterExpected Value
Molecular FormulaC₁₀H₁₃N₃
Exact Mass175.1110
[M+H]⁺176.1182

The observation of a protonated molecular ion ([M+H]⁺) at m/z 176.1182 with high mass accuracy would provide strong evidence for the elemental composition of C₁₀H₁₃N₃, a critical first step in confirming the identity of the target compound.

Experimental Protocol: High-Resolution Mass Spectrometry (HRMS-ESI)

  • Sample Preparation: Dissolve approximately 1 mg of 2-(1H-indazol-7-yl)propan-2-amine in 1 mL of a suitable solvent such as methanol or acetonitrile.

  • Instrumentation: Utilize a high-resolution mass spectrometer, such as a Q-TOF or Orbitrap instrument, equipped with an electrospray ionization source.

  • Infusion: Introduce the sample solution into the ESI source at a flow rate of 5-10 µL/min.

  • Ionization: Apply a high voltage (typically 3-5 kV) to the ESI needle to generate a fine spray of charged droplets.

  • Mass Analysis: Acquire the mass spectrum in positive ion mode over a mass range of m/z 50-500.

  • Data Analysis: Identify the monoisotopic peak for the protonated molecule ([M+H]⁺) and compare the measured accurate mass to the theoretical mass for the proposed elemental composition.

Tandem Mass Spectrometry (MS/MS) for Fragmentation Analysis:

To gain further structural insights, tandem mass spectrometry (MS/MS) can be employed to induce fragmentation of the parent ion.[7] The fragmentation pattern provides valuable information about the molecule's substructures.

Predicted Fragmentation Pathway:

MS_Fragmentation [M+H]+ [C10H14N3]+ m/z = 176.12 Fragment1 [C9H10N3]+ m/z = 159.09 [M+H]+->Fragment1 - NH3 Fragment2 [C7H7N2]+ m/z = 119.06 Fragment1->Fragment2 - C2H3

Caption: Predicted ESI-MS/MS fragmentation of 2-(1H-indazol-7-yl)propan-2-amine.

A characteristic loss of ammonia (NH₃) from the protonated parent ion would be expected, corresponding to the primary amine group. Further fragmentation of the indazole ring can also provide confirmatory evidence.

Infrared (IR) Spectroscopy: A Vibrational Fingerprint of Functional Groups

Infrared spectroscopy is a rapid and non-destructive technique that identifies the functional groups present in a molecule by detecting the absorption of infrared radiation corresponding to specific bond vibrations.[8]

Expected IR Absorption Bands for 2-(1H-indazol-7-yl)propan-2-amine:

Wavenumber (cm⁻¹)Vibrational ModeFunctional Group
3400-3250 (two bands)N-H stretchPrimary amine (-NH₂)[9][10]
3150-3000 (broad)N-H stretchIndazole N-H[8]
3050-3000C-H stretchAromatic C-H[8]
2970-2850C-H stretchAliphatic C-H (isopropyl)
1650-1580N-H bendPrimary amine (-NH₂)[9]
1620-1450C=C and C=N stretchAromatic and indazole rings[8]
1335-1250C-N stretchAromatic amine[9]

The presence of two distinct N-H stretching bands in the 3400-3250 cm⁻¹ region is a hallmark of a primary amine.[11] A broad absorption around 3150-3000 cm⁻¹ is characteristic of the N-H bond within the indazole ring.[8]

Experimental Protocol: Fourier-Transform Infrared (FTIR) Spectroscopy

  • Sample Preparation: Prepare a KBr pellet by intimately mixing a small amount of the solid sample with dry potassium bromide powder and pressing the mixture into a transparent disk. Alternatively, for a rapid analysis, an Attenuated Total Reflectance (ATR) accessory can be used with the neat solid sample.

  • Background Spectrum: Acquire a background spectrum of the empty sample compartment or the clean ATR crystal.

  • Sample Spectrum: Acquire the infrared spectrum of the sample.

  • Data Processing: The instrument's software will automatically ratio the sample spectrum to the background spectrum to generate the final absorbance or transmittance spectrum.

  • Analysis: Identify the characteristic absorption bands and correlate them to the functional groups present in the molecule.

Part 2: High-Resolution Structural Determination - Nuclear Magnetic Resonance (NMR) Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful technique for the detailed elucidation of molecular structure in solution.[12][13] By probing the magnetic properties of atomic nuclei, NMR provides information on the chemical environment, connectivity, and spatial relationships of atoms within a molecule.

Sample Preparation for NMR Spectroscopy: A Critical First Step

The quality of NMR data is highly dependent on proper sample preparation.[14][15][16]

Protocol for NMR Sample Preparation:

  • Solvent Selection: Choose a deuterated solvent in which the compound is soluble. For 2-(1H-indazol-7-yl)propan-2-amine, deuterated dimethyl sulfoxide (DMSO-d₆) or methanol-d₄ are suitable choices due to their ability to dissolve polar compounds and exchange with the labile N-H protons.

  • Concentration: Dissolve 5-10 mg of the sample in 0.5-0.7 mL of the chosen deuterated solvent in a clean, dry vial.[8]

  • Filtration: To remove any particulate matter that could degrade the spectral quality, filter the solution through a small plug of glass wool in a Pasteur pipette directly into a 5 mm NMR tube.[15][16]

  • Internal Standard: For accurate chemical shift referencing, add a small amount of tetramethylsilane (TMS) to the NMR tube.

  • Labeling: Clearly label the NMR tube with the sample identification.

One-Dimensional (1D) NMR: The Initial Roadmap

¹H NMR Spectroscopy: Probing the Proton Environment

¹H NMR spectroscopy provides information about the number of different types of protons in a molecule, their chemical environments, and their neighboring protons.

Predicted ¹H NMR Spectral Data for 2-(1H-indazol-7-yl)propan-2-amine (in DMSO-d₆, 400 MHz):

Chemical Shift (δ, ppm)MultiplicityIntegrationAssignment
~13.0br s1HIndazole N-H
~8.1s1HH-3
~7.7d1HH-4 or H-6
~7.4d1HH-6 or H-4
~7.1t1HH-5
~2.0 (broad)s2H-NH₂
~1.5s6H2 x -CH₃
  • The downfield signal at ~13.0 ppm is characteristic of the acidic indazole N-H proton.[8]

  • The singlet at ~8.1 ppm is typical for the H-3 proton of the indazole ring.[8]

  • The aromatic protons on the benzene ring will appear as a set of coupled multiplets in the region of ~7.1-7.7 ppm.

  • The two methyl groups of the propan-2-amine moiety are expected to be equivalent and appear as a singlet integrating to six protons.

  • The primary amine protons will likely appear as a broad singlet due to exchange with the solvent and quadrupolar broadening from the nitrogen atom.

¹³C NMR Spectroscopy: Mapping the Carbon Skeleton

¹³C NMR spectroscopy provides a signal for each unique carbon atom in the molecule, revealing the carbon framework.

Predicted ¹³C NMR Spectral Data for 2-(1H-indazol-7-yl)propan-2-amine (in DMSO-d₆, 100 MHz):

Chemical Shift (δ, ppm)Assignment
~141C-7a
~135C-3
~127C-5
~122C-3a
~121C-6
~120C-4
~110C-7
~50C(CH₃)₂
~30-CH₃
Two-Dimensional (2D) NMR: Connecting the Dots

While 1D NMR provides a wealth of information, complex molecules often require 2D NMR experiments to definitively establish atomic connectivity.[12]

COSY (Correlation Spectroscopy): Identifying ¹H-¹H Couplings

The COSY experiment reveals which protons are coupled to each other, typically through two or three bonds. This is invaluable for piecing together spin systems within the molecule. For 2-(1H-indazol-7-yl)propan-2-amine, COSY would confirm the coupling between the aromatic protons H-4, H-5, and H-6.

HSQC (Heteronuclear Single Quantum Coherence): Linking Protons to their Attached Carbons

The HSQC experiment shows correlations between protons and the carbon atoms to which they are directly attached (one-bond ¹H-¹³C correlations). This allows for the unambiguous assignment of protonated carbons.

HMBC (Heteronuclear Multiple Bond Correlation): Establishing Long-Range Connectivity

The HMBC experiment is crucial for establishing the overall molecular framework by showing correlations between protons and carbons over two or three bonds. This is particularly useful for connecting molecular fragments and identifying quaternary carbons.

Key Predicted HMBC Correlations:

  • The methyl protons (~1.5 ppm) will show a correlation to the quaternary carbon of the isopropyl group (~50 ppm) and to the C-7 carbon of the indazole ring (~110 ppm), definitively establishing the attachment point of the propan-2-amine substituent.

  • The H-6 proton will show a correlation to C-7, confirming their ortho relationship.

  • The H-3 proton will show correlations to C-3a and C-7a.

HMBC_Correlations structure Structure of 2-(1H-indazol-7-yl)propan-2-amine H_methyl CH3 Protons C_quat C(CH3)2 H_methyl->C_quat 2J C7 C-7 H_methyl->C7 3J H6 H-6 H6->C7 2J

Caption: Key HMBC correlations for structural confirmation.

Conclusion: A Cohesive and Validated Structural Assignment

By systematically acquiring and interpreting data from mass spectrometry, infrared spectroscopy, and a suite of 1D and 2D NMR experiments, a definitive and self-validating structural elucidation of 2-(1H-indazol-7-yl)propan-2-amine can be achieved. The convergence of evidence from these orthogonal techniques provides a high degree of confidence in the final assigned structure. This rigorous approach is not merely an academic exercise but a critical component of the due diligence required in modern pharmaceutical research and development, ensuring a solid foundation for all subsequent biological and clinical investigations.

References

  • Organomation. NMR Sample Preparation: The Complete Guide. [Link]

  • Iowa State University. NMR Sample Preparation | Chemical Instrumentation Facility. [Link]

  • NMR Sample Preparation. [Link]

  • Fritz Haber Institute. An infrared spectroscopic study of protonated and cationic indazole. [Link]

  • ResearchGate. Structural Elucidation of Small Organic Molecules by 1D, 2D and Multi Dimensional-Solution NMR Spectroscopy | Request PDF. [Link]

  • Taylor & Francis. Structure elucidation – Knowledge and References. [Link]

  • PMC. A tutorial in small molecule identification via electrospray ionization‐mass spectrometry: The practical art of structural elucidation. [Link]

  • jchps. Structural elucidation of small organic molecules by 1d-solution NMR Spectroscopy. [Link]

  • MDPI. Efficient MW-Assisted Synthesis, Spectroscopic Characterization, X-ray and Antioxidant Properties of Indazole Derivatives. [Link]

  • ResearchGate. (a). The EI-MS, and (b). ESI-MS/MS fragmentation pathways of compound 1. [Link]

  • Scribd. Organic Structure Analysis Techniques | PDF | Nuclear Magnetic Resonance Spectroscopy | Molecules. [Link]

  • Intertek. Molecular Structure Characterisation and Structural Elucidation. [Link]

  • Divisione di Spettrometria di Massa. Dissociation of Even-Electron Ions. [Link]

  • IR: amines. [Link]

  • PMC. Synthesis molecular docking and DFT studies on novel indazole derivatives. [Link]

  • Journal of Chemical Health Risks. Microwave Assisted Synthesis and Biological Evaluation of Indazole Derivatives. [Link]

  • Asian Journal of Research in Chemistry. Microwave Assisted Greener Synthesis of Indazoles via one pot two step Cyclization of Hydrazone Hydrate. [Link]

  • MetwareBio. Top 6 Ion Sources in Mass Spectrometry: EI, CI, ESI, APCI, APPI, and MALDI. [Link]

  • CDN. Infrared Spectroscopy. [Link]

  • ResearchGate. Interpretation of IR spectrum of compound 1N2a. [Link]

  • SpectraBase. Indazole - Optional[FTIR] - Spectrum. [Link]

  • Chemistry Stack Exchange. What is the difference of spectra of EI-MS and ESI-MS/MS?. [Link]

  • Spectroscopy Online. Organic Nitrogen Compounds II: Primary Amines. [Link]

  • Difference between Primary Secondary and Tertiary Amines Via FTIR. [Link]

  • SCIRP. Study of Mass Spectra of Some Indole Derivatives. [Link]

  • NMR Techniques in Organic Chemistry: a quick guide[14][5]. [Link]

  • Chemistry LibreTexts. 24.10 Spectroscopy of Amines. [Link]

  • transparencia.cmcamacari.ba.gov.br. Basic 1h And 13c Nmr Spectroscopy. [Link]

  • CHEMISTRY RESEARCH LABORATORY A User Guide to Modern NMR Experiments. [Link]

Sources

Exploratory

The Strategic Application of 2-(1H-Indazol-7-yl)propan-2-amine (CAS 1512227-39-2) in Modern Drug Discovery: A Technical Guide

Executive Summary In the contemporary landscape of targeted therapeutics, the architectural precision of small molecule inhibitors dictates their clinical efficacy and safety profiles. The compound 2-(1H-indazol-7-yl)pro...

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Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In the contemporary landscape of targeted therapeutics, the architectural precision of small molecule inhibitors dictates their clinical efficacy and safety profiles. The compound 2-(1H-indazol-7-yl)propan-2-amine (CAS: 1512227-39-2) has emerged as a highly privileged, sterically demanding building block. Frequently utilized in the design of kinase inhibitors and allosteric modulators, this fragment offers a unique combination of target affinity and metabolic resilience. This guide provides an in-depth technical analysis of its physicochemical properties, structural rationale, and synthetic integration, specifically tailored for medicinal chemists and drug development professionals.

Physicochemical Profiling

Understanding the baseline metrics of this building block is critical for predicting its behavior in both synthetic workflows and biological systems. The following table summarizes the core quantitative data provided by leading chemical suppliers 1, 2.

PropertySpecification
Chemical Name 2-(1H-indazol-7-yl)propan-2-amine
CAS Registry Number 1512227-39-2
Molecular Formula C₁₀H₁₃N₃
Molecular Weight 175.23 g/mol
Typical Purity Standard ≥98% (Validated via LC-MS/NMR)
Structural Class Heteroaryl aliphatic amine

Pharmacophore Rationale: The "gem-Dimethyl" Advantage

The structural logic behind 2-(1H-indazol-7-yl)propan-2-amine is rooted in overcoming common pharmacokinetic liabilities while maximizing target engagement.

  • The 1H-Indazole Core: This moiety is a well-established ATP-competitive hinge binder in kinase inhibitors. Its robust hydrogen bond donor-acceptor profile allows for precise anchoring within a kinase active site.

  • The 7-Position Vector: Substitution at the 7-position directs the aliphatic amine vector out of the hinge region and towards the solvent-exposed channel or specific allosteric pockets, enabling the formation of crucial salt bridges with acidic residues (e.g., Asp or Glu).

  • The gem-Dimethyl Motif: The incorporation of a gem-dimethyl group (the "propan-2-amine" substructure) at the benzylic position is a highly effective bioisosteric maneuver. By eliminating the α-hydrogens, the molecule gains profound resistance against oxidative metabolism (e.g., by monoamine oxidases or cytochrome P450 enzymes), thereby significantly extending the half-life of the resulting drug candidate.

Pharmacophore Molecule 2-(1H-indazol-7-yl)propan-2-amine CAS: 1512227-39-2 Indazole 1H-Indazole Scaffold Molecule->Indazole Dimethyl gem-Dimethyl Motif Molecule->Dimethyl Amine Primary Amine Molecule->Amine Func1 Kinase Hinge Binding (H-Bond Donor/Acceptor) Indazole->Func1 Func2 Metabolic Stability (Blocks α-Oxidation) Dimethyl->Func2 Func3 Solvent Channel Vector (Salt Bridge Formation) Amine->Func3

Fig 1. Pharmacophore deconstruction and structural rationale of CAS 1512227-39-2.

Synthetic Integration: Self-Validating Coupling Methodologies

Integrating this sterically hindered amine into a larger drug scaffold requires optimized conditions. The steric bulk of the gem-dimethyl group significantly attenuates the nucleophilicity of the primary amine via steric shielding of the nitrogen lone pair. Consequently, standard room-temperature coupling conditions often yield incomplete conversion.

Protocol: High-Temperature Nucleophilic Aromatic Substitution (SNAr)

This workflow details the conjugation of the indazole-amine to an electron-deficient heteroaryl halide (e.g., a chloropyrimidine core).

  • Step 1: Reagent Preparation & Stoichiometry

    • Action: Charge a dry, argon-flushed reaction vial with the electrophilic core (1.0 eq) and 2-(1H-indazol-7-yl)propan-2-amine (1.2 eq).

    • Causality: A 20% excess of the amine ensures complete consumption of the complex core scaffold. The argon atmosphere prevents oxidative degradation of the electron-rich indazole moiety at elevated temperatures.

  • Step 2: Base and Solvent Selection

    • Action: Add N,N-Diisopropylethylamine (DIPEA) (2.5 eq) and anhydrous N-Methyl-2-pyrrolidone (NMP) to achieve a 0.2 M concentration.

    • Causality: DIPEA acts as a non-nucleophilic proton sink, neutralizing the generated HCl without competing for the electrophile. NMP is selected over DMF for its superior thermal stability and capacity to solvate highly polar transition states.

  • Step 3: Thermal Activation

    • Action: Heat the mixture to 90 °C for 8–12 hours. Monitor conversion via LC-MS.

    • Causality: The steric hindrance of the gem-dimethyl group creates a high activation energy barrier. Elevated thermal energy is strictly required to drive the SNAr reaction to completion.

  • Step 4: Self-Validating Aqueous Workup

    • Action: Cool to room temperature, dilute with Ethyl Acetate, and wash the organic layer sequentially with 5% aqueous LiCl (3x) and brine (1x). Dry over Na₂SO₄ and concentrate.

    • Causality & Validation: The 5% LiCl wash is a highly efficient technique for extracting NMP into the aqueous phase. This step operates as a self-validating system : its success is confirmed by the absence of an NMP peak (~2.8 ppm) in the crude ¹H-NMR spectrum. Removing NMP ensures that subsequent Prep-HPLC purification is not compromised by solvent-induced peak broadening or retention time shifts.

SynthesisWorkflow SM CAS 1512227-39-2 (Amine Nucleophile) Reaction SNAr Coupling (NMP, DIPEA, 90°C) SM->Reaction Core Heteroaryl Halide (Electrophile) Core->Reaction Workup Aqueous Workup (5% LiCl Wash) Reaction->Workup Purification Prep-HPLC Isolation Workup->Purification

Fig 2. Standardized SNAr conjugation workflow for sterically hindered indazole-amines.

Applications in Targeted Therapeutics

The unique steric and electronic profile of CAS 1512227-39-2 has made it a highly sought-after fragment in the development of next-generation oncology drugs. Most notably, patent literature reveals its critical role in the synthesis of small molecule inhibitors targeting KRAS G12C mutants 3.

KRAS G12C was historically considered "undruggable" due to its smooth surface topology and lack of deep binding pockets. The strategic use of sterically demanding, rigidified amines like 2-(1H-indazol-7-yl)propan-2-amine allows medicinal chemists to exploit transient allosteric pockets (such as the Switch II pocket). The bulk of the gem-dimethyl group forces the molecule into a bioactive conformation, providing the necessary binding affinity and metabolic stability required to achieve clinical viability in combating KRAS-driven non-small cell lung cancer (NSCLC) and colorectal cancers.

References

  • ChemScene. "1512227-39-2 | 2-(1H-indazol-7-yl)propan-2-amine | ChemScene". ChemScene Catalog.
  • AA Blocks. "Product Index - AA Blocks: 1512227-39-2". AA Blocks Catalog.
  • Google Patents. "CN114867726B - Small molecule inhibitors of KRAS G12C mutants". Patent Literature.

Sources

Foundational

Physicochemical Profiling and Medicinal Chemistry Applications of 2-(1H-Indazol-7-yl)propan-2-amine

Executive Summary In modern fragment-based drug discovery (FBDD), the selection of low-molecular-weight building blocks with high ligand efficiency is paramount. 2-(1H-indazol-7-yl)propan-2-amine is a highly specialized,...

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Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In modern fragment-based drug discovery (FBDD), the selection of low-molecular-weight building blocks with high ligand efficiency is paramount. 2-(1H-indazol-7-yl)propan-2-amine is a highly specialized, privileged scaffold frequently utilized in the development of targeted therapeutics, particularly protein kinase inhibitors. With an exact molecular weight of 175.23 g/mol [1], this compound perfectly adheres to the "Rule of 3" for fragment libraries. This technical guide explores the physicochemical properties of this molecule, the structural causality behind its utility—specifically the intersection of kinase hinge-binding and the Thorpe-Ingold effect—and provides self-validating experimental workflows for its analytical verification and synthetic incorporation.

Structural and Physicochemical Profiling

The utility of a chemical fragment is dictated by its physicochemical parameters. 2-(1H-indazol-7-yl)propan-2-amine (CAS: 1512227-39-2) consists of a 1H-indazole core substituted at the 7-position with a propan-2-amine (isopropylamine) moiety[1].

Quantitative Data Summary
ParameterValueFBDD Implication (Rule of 3 Compliance)
Chemical Formula C₁₀H₁₃N₃Defines the atomic composition[1].
Molecular Weight (MW) 175.23 g/mol Pass (< 300 Da). Allows for extensive synthetic elaboration without exceeding the Lipinski limit of 500 Da for the final API.
Hydrogen Bond Donors (HBD) 3 (Indazole NH, Amine NH₂)Pass (≤ 3). Provides multiple vectors for target engagement.
Hydrogen Bond Acceptors (HBA) 2 (Indazole N, Amine N)Pass (≤ 3). Maintains favorable desolvation penalties.
Topological Polar Surface Area ~54.9 ŲFavorable for cell permeability and potential blood-brain barrier (BBB) penetration if required.

Medicinal Chemistry Perspective: The "Why"

As a Senior Application Scientist, it is critical to understand why this specific molecular weight and structural arrangement are chosen over simpler analogs (e.g., a standard methylamine substitution). The value of 2-(1H-indazol-7-yl)propan-2-amine lies in two distinct structural phenomena:

A. The 1H-Indazole Core as a Hinge Binder

Protein kinases are prime targets in oncology and immunology. The 1H-indazole core is a well-documented "hinge-binding" motif[2]. The N-H of the pyrazole ring and the adjacent nitrogen atom act as a bidentate hydrogen bond donor/acceptor pair, perfectly mimicking the interaction of the adenine ring of ATP with the backbone amides of the kinase hinge region[2][3]. Anchoring the molecule at the hinge is the critical first step in achieving high binding affinity.

B. The gem-Dimethyl Effect (Thorpe-Ingold Effect)

The substitution at the 7-position is not a simple linear amine; it is a propan-2-amine, meaning the primary amine is attached to a carbon bearing two methyl groups (a gem-dimethyl moiety). Incorporating a gem-dimethyl group introduces the Thorpe-Ingold effect (or angle compression)[4]. By increasing the steric bulk at the alpha-carbon, the bond angle between the methyl groups widens, which forces the amine group into a highly restricted, predictable conformational space[4][5].

Causality in Drug Design:

  • Entropic Advantage: By locking the amine into a specific vector, the molecule loses less conformational entropy upon binding to the target protein, directly translating to higher potency[5].

  • Metabolic Stability: The bulky methyl groups sterically shield the adjacent amine and the indazole 7-position from rapid oxidative metabolism by Cytochrome P450 enzymes, improving the pharmacokinetic half-life of the final drug[5].

FBDD_Workflow A Fragment Identification 2-(1H-indazol-7-yl)propan-2-amine MW: 175.23 Da B Structural Profiling Rule of 3 Compliant High Ligand Efficiency A->B Validates C Kinase Hinge Binding 1H-Indazole Core Anchoring B->C Primary Interaction D Vector Extension Sterically Directed by gem-Dimethyl C->D Conformational Lock E Lead Optimization Amide Coupling to Target Deep Pockets D->E Synthetic Elaboration F Preclinical Candidate MW: ~450-500 Da E->F Yields

Caption: Fragment-Based Drug Discovery (FBDD) workflow utilizing the 175.23 Da indazole building block.

Analytical & Experimental Workflows

To ensure scientific integrity, the following self-validating protocols detail the handling, verification, and synthetic utilization of 2-(1H-indazol-7-yl)propan-2-amine.

Protocol 1: LC-MS Verification of Molecular Weight and Purity

Before utilizing the fragment in synthesis, its exact molecular weight (175.23 g/mol ) and purity must be verified.

  • Rationale/Causality: The primary aliphatic amine has a high pKa (~10). Therefore, Electrospray Ionization in positive mode (ESI+) with an acidic mobile phase is the optimal choice, as it will quantitatively protonate the amine, yielding a strong [M+H]⁺ signal at m/z 176.2.

  • Step-by-Step Methodology:

    • Sample Preparation: Dissolve 1 mg of the compound in 1 mL of LC-MS grade Methanol (MeOH). Dilute 1:100 in 50:50 Water:Acetonitrile.

    • Chromatography: Inject 1 µL onto a C18 UPLC column (e.g., 2.1 x 50 mm, 1.7 µm particle size).

    • Mobile Phase:

      • Solvent A: 0.1% Formic Acid in HPLC-grade Water.

      • Solvent B: 0.1% Formic Acid in Acetonitrile.

    • Gradient: Run a linear gradient from 5% B to 95% B over 3.0 minutes at a flow rate of 0.5 mL/min.

    • Detection: Monitor UV absorbance at 254 nm (for the indazole chromophore) and set the mass spectrometer to ESI+ mode, scanning from m/z 100 to 500.

    • Validation: Confirm the presence of a single sharp UV peak co-eluting with a mass peak of 176.2 Da ([M+H]⁺).

LCMS_Workflow S1 Sample Prep 1 mg/mL in MeOH S2 Chromatography C18 Column, H2O/MeCN + 0.1% FA S1->S2 S3 Ionization (ESI+) Protonation of Primary Amine S2->S3 S4 Mass Analysis Target [M+H]+ m/z 176.2 S3->S4

Caption: LC-MS analytical workflow for verifying the 175.23 g/mol molecular weight via ESI+.

Protocol 2: Synthetic Incorporation via Amide Coupling

To build a larger Active Pharmaceutical Ingredient (API), the primary amine of the fragment is typically coupled to a carboxylic acid derivative.

  • Rationale/Causality: Because the primary amine is attached to a tertiary carbon (due to the gem-dimethyl group), it is highly sterically hindered. Standard coupling reagents (like EDC/HOBt) will result in poor yields. A highly reactive uronium-based coupling reagent like HATU is required to overcome the activation energy barrier associated with this steric bulk.

  • Step-by-Step Methodology:

    • Activation: In a dry, round-bottom flask under nitrogen, dissolve the target carboxylic acid (1.0 eq) in anhydrous N,N-Dimethylformamide (DMF) to a concentration of 0.1 M.

    • Base Addition: Add N,N-Diisopropylethylamine (DIPEA) (3.0 eq). The tertiary amine base deprotonates the carboxylic acid without acting as a competing nucleophile.

    • Coupling Reagent: Add HATU (1.2 eq). Stir at room temperature for 15 minutes to form the highly reactive HOAt-active ester.

    • Amine Addition: Add 2-(1H-indazol-7-yl)propan-2-amine (1.1 eq) to the reaction mixture.

    • Reaction Monitoring: Stir the reaction at room temperature. Due to steric hindrance, heating to 40-50°C may be required if LC-MS indicates incomplete conversion after 4 hours.

    • Workup: Quench with saturated aqueous NaHCO₃, extract with Ethyl Acetate, wash the organic layer with brine to remove DMF, dry over Na₂SO₄, and concentrate in vacuo.

References

  • Talele, T. T. "Natural-Products-Inspired Use of the gem-Dimethyl Group in Medicinal Chemistry". Journal of Medicinal Chemistry, ACS Publications, 2018. Available at:[Link]

  • ChemEurope. "Thorpe-Ingold effect". ChemEurope Encyclopedia. Available at:[Link]

  • Engel, J. et al. "Indazole-Based Covalent Inhibitors To Target Drug-Resistant Epidermal Growth Factor Receptor". Journal of Medicinal Chemistry, ACS Publications, 2017. Available at:[Link]

Sources

Exploratory

Architecting the Next Generation of Kinase Inhibitors: A Technical Guide to the Discovery of Novel Indazole-Based Compounds

Executive Summary The indazole ring system (comprising 1H- and 2H-indazole tautomers) has cemented its status as a "privileged scaffold" in modern medicinal chemistry. Characterized by its unique electronic distribution...

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Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The indazole ring system (comprising 1H- and 2H-indazole tautomers) has cemented its status as a "privileged scaffold" in modern medicinal chemistry. Characterized by its unique electronic distribution and structural rigidity, the indazole core serves as an exceptional bioisostere for indole and benzimidazole. As a Senior Application Scientist navigating the complexities of targeted oncology and inflammatory disease drug discovery, I have observed that the true power of the indazole scaffold lies in its capacity to form highly specific, bidentate hydrogen-bonding networks within the ATP-binding pockets of kinases.

This whitepaper provides an in-depth, technical roadmap for the design, synthesis, and biological validation of novel indazole-based compounds, focusing on their application as potent kinase inhibitors.

Pharmacophore Rationale: The Indazole Advantage

The rational design of kinase inhibitors hinges on mimicking the interactions of the adenine ring of ATP. The indazole scaffold achieves this through its adjacent nitrogen atoms (N1 and N2). Typically, the N1-H acts as a hydrogen bond donor, while the N2 lone pair acts as a hydrogen bond acceptor. This dual capability perfectly complements the backbone carbonyl and amide NH of the kinase hinge region.

Recent literature, such as the comprehensive review on 1[1], underscores the versatility of this scaffold. By functionalizing the C-3, C-5, or C-6 positions, medicinal chemists can project substituents into the hydrophobic pockets (e.g., the DFG-out allosteric site) or the solvent-exposed regions of the kinase, driving both potency and selectivity. This has been highly successful in targeting hyperactive signaling cascades, such as the Epidermal Growth Factor Receptor (EGFR) and the Phosphoinositide 3-kinase (PI3K)/Akt pathways.

Pathway EGFR Mutant EGFR PI3K PI3K EGFR->PI3K Activates AKT Akt Kinase PI3K->AKT Phosphorylates Indazole Indazole Inhibitor Indazole->EGFR Covalent Bond Indazole->AKT ATP Competition

Fig 1. Mechanism of action for indazole-based inhibitors in the EGFR and PI3K/Akt pathways.

Synthetic Architecture: Constructing the Core

Historically, indazoles were synthesized via diazotization of o-toluidines—a process requiring harsh acidic conditions that are intolerant of sensitive functional groups. Modern synthetic architecture relies on transition-metal catalysis to achieve regioselective ring closure under mild conditions.

A field-proven methodology is the Copper(I)-catalyzed intramolecular amination of o-haloaryl N-tosylhydrazones. The causality behind selecting Cu(I) over Pd(0) lies in copper's superior ability to facilitate C-N bond formation with hydrazones while suppressing undesired Suzuki-type homocoupling side reactions.

ProtocolFlow Step1 1. Reagent Prep (Hydrazone + CuI + Base) Step2 2. Degassing (Argon) Prevents Cu(I) Oxidation Step1->Step2 Step3 3. Thermal Cyclization (110°C, 12h) Step2->Step3 Step4 4. IPC Validation (LC-MS: Target Mass) Step3->Step4 Step5 5. Purification (Flash Chromatography) Step4->Step5

Fig 2. Self-validating synthetic workflow for the copper-catalyzed cyclization of indazoles.

Protocol 1: Self-Validating Synthesis of 1-Aryl-1H-Indazoles

This protocol is designed with embedded In-Process Controls (IPC) to ensure a self-validating workflow.

Reagents: o-haloaryl N-tosylhydrazone (1.0 equiv), CuI (0.1 equiv), Cs₂CO₃ (2.0 equiv), anhydrous DMF.

  • Reaction Assembly: In an oven-dried Schlenk tube, combine the hydrazone, CuI, and Cs₂CO₃.

  • Atmospheric Control (Critical Causality): Seal the tube and subject it to three cycles of vacuum/argon backfilling. Why? Oxygen rapidly oxidizes the active Cu(I) catalytic species to inactive Cu(II), which will stall the catalytic cycle and result in unreacted starting material.

  • Solvent Addition & Heating: Inject anhydrous DMF via syringe. Heat the mixture to 110°C for 12 hours.

  • IPC Validation (LC-MS): At 10 hours, withdraw a 10 µL aliquot, dilute in MeCN, and run LC-MS. Validation metric: The reaction is deemed complete when the mass of the starting hydrazone is undetectable and the [M+H]+ peak of the target indazole is dominant.

  • Workup: Cool to room temperature, dilute with EtOAc, and wash with brine (3x) to remove DMF. Dry over anhydrous Na₂SO₄, concentrate, and purify via silica gel flash chromatography.

Quantitative SAR: Potency & Selectivity Metrics

The functionalization of the indazole core dictates its biological profile. According to authoritative studies on2[2] and3[3], specific substitutions dramatically alter IC₅₀ values.

The table below synthesizes quantitative data from these landmark studies, demonstrating how structural modifications at the C-6 position optimize binding affinity.

Compound IDIndazole ModificationPrimary Kinase TargetTarget VariantIC₅₀ (nM)
Compound 7 Indazole-pyridine coreAkt (Protein Kinase B)Wild-type14.0
Compound 37c C-6 Nitrogen incorporationAkt (Protein Kinase B)Wild-type0.6
Compound 6d 6-(N-methylindol-3-yl)EGFRL858R/T790M (Mutant)4.8
Compound 6f 6-(pyridin-4-yl)EGFRL858R/T790M (Mutant)5.0

Data Interpretation: The introduction of a nitrogen atom at the C-6 position (Compound 37c) increases Akt potency by over 20-fold compared to Compound 7, likely due to an additional hydrogen bond with a solvent-exposed lysine residue. For EGFR, bulky C-6 substituents (Compounds 6d/6f) selectively exploit the enlarged hydrophobic pocket created by the T790M "gatekeeper" mutation, achieving sub-5 nM potency[2][3].

Biological Validation: High-Fidelity Assay Systems

To accurately measure the sub-nanomolar IC₅₀ values of these indazole derivatives, standard colorimetric assays are insufficient. We employ Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET).

Protocol 2: TR-FRET Kinase Inhibition Assay

Causality for Assay Selection: Many nitrogen-containing heterocycles (including indazoles) exhibit intrinsic autofluorescence that confounds standard fluorescence assays. TR-FRET introduces a microsecond time delay between excitation and emission reading, allowing short-lived compound autofluorescence to decay, thereby yielding high-fidelity data.

  • Compound Preparation: Prepare a 10-point, 3-fold serial dilution of the indazole compound in 100% DMSO. Transfer 100 nL of each concentration to a 384-well low-volume plate using an acoustic liquid handler (e.g., Echo 550) to ensure precise nanoliter dispensing.

  • Enzyme Reaction: Add 5 µL of the kinase master mix (e.g., recombinant EGFR L858R/T790M) in assay buffer. Incubate for 15 minutes at room temperature to allow compound binding.

  • Substrate Addition: Initiate the reaction by adding 5 µL of ATP and biotinylated peptide substrate.

  • Termination & Detection: After 60 minutes, stop the reaction by adding 10 µL of detection buffer containing EDTA (to chelate Mg²⁺ and stop the kinase), Europium-labeled anti-phospho antibody (donor), and Streptavidin-APC (acceptor).

  • Self-Validation (Z'-Factor Calculation): Before calculating IC₅₀, calculate the Z'-factor using the positive (DMSO only) and negative (no enzyme) controls. Validation metric: Proceed with IC₅₀ curve fitting only if Z' > 0.5. A Z' below 0.5 indicates unacceptable assay variance, requiring a rerun.

  • Data Analysis: Read the plate on a microplate reader capable of TR-FRET (excitation at 340 nm, emission at 615 nm and 665 nm). Plot the 665/615 ratio against the log of compound concentration to derive the IC₅₀.

Conclusion

The indazole scaffold is far more than a structural curiosity; it is a highly tunable pharmacophore capable of exquisite kinase selectivity and potency. By combining rigorous, transition-metal-catalyzed synthetic workflows with high-fidelity, self-validating biological assays like TR-FRET, drug development professionals can rapidly iterate on this core. The data clearly shows that strategic C-6 functionalization unlocks sub-nanomolar efficacy against some of the most challenging oncology targets, including double-mutant EGFR and Akt.

References

  • Source: Molecules (via NCBI/PMC)
  • Source: Journal of Medicinal Chemistry (via PubMed)
  • Source: Journal of Medicinal Chemistry (ACS Publications)

Sources

Foundational

Preliminary Biological Screening of Indazole Amines: A Technical Guide for Drug Discovery Professionals

Introduction: The Privileged Scaffold of Indazole in Medicinal Chemistry Indazole, a bicyclic aromatic heterocycle, has emerged as a "privileged structure" in medicinal chemistry. Its unique chemical properties and versa...

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Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Privileged Scaffold of Indazole in Medicinal Chemistry

Indazole, a bicyclic aromatic heterocycle, has emerged as a "privileged structure" in medicinal chemistry. Its unique chemical properties and versatile synthetic accessibility have positioned it as a core scaffold in a multitude of clinically successful drugs and investigational compounds.[1][2][3] The indazole nucleus is a key pharmacophore in approved anticancer agents like the kinase inhibitors Pazopanib and Axitinib, the antiemetic Granisetron, and the non-steroidal anti-inflammatory drug Benzydamine.[1][3][4] The therapeutic potential of indazole derivatives spans a wide spectrum of biological activities, including anti-inflammatory, antimicrobial, anticancer, and antidiabetic effects.[1][5][6][7] This guide provides a comprehensive technical overview of the preliminary biological screening of novel indazole amines, offering researchers a structured approach to evaluating their therapeutic potential.

Part 1: Foundational Screening – Assessing Cytotoxicity

A critical initial step in the evaluation of any novel chemical entity is to determine its cytotoxic profile. This foundational screening provides a therapeutic window and informs the concentration ranges for subsequent, more specific biological assays. A tiered approach, starting with a broad cytotoxicity screen, is highly recommended to efficiently identify promising candidates while flagging overtly toxic compounds early in the discovery pipeline.[8]

The MTT Assay: A Primary Gauge of Cell Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely adopted colorimetric method for assessing cell metabolic activity, which serves as a proxy for cell viability and proliferation.[8][9] This assay is cost-effective and amenable to high-throughput screening, making it an ideal primary screen for novel indazole amines.[9]

Principle: Viable cells with active metabolism possess NAD(P)H-dependent oxidoreductase enzymes that reduce the yellow MTT tetrazolium salt to purple formazan crystals. The amount of formazan produced is directly proportional to the number of viable cells.

Experimental Protocol: MTT Assay

  • Cell Seeding: Plate human cancer cell lines (e.g., A549 lung cancer, MCF-7 breast cancer, HepG2 hepatocellular carcinoma) in 96-well plates at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.[10]

  • Compound Treatment: Prepare serial dilutions of the indazole amine derivatives in the appropriate cell culture medium. Replace the existing medium with the medium containing the test compounds at various concentrations (e.g., 0.625 to 10 µM) and incubate for 48 hours.[7] Include a vehicle control (e.g., DMSO) and a positive control (e.g., a known cytotoxic drug).

  • MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

  • Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Absorbance Reading: Measure the absorbance at 490 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the half-maximal inhibitory concentration (IC50) value for each compound.[2][4]

Data Presentation: In Vitro Antiproliferative Activity of Representative Indazole Amines

CompoundTarget Cell LineIC50 (µM)Reference
6o K562 (Chronic Myeloid Leukemia)5.15[2][4]
2f 4T1 (Mouse Breast Cancer)0.23 - 1.15[10][11]
107 L858R/T790M EGFR mutant0.07[5]
1 FGFR10.1[12]

Visualization: General Workflow for Cytotoxicity Assessment

Cytotoxicity_Workflow cluster_Initial_Screening Initial Screening cluster_Confirmation Confirmation & Mechanism Dose-Response & Time-Course\n(MTT Assay) Dose-Response & Time-Course (MTT Assay) Determine IC50 Value Determine IC50 Value Dose-Response & Time-Course\n(MTT Assay)->Determine IC50 Value Data Analysis Confirm Cytotoxicity\n(e.g., LDH Assay) Confirm Cytotoxicity (e.g., LDH Assay) Determine IC50 Value->Confirm Cytotoxicity\n(e.g., LDH Assay) Select Concentrations Investigate Mechanism\n(Apoptosis vs. Necrosis) Investigate Mechanism (Apoptosis vs. Necrosis) Confirm Cytotoxicity\n(e.g., LDH Assay)->Investigate Mechanism\n(Apoptosis vs. Necrosis) Initial Mechanistic Insight Measure Apoptotic Markers\n(Caspase-3/7 Assay) Measure Apoptotic Markers (Caspase-3/7 Assay) Investigate Mechanism\n(Apoptosis vs. Necrosis)->Measure Apoptotic Markers\n(Caspase-3/7 Assay) Further Apoptosis Confirmation

Caption: A typical workflow for the initial cytotoxicity screening of novel compounds.

Part 2: Probing for Anti-Inflammatory Potential

Inflammation is a key pathological feature of numerous diseases, and the development of novel anti-inflammatory agents remains a significant therapeutic goal.[13] Indazole derivatives have demonstrated notable anti-inflammatory properties, making this a crucial area for preliminary screening.[6][14]

In Vitro and In Vivo Assays for Anti-Inflammatory Activity

A combination of in vitro and in vivo models provides a comprehensive preliminary assessment of anti-inflammatory potential.

In Vitro Cyclooxygenase (COX) Inhibition Assay

Principle: Many nonsteroidal anti-inflammatory drugs (NSAIDs) exert their effects by inhibiting cyclooxygenase (COX) enzymes (COX-1 and COX-2), which are involved in the synthesis of pro-inflammatory prostaglandins. An in vitro assay can determine the selective inhibitory activity of indazole amines against these enzymes.[15]

Experimental Protocol: COX Inhibition Assay

  • Enzyme and Substrate Preparation: Use a commercial COX inhibitor screening kit. Prepare solutions of COX-1 and COX-2 enzymes and the substrate (e.g., arachidonic acid).

  • Compound Incubation: Incubate the enzymes with various concentrations of the indazole amine derivatives or a reference inhibitor (e.g., celecoxib for COX-2) for a specified time.

  • Reaction Initiation: Add the substrate to initiate the enzymatic reaction.

  • Detection: Measure the product formation (e.g., prostaglandin E2) using a colorimetric or fluorometric method as per the kit instructions.

  • Data Analysis: Calculate the percentage of COX inhibition and determine the IC50 values for both COX-1 and COX-2 to assess potency and selectivity.[15]

In Vivo Carrageenan-Induced Paw Edema Model

Principle: The carrageenan-induced paw edema model in rats is a well-established and widely used in vivo assay to screen for acute anti-inflammatory activity.[13][14] Injection of carrageenan, a phlogistic agent, into the rat paw induces a localized inflammatory response characterized by edema.[14]

Experimental Protocol: Carrageenan-Induced Paw Edema

  • Animal Acclimatization: Acclimatize male Wistar rats for one week under standard laboratory conditions.

  • Compound Administration: Administer the indazole amine derivatives orally or intraperitoneally at different doses (e.g., 25, 50, and 100 mg/kg).[13] A control group receives the vehicle, and a positive control group receives a standard anti-inflammatory drug (e.g., indomethacin).

  • Induction of Edema: One hour after compound administration, inject 0.1 mL of 1% carrageenan solution into the sub-plantar region of the right hind paw of each rat.

  • Measurement of Paw Volume: Measure the paw volume using a plethysmometer at 0, 1, 2, 3, and 4 hours after carrageenan injection.

  • Data Analysis: Calculate the percentage of inhibition of edema for each group compared to the control group.

Data Presentation: Anti-inflammatory and Antioxidant Activity of Indazole Derivatives

CompoundAssayIC50 (µM)Reference
6-nitroindazole IL-1β Inhibition100.75[14]
Dexamethasone (Standard) IL-1β Inhibition102.23[14]
Indazole Lipid Peroxidation Inhibition120.59[14]
5-aminoindazole Lipid Peroxidation Inhibition220.46[14]
6-nitroindazole Lipid Peroxidation Inhibition100.75[14]

Visualization: Key Pathways in Inflammation

Inflammation_Pathway Cell_Membrane_Phospholipids Cell Membrane Phospholipids Arachidonic_Acid Arachidonic Acid Cell_Membrane_Phospholipids->Arachidonic_Acid Phospholipase A2 COX_Enzymes COX-1 (Constitutive) COX-2 (Inducible) Arachidonic_Acid->COX_Enzymes Prostaglandins Prostaglandins COX_Enzymes->Prostaglandins Inflammation Inflammation (Pain, Fever, Swelling) Prostaglandins->Inflammation Indazole_Amines Indazole Amines (Potential Inhibitors) Indazole_Amines->COX_Enzymes Inhibition

Caption: Simplified diagram of the cyclooxygenase pathway in inflammation.

Part 3: Exploring Antimicrobial Activity

The rise of antibiotic-resistant bacteria poses a significant global health threat, necessitating the discovery of novel antimicrobial agents.[16] Heterocyclic compounds, including indazoles, have shown considerable promise as a source of new antibacterial and antifungal drugs.[1][16]

Screening for Antibacterial and Antifungal Efficacy

Initial screening for antimicrobial activity typically involves determining the minimum inhibitory concentration (MIC) and minimum bactericidal/fungicidal concentration (MBC/MFC) of the test compounds against a panel of clinically relevant microorganisms.

Broth Microdilution Method for MIC Determination

Principle: The broth microdilution method is a quantitative assay used to determine the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.[16]

Experimental Protocol: Broth Microdilution

  • Microorganism Preparation: Prepare a standardized inoculum of the test bacteria (e.g., Staphylococcus aureus, Bacillus subtilis, Escherichia coli) or fungi (e.g., Candida albicans, Aspergillus niger) in the appropriate broth medium.[17][18]

  • Compound Dilution: Perform serial two-fold dilutions of the indazole amine derivatives in a 96-well microtiter plate containing the broth medium.

  • Inoculation: Add the standardized microbial inoculum to each well. Include a growth control (no compound) and a sterility control (no inoculum).

  • Incubation: Incubate the plates at the optimal temperature for the growth of the microorganism (e.g., 37°C for 24 hours for bacteria).

  • MIC Determination: The MIC is the lowest concentration of the compound at which no visible growth (turbidity) is observed.[18]

Agar Well Diffusion Method

Principle: This method provides a qualitative assessment of antimicrobial activity. A solution of the test compound diffuses from a well through a solid agar medium inoculated with a microorganism, creating a concentration gradient. If the compound is active, a zone of inhibition will be observed around the well.[19]

Experimental Protocol: Agar Well Diffusion

  • Plate Preparation: Prepare agar plates (e.g., Mueller-Hinton agar for bacteria) and uniformly spread a standardized inoculum of the test microorganism on the surface.

  • Well Creation: Create wells of a standard diameter in the agar using a sterile borer.

  • Compound Addition: Add a fixed volume of the indazole amine solution (at a known concentration) to each well.

  • Incubation: Incubate the plates under appropriate conditions.

  • Zone of Inhibition Measurement: Measure the diameter of the zone of growth inhibition around each well.

Data Presentation: Antimicrobial Activity of Indazole Derivatives

CompoundMicroorganismMIC (µM)Reference
58 Mycobacterium tuberculosis0.09[1]
59 Mycobacterium tuberculosis67.09[1]
70 Fungi (cytochrome bc1 inhibitor)0.289[1]

Part 4: Investigating Antioxidant Capacity

Oxidative stress, resulting from an imbalance between the production of reactive oxygen species (ROS) and the body's ability to neutralize them, is implicated in a wide range of diseases.[20] Antioxidants can mitigate this damage, and screening for such activity is a valuable component of a comprehensive biological evaluation.

Common In Vitro Antioxidant Assays

Several in vitro assays can be employed to assess the antioxidant potential of indazole amines. These assays are generally based on either hydrogen atom transfer (HAT) or single electron transfer (SET) mechanisms.[21][22]

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

Principle: DPPH is a stable free radical that has a deep violet color in solution. In the presence of an antioxidant that can donate a hydrogen atom, the DPPH radical is reduced to the non-radical form, diphenylpicrylhydrazine, resulting in a color change from violet to yellow. The degree of discoloration is proportional to the scavenging activity of the antioxidant.

Experimental Protocol: DPPH Assay

  • Reagent Preparation: Prepare a solution of DPPH in methanol.

  • Reaction Mixture: In a 96-well plate, mix various concentrations of the indazole amine derivatives with the DPPH solution.

  • Incubation: Incubate the plate in the dark at room temperature for 30 minutes.

  • Absorbance Measurement: Measure the absorbance at 517 nm.

  • Data Analysis: Calculate the percentage of DPPH radical scavenging activity and determine the IC50 value.

Cupric Ion Reducing Antioxidant Capacity (CUPRAC) Assay

Principle: The CUPRAC assay is based on the ability of an antioxidant to reduce cupric ions (Cu2+) to cuprous ions (Cu+). The cuprous ions then form a colored complex with a chelating agent (e.g., neocuproine), and the absorbance of this complex is measured.[22][23]

Experimental Protocol: CUPRAC Assay

  • Reagent Preparation: Prepare solutions of copper(II) chloride, neocuproine, and ammonium acetate buffer.

  • Reaction Mixture: Mix the indazole amine solutions with the copper(II) chloride, neocuproine, and buffer solutions.

  • Incubation: Incubate at room temperature for a specified time.

  • Absorbance Measurement: Measure the absorbance at 450 nm.

  • Data Analysis: Construct a standard curve using a known antioxidant (e.g., trolox) and express the antioxidant capacity of the test compounds as trolox equivalents.

Visualization: Antioxidant Screening Workflow

Antioxidant_Workflow Start Indazole Amine Library Primary_Screening Primary Screening (e.g., DPPH Assay) Start->Primary_Screening Active_Hits Active Hits? Primary_Screening->Active_Hits Secondary_Screening Secondary Screening (e.g., CUPRAC, ABTS Assays) Active_Hits->Secondary_Screening Yes Inactive Inactive Active_Hits->Inactive No Mechanism_Studies Mechanism of Action Studies (e.g., Lipid Peroxidation Inhibition) Secondary_Screening->Mechanism_Studies Lead_Compound Lead Compound Mechanism_Studies->Lead_Compound

Caption: A streamlined workflow for the antioxidant screening of novel compounds.

Part 5: Delving into Kinase Inhibition

Protein kinases play a crucial role in cellular signaling pathways, and their dysregulation is a hallmark of many diseases, particularly cancer.[24] Indazole-based compounds have been successfully developed as potent kinase inhibitors.[3][10][24]

Screening for Kinase Inhibitory Activity

A variety of in vitro assays can be used to screen for the inhibition of specific kinases.

In Vitro Kinase Assay

Principle: These assays measure the ability of a compound to inhibit the activity of a specific kinase. This is often done by quantifying the phosphorylation of a substrate by the kinase.

Experimental Protocol: In Vitro Kinase Assay

  • Reagents: Obtain the purified kinase of interest (e.g., VEGFR-2, FGFR1), a suitable substrate, and ATP.[5][12][24]

  • Reaction: In a microplate, combine the kinase, substrate, ATP, and various concentrations of the indazole amine inhibitor.

  • Detection: After incubation, quantify the phosphorylated substrate. This can be done using various methods, including radioactivity (e.g., P32 radioactive kinase assay), fluorescence, or luminescence-based detection systems.[12]

  • Data Analysis: Calculate the percentage of kinase inhibition and determine the IC50 value.

Data Presentation: Kinase Inhibitory Activity of Indazole Derivatives

CompoundTarget KinaseIC50 (nM)Reference
10 PI3Kα361[25]
82a Pim-10.4[5]
127 (Entrectinib) ALK12[26]
100a VEGFR-23.45[24]
100a Tie22.13[24]

Conclusion and Future Directions

The preliminary biological screening of indazole amines is a multifaceted process that provides essential insights into their therapeutic potential. By employing a systematic and tiered approach encompassing cytotoxicity, anti-inflammatory, antimicrobial, antioxidant, and kinase inhibition assays, researchers can efficiently identify promising lead compounds for further development. The structure-activity relationship (SAR) studies derived from these initial screens are invaluable for guiding the rational design and optimization of more potent and selective drug candidates.[1][16] Future research should focus on elucidating the precise mechanisms of action of active compounds and evaluating their efficacy and safety in more advanced preclinical models.

References

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  • Novel Cytotoxic Pt(IV) Compounds with Improved Safety Profiles - MDPI. (n.d.).
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  • Synthesis and biological evaluation of some new indazole-3-carboxamide derivatives - Der Pharma Chemica. (n.d.).
  • Cytotoxicity Assays – what your cells don't like - BMG Labtech. (2025, July 28).
  • How to assess antioxidant activity? Advances, limitations, and applications of in vitro, in vivo, and ex vivo approaches - PMC. (n.d.).
  • Comparative Bioactivity Analysis of Substituted Indazoles: A Guide for Drug Discovery Professionals - Benchchem. (n.d.).
  • Full article: Design of selective COX-2 inhibitors in the (aza)indazole series. Chemistry, in vitro studies, radiochemistry and evaluations in rats of a [18F] PET tracer - Taylor & Francis. (2018, October 26).
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  • Synthesis and biological evaluation of indazole derivatives as anti-cancer agents - RSC Advances (RSC Publishing) DOI:10.1039/D1RA01147B. (2021, April 27).
  • Design, Synthesis and Antitumor Activity of 1H-indazole-3-amine Derivatives - MDPI. (2023, May 12).
  • (PDF) In vivo and In vitro Anti-Inflammatory Activity of Indazole and Its Derivatives. (2026, March 1).
  • (PDF) Antibacterial Screening of some Heterocyclic Compounds Containing Quinoline Nucleus - ResearchGate. (2025, August 7).
  • Antioxidant Drug Discovery Through Advanced Screening Technologies - Pharmaceutical Intermediates Supplier Arborpharmchem. (2025, February 19).
  • Analytical Methods Used in Determining Antioxidant Activity: A Review - PMC. (n.d.).
  • Design, synthesis, and structure-activity relationships of 3-ethynyl-1H-indazoles as inhibitors of Phosphatidylinositol 3-kinase signaling pathway - PMC. (n.d.).
  • Antioxidant Compounds and Their Antioxidant Mechanism - IntechOpen. (2019, March 22).
  • Design, Synthesis and Antitumor Activity of 1H-indazole-3-amine Derivatives - PMC. (2023, May 12).
  • Identification of Novel Indazole-based Inhibitors of Fibroblast Growth Factor Receptor 1 (FGFR1) | Bentham Science Publishers. (2021, October 1).
  • Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives - PMC. (n.d.).
  • Current progress, challenges and future prospects of indazoles as protein kinase inhibitors for the treatment of cancer - RSC Publishing. (2021, July 20).
  • Optimization of Novel Indazoles as Highly Potent and Selective Inhibitors of Phosphoinositide 3-Kinase δ for the Treatment of Respiratory Disease | Journal of Medicinal Chemistry - ACS Publications. (n.d.).
  • Antimicrobial Screening of Some Newly Synthesized Triazoles. (2017, June 30).
  • Synthesis and antimicrobial activity of some novel fused heterocyclic 1,2,4-triazolo [3,4-b][1][8][16] thiadiazine derivatives - PMC. (n.d.). Retrieved from

  • Discovery of 1H-indazole-6-amine Derivatives as Anticancer Agents: Simple But Effective. (n.d.).
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  • Design, synthesis and biological evaluation of 1H-indazole derivatives as InhA inhibitors and anticancer agents. (2026, February 26).

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Exploratory

An In-depth Technical Guide to the Physicochemical Properties of 2-(1H-indazol-7-yl)propan-2-amine

Abstract This technical guide provides a comprehensive framework for the characterization of the physicochemical properties of 2-(1H-indazol-7-yl)propan-2-amine, a novel compound with potential applications in drug disco...

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Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This technical guide provides a comprehensive framework for the characterization of the physicochemical properties of 2-(1H-indazol-7-yl)propan-2-amine, a novel compound with potential applications in drug discovery and development. Recognizing the current absence of extensive published experimental data for this specific molecule, this document serves as a foundational resource for researchers. It combines theoretical predictions with detailed, field-proven experimental protocols for determining critical parameters such as melting point, pKa, lipophilicity (logP/logD), and aqueous solubility. By elucidating the causality behind methodological choices and adhering to rigorous scientific standards, this guide empowers researchers to generate the robust and reliable data essential for advancing new chemical entities from the bench to preclinical evaluation.

Introduction: The Imperative for Physicochemical Profiling

The journey of a new chemical entity (NCE) from initial synthesis to a viable drug candidate is critically dependent on a thorough understanding of its fundamental physicochemical properties. These characteristics govern a molecule's behavior in biological systems, profoundly influencing its absorption, distribution, metabolism, excretion, and toxicity (ADMET) profile. The indazole scaffold, a key feature of 2-(1H-indazol-7-yl)propan-2-amine, is a well-established pharmacophore present in numerous approved drugs, suggesting its potential utility. However, without a precise and experimentally-verified physicochemical profile, the developmental pathway remains speculative.

This guide addresses this critical knowledge gap by providing not just data, but a validated roadmap for its acquisition. As a Senior Application Scientist, the emphasis is placed on the practical execution and logical underpinnings of each protocol, ensuring that the generated data is not only accurate but also contextually relevant for drug development professionals.

Molecular Identity and Predicted Properties

A foundational step in any characterization is establishing the molecule's identity and leveraging computational tools to forecast its behavior. While in silico predictions are no substitute for empirical data, they provide valuable initial estimates to guide experimental design.

PropertyDataSource Type
IUPAC Name 2-(1H-indazol-7-yl)propan-2-amine---
Molecular Formula C₁₀H₁₃N₃---
Molecular Weight 175.23 g/mol Calculated
CAS Number Not available---
Predicted XLogP3 ~1.5 - 2.5Computed
Predicted pKa (Basic) ~9.5 - 10.5 (Primary Amine)Computed
Predicted pKa (Acidic/Basic) Indazole N1-H: ~14-15 (acidic)Indazole N2: ~1-2 (basic)Computed
Predicted Aqueous Solubility Low to ModerateComputed

Diagram 1: Chemical Structure of 2-(1H-indazol-7-yl)propan-2-amine

Caption: Structure of 2-(1H-indazol-7-yl)propan-2-amine.

Experimental Determination of Core Physicochemical Properties

The following sections detail the standard, validated protocols for the experimental determination of the most critical physicochemical parameters.

Melting Point Determination

Expertise & Experience: The melting point provides a quick, reliable indication of purity. Pure crystalline compounds exhibit a sharp melting range, whereas impurities typically depress and broaden this range. The capillary method remains the pharmacopeial standard due to its simplicity and accuracy.[1]

Protocol: Capillary Method

  • Sample Preparation: Ensure the sample is thoroughly dried. Finely grind a small amount of 2-(1H-indazol-7-yl)propan-2-amine using a mortar and pestle.

  • Capillary Loading: Gently tap the open end of a glass capillary tube into the powdered sample until a small amount enters the tube. Invert the tube and tap it gently on a hard surface to pack the solid into the sealed end to a height of 2-3 mm.[2]

  • Initial Determination: Place the loaded capillary into the heating block of a melting point apparatus. Heat at a rapid rate (e.g., 5-10 °C/minute) to determine an approximate melting range.[2] This prevents time-consuming runs for unknown compounds.

  • Accurate Determination: Allow the apparatus to cool significantly. Prepare a new sample and place it in the apparatus. When the temperature is ~15-20 °C below the approximate melting point, reduce the heating rate to 1-2 °C per minute.[3] This slow ramp rate is crucial for allowing the system to reach thermal equilibrium, ensuring an accurate reading.

  • Data Recording: Record the temperature at which the first drop of liquid is observed (onset of melting) and the temperature at which the entire sample becomes a clear liquid (clear point). The melting point is reported as this range.[2]

  • Validation: For regulatory purposes, perform the determination in triplicate.[1]

Diagram 2: Melting Point Determination Workflow

G start Start: Dry, Powdered Sample prep Load Capillary Tube (2-3 mm) start->prep rough Rapid Heating (~10°C/min) to find approximate MP prep->rough cool Cool Apparatus rough->cool accurate Slow Heating (1-2°C/min) near approximate MP cool->accurate record Record Temperature Range (Onset to Clear Point) accurate->record end End: Report Melting Point record->end

Caption: Workflow for capillary melting point determination.

Ionization Constant (pKa) Determination

Expertise & Experience: The pKa value is paramount as it dictates the charge state of a molecule at a given pH, which in turn governs its solubility, permeability, and receptor interactions. For 2-(1H-indazol-7-yl)propan-2-amine, we anticipate three ionizable centers: the basic primary amine, the weakly basic N2 of the indazole ring, and the very weakly acidic N1-H of the indazole. Potentiometric titration is the gold standard for its accuracy and direct measurement of pH changes.[4][5]

Protocol: Potentiometric Titration

  • System Calibration: Calibrate a pH meter with at least three standard buffer solutions (e.g., pH 4.01, 7.00, 10.01) at the desired experimental temperature (e.g., 25 °C).

  • Sample Preparation: Accurately weigh and dissolve a known amount of the compound in a specific volume of deionized, CO₂-free water or a water/co-solvent mixture if solubility is limited. A typical starting concentration is 1-10 mM.

  • Titration (Basic pKa): Place the solution in a thermostatted vessel under a nitrogen atmosphere to exclude atmospheric CO₂. Titrate the solution by adding small, precise increments of a standardized strong acid (e.g., 0.1 M HCl).[4]

  • Titration (Acidic pKa): In a separate experiment, titrate a fresh solution of the compound with a standardized strong base (e.g., 0.1 M NaOH).

  • Data Acquisition: After each addition of titrant, allow the pH reading to stabilize before recording the pH and the total volume of titrant added.

  • Data Analysis: Plot the recorded pH values against the volume of titrant added to generate a titration curve. The pKa is the pH at the half-equivalence point (the midpoint of the steepest part of the curve).[5] For a molecule with multiple pKa values, multiple inflection points will be observed. Specialized software can be used to calculate the derivative of the curve (dpH/dV) to precisely identify the equivalence points.

Diagram 3: pKa Determination Workflow

G cluster_0 Titration for Basic pKa cluster_1 Titration for Acidic pKa start_acid Dissolved Sample titrate_acid Titrate with Standardized Acid (HCl) start_acid->titrate_acid record_acid Record pH vs. Volume titrate_acid->record_acid analysis Plot pH vs. Volume (Titration Curve) record_acid->analysis start_base Dissolved Sample titrate_base Titrate with Standardized Base (NaOH) start_base->titrate_base record_base Record pH vs. Volume titrate_base->record_base record_base->analysis pka_calc Identify Inflection Points pKa = pH at half-equivalence analysis->pka_calc result Report pKa Values pka_calc->result

Caption: Workflow for potentiometric pKa determination.

Lipophilicity (logP/logD) Determination

Expertise & Experience: Lipophilicity is a critical determinant of a drug's ability to cross biological membranes. It is expressed as the partition coefficient (P) between a non-polar solvent (typically n-octanol) and an aqueous phase.[6] LogP refers to the partition coefficient of the neutral species, while logD is the distribution coefficient at a specific pH, accounting for all ionized and neutral forms. The shake-flask method is the definitive technique, though often time-consuming.[7][]

Protocol: Shake-Flask Method for logD at pH 7.4

  • Solvent Preparation: Pre-saturate n-octanol with phosphate-buffered saline (PBS, pH 7.4) and vice-versa by mixing them vigorously for 24 hours, followed by separation. This ensures that the two phases are in equilibrium before the experiment begins.

  • Sample Addition: Prepare a stock solution of 2-(1H-indazol-7-yl)propan-2-amine in the pre-saturated aqueous phase at a known concentration (e.g., 1 mg/mL).

  • Partitioning: In a glass vial, combine a precise volume of the drug-containing aqueous phase with an equal volume of the pre-saturated n-octanol.

  • Equilibration: Shake the vial gently on a flat-bed shaker for a set period (e.g., 1-2 hours) at a constant temperature to allow the compound to partition between the two phases until equilibrium is reached.

  • Phase Separation: Centrifuge the vial at a low speed (e.g., 2000 rpm for 10 minutes) to ensure complete separation of the aqueous and octanol layers.

  • Quantification: Carefully remove an aliquot from each phase. Determine the concentration of the compound in each aliquot using a validated analytical method, such as HPLC-UV.[]

  • Calculation: The logD is calculated using the formula: logD = log₁₀ ( [Concentration in Octanol] / [Concentration in Aqueous Phase] )

Trustworthiness: This protocol is self-validating by requiring the quantification of the compound in both phases. The total amount of drug recovered should be close to the initial amount added, providing a mass balance check that ensures no significant degradation or adsorption to the vial has occurred.

Diagram 4: Shake-Flask LogD Determination Workflow

G start Start: Pre-saturate n-Octanol and Buffer (pH 7.4) dissolve Dissolve Compound in Aqueous Phase start->dissolve combine Combine Aqueous and Octanol Phases (1:1) dissolve->combine shake Shake to Equilibrate combine->shake separate Centrifuge to Separate Phases shake->separate quantify Quantify Concentration in Each Phase (HPLC) separate->quantify calculate Calculate logD = log([org]/[aq]) quantify->calculate end End: Report logD at pH 7.4 calculate->end

Caption: Workflow for Shake-Flask logD determination.

Aqueous Solubility Determination

Expertise & Experience: Poor aqueous solubility is a primary cause of failure for many drug candidates. It is crucial to distinguish between two types of solubility: thermodynamic (the true equilibrium solubility) and kinetic (the concentration at which a compound precipitates from a supersaturated solution, often from a DMSO stock).[9] For lead optimization, thermodynamic solubility is the more definitive parameter.

Protocol: Thermodynamic (Equilibrium) Solubility via Shake-Flask

  • Sample Preparation: Add an excess amount of solid 2-(1H-indazol-7-yl)propan-2-amine to a vial containing a specific volume of the test buffer (e.g., PBS at pH 7.4). The presence of visible solid material throughout the experiment is essential to ensure saturation.[10]

  • Equilibration: Seal the vial and place it in a shaking incubator at a controlled temperature (e.g., 25 °C or 37 °C) for at least 24 hours. This extended period is necessary to allow the system to reach thermodynamic equilibrium, which may involve the conversion of metastable solid forms to the most stable, least soluble form.[9]

  • Sample Separation: After incubation, allow the vial to stand to let the excess solid settle. Carefully remove a sample of the supernatant. To remove any remaining microscopic particles, filter the sample through a low-binding filter (e.g., 0.22 µm PVDF) or centrifuge at high speed and sample the supernatant.[9]

  • Quantification: Prepare a standard curve of the compound at known concentrations. Dilute the filtered sample and analyze its concentration using a validated HPLC-UV or LC-MS/MS method.

  • Calculation: The solubility is the measured concentration of the saturated solution, typically reported in µg/mL or µM.

Diagram 5: Thermodynamic Solubility Workflow

G start Start: Add Excess Solid Compound to Buffer equilibrate Shake at Constant Temp for >= 24 hours start->equilibrate separate Filter or Centrifuge to Remove Solid equilibrate->separate quantify Measure Concentration of Supernatant via HPLC separate->quantify end End: Report Solubility (µg/mL) quantify->end

Caption: Workflow for thermodynamic solubility determination.

Anticipated Spectral Data for Structural Confirmation

While experimental spectra are not yet published, the structure of 2-(1H-indazol-7-yl)propan-2-amine allows for the prediction of key spectral features that are essential for its identification and characterization.

  • ¹H NMR: The spectrum is expected to show distinct signals for the aromatic protons on the indazole ring (likely in the δ 7.0-8.0 ppm region), a singlet for the two methyl groups on the propane chain (likely around δ 1.2-1.5 ppm), and a broad singlet for the -NH₂ protons which may exchange with D₂O. The N1-H of the indazole will likely appear as a very broad singlet at a high chemical shift (>10 ppm).[11]

  • ¹³C NMR: The spectrum should display 10 distinct carbon signals corresponding to the molecular structure. Aromatic carbons will appear in the δ 110-140 ppm range, while the aliphatic carbons of the propan-2-amine group will be found upfield.

  • IR Spectroscopy: Key absorption bands are anticipated for the N-H stretching of the primary amine and the indazole N-H (a pair of sharp peaks and a broader peak, respectively, around 3200-3400 cm⁻¹). C-N stretching will likely appear in the 1250–1020 cm⁻¹ region for the aliphatic amine. Aromatic C=C and C-H stretching vibrations will also be present.[12][13]

  • Mass Spectrometry (ESI+): The primary ion observed should be the protonated molecule [M+H]⁺ at an m/z value corresponding to the calculated molecular weight plus the mass of a proton (175.23 + 1.008 = 176.24).

Conclusion

The successful development of 2-(1H-indazol-7-yl)propan-2-amine as a potential therapeutic agent is contingent upon a robust and early characterization of its physicochemical properties. This guide provides the necessary theoretical grounding and detailed, actionable protocols for researchers to undertake this critical task. By systematically determining the melting point, pKa, lipophilicity, and solubility, drug development teams can make informed decisions, optimize formulation strategies, and build predictive models for in vivo performance. The methodologies outlined herein represent the industry-standard approach to generating the high-quality, reliable data required for advancing promising molecules through the development pipeline.

References

  • A Robust, Viable, and Resource Sparing HPLC-Based LogP Method Applied to Common Lipophilic Drugs to Help in Expanding in Silico Training Datasets. (n.d.). National Center for Biotechnology Information. Retrieved March 16, 2026, from [Link]

  • Methods for Determination of Lipophilicity. (2022, August 25). Encyclopedia.pub. Retrieved March 16, 2026, from [Link]

  • Melting point determination. (n.d.). Edisco. Retrieved March 16, 2026, from [Link]

  • Melting Point Determination. (n.d.). thinkSRS.com. Retrieved March 16, 2026, from [Link]

  • Kinetic Solubility Assays Protocol. (n.d.). AxisPharm. Retrieved March 16, 2026, from [Link]

  • Melting Point Determination. (n.d.). ResolveMass Laboratories Inc. Retrieved March 16, 2026, from [Link]

  • Interlaboratory study of log P determination by shake-flask and potentiometric methods. (n.d.). PubMed. Retrieved March 16, 2026, from [Link]

  • LogP/D. (n.d.). Cambridge MedChem Consulting. Retrieved March 16, 2026, from [Link]

  • Melting Point Determination | Your Guide to Melting Point Analysis. (n.d.). Mettler Toledo. Retrieved March 16, 2026, from [Link]

  • LogP—Making Sense of the Value. (n.d.). ACD/Labs. Retrieved March 16, 2026, from [Link]

  • ADME Solubility Assay. (n.d.). BioDuro. Retrieved March 16, 2026, from [Link]

  • High throughput HPLC method for determining Log P values. (n.d.). Google Patents.
  • Simultaneous Determination of LogD, LogP, and pKa of Drugs by Using a Reverse Phase HPLC Coupled with a 96-Well Plate Auto Injector. (n.d.). ResearchGate. Retrieved March 16, 2026, from [Link]

  • Aqueous Kinetic Solubility. (2023, June 9). National Center for Advancing Translational Sciences. Retrieved March 16, 2026, from [Link]

  • Thermodynamic Solubility Assay. (n.d.). Domainex. Retrieved March 16, 2026, from [Link]

  • Determination of Thermodynamic Solubility of Active Pharmaceutical Ingredients for Veterinary Species: A New USP General Chapter. (n.d.). SciSpace. Retrieved March 16, 2026, from [Link]

  • Pharmaceutical Solubility Testing | Why It Matters and What It Really Measures. (2026, January 22). SGS. Retrieved March 16, 2026, from [Link]

  • Simple Method for the Estimation of pKa of Amines. (n.d.). ResearchGate. Retrieved March 16, 2026, from [Link]

  • What would you estimate the pKa of the hydroxyl group to be in this molecule? (2023, January 31). Reddit. Retrieved March 16, 2026, from [Link]

  • (2R)-1-(1H-Indol-3-YL)propan-2-amine. (n.d.). PubChem. Retrieved March 16, 2026, from [Link]

  • IR: amines. (n.d.). University of Calgary. Retrieved March 16, 2026, from [Link]

  • Contents. (n.d.). Royal Society of Chemistry. Retrieved March 16, 2026, from [Link]

  • Determination of the Dissociation Constants (pKa) of Eight Amines of Importance in Carbon Capture. (2023, May 20). MDPI. Retrieved March 16, 2026, from [Link]

  • Development of Methods for the Determination of pKa Values. (n.d.). National Center for Biotechnology Information. Retrieved March 16, 2026, from [Link]

  • Amine Basicity Is Measured By The pKa Of Its Conjugate Acid (pKaH). (2017, April 18). Master Organic Chemistry. Retrieved March 16, 2026, from [Link]

  • Predicted pKa values for the secondary and tertiary amines shown in... (n.d.). ResearchGate. Retrieved March 16, 2026, from [Link]

  • (R)-1-(1H-indazol-4-yl)propan-2-amine Dihydrochloride. (n.d.). Hangzhou Kairunte New Material Technology Co., Ltd. Retrieved March 16, 2026, from [Link]

  • 2-(propan-2-yl)-4,5,6,7-tetrahydro-2H-indazol-7-amine. (n.d.). NextSDS. Retrieved March 16, 2026, from [Link]

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  • 1H NMR Chemical Shifts. (2020, February 14). Organic Chemistry Data. Retrieved March 16, 2026, from [Link]

  • Calculating the Aqueous pKa of Phenols: Predictions for Antioxidants and Cannabinoids. (2023, July 13). MDPI. Retrieved March 16, 2026, from [Link]

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Foundational

Comprehensive Physicochemical Profiling and Solubility Dynamics of 2-(1H-indazol-7-yl)propan-2-amine

Target Audience: Researchers, Formulation Scientists, and Preclinical Drug Development Professionals. Introduction & Structural Causality In early-stage drug development, understanding the solubility profile of an active...

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Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, Formulation Scientists, and Preclinical Drug Development Professionals.

Introduction & Structural Causality

In early-stage drug development, understanding the solubility profile of an active pharmaceutical ingredient (API) is not merely a data-collection exercise; it is a fundamental prerequisite for predicting oral bioavailability, designing formulation strategies, and ensuring reliable in vitro assay data.

The compound 2-(1H-indazol-7-yl)propan-2-amine presents a unique physicochemical profile driven by its bipartite structure: a rigid, amphoteric 1H-indazole core linked to a branched, aliphatic primary amine (propan-2-amine). The solubility of this molecule is entirely dictated by the ionization states of these distinct functional groups. The indazole ring acts as both a weak acid (pKa ~13.86) and a weak base (pKa ~1.04), meaning it remains largely neutral across the physiological pH spectrum[1]. Conversely, the aliphatic primary amine is strongly basic (pKa ~9.5–10.5). This structural dichotomy means that the molecule's aqueous solubility is highly pH-dependent, driven almost entirely by the protonation of the primary amine in acidic environments.

Theoretical Physicochemical Data

Before initiating empirical solubility assays, establishing a theoretical physicochemical baseline is critical for anticipating experimental challenges (e.g., filter adsorption, micelle formation, or polymorph conversion).

Table 1: Predicted and Theoretical Physicochemical Properties

PropertyValueMechanistic Significance
Molecular Weight 175.23 g/mol Small molecular size; highly favorable for oral absorption and rapid dissolution kinetics.
pKa (Indazole N1-H) ~13.86Weakly acidic; remains protonated (neutral) at all physiological pH levels[1].
pKa (Indazole N2) ~1.04Weakly basic; only protonated in highly acidic gastric environments (pH < 1)[1].
pKa (Aliphatic Amine) ~9.5 - 10.5Strongly basic; the primary driver of aqueous solubility via protonation at physiological pH.
LogP (Octanol/Water) ~1.5 - 2.0Moderate lipophilicity; balances aqueous solubility with lipid membrane permeability.
H-Bond Donors/Acc. 3 / 2Facilitates strong solvent interactions in aqueous media, enhancing thermodynamic dissolution.

Thermodynamic vs. Kinetic Solubility: The Causality of the Assay

A frequent pitfall in preclinical development is conflating kinetic solubility with thermodynamic solubility. Kinetic solubility is typically measured by diluting a DMSO stock solution into an aqueous buffer. However, the co-solvent effect of DMSO artificially inflates apparent solubility by inducing metastable, supersaturated states that do not reflect the true equilibrium of the solid lattice[2].

For a lipophilic free base like 2-(1H-indazol-7-yl)propan-2-amine, kinetic assays will yield false positives for aqueous solubility. Therefore, we must rely on the thermodynamic shake-flask method , which measures the true equilibrium between the crystalline solid phase and the solvated molecules[3].

G N1 2-(1H-indazol-7-yl)propan-2-amine (Free Base) N2 Low pH (Gastric, pH 1-2) N1->N2 Protonation N3 High pH (Intestinal, pH 7-8) N1->N3 Deprotonation N4 Protonated Amine (Cation) High Aqueous Solubility N2->N4 Ion-Dipole Interactions N5 Unprotonated Free Base Lipophilic, Low Solubility N3->N5 Hydrophobic Effect

Caption: pH-dependent solubility mechanisms for 2-(1H-indazol-7-yl)propan-2-amine.

Self-Validating Experimental Protocol: Thermodynamic Solubility

Step-by-Step Methodology

Step 1: Biorelevant Media Preparation and pH Verification

  • Action: Prepare standard biorelevant buffers (e.g., Simulated Gastric Fluid pH 1.2, FaSSIF pH 6.5, PBS pH 7.4).

  • Causality: The ionization state of the primary aliphatic amine dictates solubility. Testing across a pH gradient validates the Henderson-Hasselbalch predictive models for this specific indazole scaffold.

Step 2: Solid Dispensing (The Excess Rule)

  • Action: Add 2-(1H-indazol-7-yl)propan-2-amine solid to glass vials in significant excess (e.g., 5-10 mg per 1 mL of buffer)[3].

  • Causality: Thermodynamic solubility requires a continuous equilibrium between the solid phase and the solution. Without a visible solid pellet remaining at the end of the assay, the solution is not saturated, rendering the resulting data invalid.

Step 3: Incubation and Agitation

  • Action: Seal vials and incubate in an orbital shaker at 37°C (physiological temperature) and 400 rpm for 24 to 48 hours[4].

  • Causality: 24-48 hours of constant agitation provides the activation energy required to overcome local energy minima, ensuring the dissolution process reaches true thermodynamic equilibrium rather than a transient kinetic plateau[4].

Step 4: Phase Separation via Ultracentrifugation

  • Action: Transfer the suspension to microcentrifuge tubes and centrifuge at 15,000 × g for 15 minutes at 37°C.

  • Causality: While syringe filtration (e.g., 0.22 µm) is common, lipophilic indazole derivatives can non-specifically bind to filter membranes (e.g., PTFE or PVDF), leading to artificially low solubility readings. Ultracentrifugation cleanly pellets the undissolved solid without introducing surface-adsorption artifacts.

Step 5: Quantification and Solid-State Cross-Validation (Self-Validating Step)

  • Action: Dilute the supernatant and quantify the dissolved API using HPLC-UV/MS against a validated calibration curve[4]. Simultaneously, extract the residual solid pellet, dry it gently, and analyze it via X-Ray Powder Diffraction (XRPD).

  • Causality: The XRPD step is the critical self-validating mechanism. If the free base converted into a salt (e.g., hydrochloride salt in pH 1.2 buffer) or a hydrate during incubation, the measured solubility corresponds to the new solid form, not the original polymorph. XRPD confirms the integrity of the solid state.

Workflow Step1 1. Solid Dispensing Excess API added to buffer Step2 2. Incubation & Agitation 24-48h at 37°C Step1->Step2 Equilibration Step3 3. Phase Separation Ultracentrifugation Step2->Step3 Separation of phases Step4 4. Supernatant Analysis HPLC-UV/MS Quantification Step3->Step4 Liquid phase Step5 5. Solid State Verification XRPD on residual solid Step3->Step5 Solid phase Step4->Step5 Cross-validation

Caption: Self-validating shake-flask workflow for thermodynamic solubility determination.

Implications for Formulation Strategy

Because 2-(1H-indazol-7-yl)propan-2-amine is highly soluble in gastric environments (pH 1-2) but will likely precipitate as the free base in the higher pH of the intestinal tract (pH 7-8), formulation scientists must proactively address this "spring and parachute" dissolution dynamic.

To mitigate the risk of in vivo precipitation, a comprehensive salt screen is recommended. Converting the primary amine into a stable salt form (e.g., hydrochloride, mesylate, or tosylate) will significantly lower the pH of the diffusion layer surrounding the dissolving particle, thereby enhancing the dissolution rate and extending the supersaturation window in the lower GI tract.

References

  • Wikipedia Contributors. "Indazole." Wikipedia, The Free Encyclopedia. 1

  • SciSpace. "Determination of Thermodynamic Solubility of Active Pharmaceutical Ingredients for Veterinary Species: A New USP General Chapter." 2

  • Bio-protocol. "3.7. Determination of Thermodynamic Solubility." 4

  • Benchchem. "Application Note: A Step-by-Step Protocol for Determining the Solubility of Torcitabine." 3

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Exploratory

Therapeutic Targeting via Indazole Derivatives: A Technical Whitepaper on Kinase Inhibition and Antimicrobial Mechanisms

Executive Summary The indazole scaffold (comprising 1H- and 2H-isomers) has emerged as a highly privileged pharmacophore in modern medicinal chemistry. As a nitrogen-containing bicyclic system, it serves as a versatile b...

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Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The indazole scaffold (comprising 1H- and 2H-isomers) has emerged as a highly privileged pharmacophore in modern medicinal chemistry. As a nitrogen-containing bicyclic system, it serves as a versatile bioisostere for indoles and benzimidazoles. Its unique physicochemical properties allow for precise functionalization at the C3, N1, and C6 positions, making it an ideal core for designing high-affinity ligands. This technical guide explores the mechanistic rationale and experimental validation of indazole derivatives across oncology, antimicrobial resistance, and neurodegeneration.

Oncology: Precision Kinase Inhibition

Indazole derivatives have demonstrated profound efficacy as ATP-competitive kinase inhibitors. The electron-rich pyrazole ring facilitates critical hydrogen bonding within the kinase hinge region, while the fused benzene ring enables robust π−π stacking with hydrophobic pocket residues.

  • VEGFR-2 and Angiogenesis: Targeting tumor angiogenesis requires high selectivity. Researchers have developed indazole-pyrimidine derivatives where the incorporation of a sulfonamide moiety yielded an IC50​ of 34.5 nM against VEGFR-2, outperforming standard clinical inhibitors like pazopanib by maximizing hydrogen-bond interactions in the active site1.

  • PI3K/AKT/mTOR Pathway: The abnormal activation of this pathway drives tumor proliferation and survival. A novel 3-amino-1H-indazole derivative, W24, exhibited broad-spectrum antiproliferative activity by inducing G2/M cell cycle arrest and modulating intracellular reactive oxygen species (ROS) in gastric cancer models2.

PI3K_Pathway RTK Receptor Tyrosine Kinase (EGFR/VEGFR) PI3K PI3K RTK->PI3K Activation PIP3 PIP3 PI3K->PIP3 Phosphorylates PIP2 PIP2 PIP2 PIP2->PIP3 AKT AKT PIP3->AKT Recruits & Activates mTOR mTORC1 AKT->mTOR Phosphorylates Proliferation Cell Proliferation & Survival mTOR->Proliferation Promotes Indazole Indazole Derivative (e.g., W24) Indazole->PI3K Inhibits Indazole->AKT Inhibits Indazole->mTOR Inhibits

PI3K/AKT/mTOR signaling pathway and multi-node inhibition by 3-amino-1H-indazole derivatives.

Antimicrobial Targets: Overcoming Resistance

The global rise of antimicrobial resistance necessitates novel mechanisms of action that bypass existing bacterial efflux and mutation strategies.

  • DNA Gyrase B (GyrB): Traditional fluoroquinolones target the GyrA subunit, leading to widespread cross-resistance. By optimizing a pyrazolopyridone hit via structure-based drug design (SBDD), researchers discovered indazole derivatives that potently inhibit the GyrB ATPase domain ( IC50​ < 8 nM), demonstrating excellent in vivo efficacy against Methicillin-resistant Staphylococcus aureus (MRSA)3.

  • SAH/MTA Nucleosidase: Using 5-aminoindazole as a core scaffold, structure-guided design yielded a 6000-fold potency increase. The optimized compounds achieved broad-spectrum antimicrobial activity by establishing direct π−π stacking with the F207 residue in the enzyme's active site4.

GyrB_Workflow Hit Fragment Hit (Pyrazolopyridone) SBDD Structure-Based Drug Design (X-ray) Hit->SBDD Crystallography IndazoleCore Indazole Scaffold Optimization SBDD->IndazoleCore Scaffold Hopping InVitro Enzymatic Assay (IC50 < 8 nM) IndazoleCore->InVitro SAR Profiling InVivo In Vivo Efficacy (MRSA Model) InVitro->InVivo PK/PD Validation

Structure-based drug design workflow for indazole-derived GyrB inhibitors.

Neuroprotection: CNS-Penetrant Targets

Developing Central Nervous System (CNS) drugs requires balancing high target affinity with Blood-Brain Barrier (BBB) permeability.

  • JNK3 Inhibition: JNK3 is a critical target for neurodegenerative diseases. N-aromatic-substituted indazole derivatives, such as Compound 29, demonstrated picomolar affinity ( IC50​ = 0.005 μM) for JNK3. The extra hydrophobic interactions induced by the indazole's 6-membered aromatic moiety under the P-loop drove this high affinity, while structural tuning achieved a remarkable 56% brain-to-plasma ratio5.

  • LRRK2 Antagonism: The indazole-based LRRK2 antagonist MLi-2 has shown remarkable efficacy in Parkinson's disease models, further validating the scaffold's utility in neurology 6.

Quantitative Target Summary

Compound / ScaffoldPrimary TargetPotency ( IC50​ / Ki​ )Disease IndicationKey Mechanistic Feature
Compound 13i (Indazole-pyrimidine)VEGFR-234.5 nMSolid TumorsHigh hydrogen-bonding via sulfonamide
W24 (3-amino-1H-indazole)PI3K/AKT/mTOR0.43 - 3.88 μMGastric CancerInduces G2/M arrest and ROS generation
Compound 29 (N-aromatic indazole)JNK35.0 nMNeurodegenerationHigh brain penetrance (56% brain/plasma)
Indazole GyrB Inhibitor DNA Gyrase B< 8.0 nMMRSA InfectionOvercomes fluoroquinolone cross-resistance
Compound 20c (5-aminoindazole)SAH/MTA Nucleosidase Ki​ = 11.0 μMBroad AntimicrobialDirect π−π stacking with F207 residue

Validated Experimental Protocol: High-Throughput Kinase Screening & Validation

As a Senior Application Scientist, I mandate a multi-tiered, self-validating workflow for evaluating novel indazole derivatives. This protocol ensures that observed potency is mechanistically sound, target-specific, and physiologically relevant.

Step 1: Recombinant Kinase Assay via TR-FRET

  • Procedure: Incubate the recombinant kinase (e.g., JNK3 or VEGFR-2) with the indazole derivative (10-point dose-response curve, 10 μM to 0.5 nM) and an ATP/substrate mixture. Measure inhibition using Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET).

  • Causality: Indazole compounds, being highly conjugated aromatic systems, often exhibit intrinsic auto-fluorescence that confounds standard colorimetric or fluorescent assays. TR-FRET introduces a time delay before measurement, completely bypassing compound interference and ensuring a high signal-to-noise ratio.

  • Self-Validation: Include a known pan-kinase inhibitor (e.g., staurosporine) as a positive control on every plate. If the reference IC50​ shifts by >3-fold from historical baselines, the plate is invalidated, ensuring reagent integrity.

Step 2: Surface Plasmon Resonance (SPR) Binding Kinetics

  • Procedure: Immobilize the target kinase on a CM5 sensor chip. Flow the indazole derivative over the chip at varying concentrations and record the association ( Kon​ ) and dissociation ( Koff​ ) rates.

  • Causality: While IC50​ indicates potency, SPR differentiates between Type I (ATP-competitive) and Type II (allosteric) inhibitors. The rigid indazole core typically engages the hinge region via rapid association, but structural modifications (e.g., N-aromatic substitutions) can dramatically slow the Koff​ rate, leading to prolonged target residence time and superior in vivo efficacy.

Step 3: Cellular Target Engagement (Western Blotting)

  • Procedure: Treat target cancer cell lines (e.g., HGC-27 for PI3K targets) with the indazole derivative for 4 hours. Lyse cells and perform Western blotting for both the phosphorylated target (e.g., p-AKT, p-mTOR) and the total target protein.

  • Causality: In vitro enzymatic potency does not guarantee cellular efficacy due to potential efflux pump activity or poor membrane permeability. Quantifying downstream phosphorylation proves intracellular target engagement.

  • Self-Validation: Normalizing the phospho-signal to both the total kinase level and a housekeeping gene (GAPDH) ensures that the observed signal reduction is due to genuine kinase inhibition, not non-specific compound cytotoxicity or global protein degradation.

Step 4: In Vivo Pharmacokinetics (PK) & Brain Penetration Profiling

  • Procedure: Administer the compound intravenously (IV) and orally (PO) to murine models. Extract plasma and brain tissue at predefined time points (0.5h, 1h, 4h, 8h) and quantify compound concentration via LC-MS/MS.

  • Causality: For CNS targets like JNK3, calculating the brain-to-plasma partition coefficient ( Kp,brain​ ) is critical. Indazoles are highly tunable; adding N-aromatic substitutions lowers the polar surface area (PSA), allowing the molecule to bypass Blood-Brain Barrier (BBB) efflux pumps (like P-glycoprotein) and achieve therapeutic concentrations in the CNS.

References

  • Current progress, challenges and future prospects of indazoles as protein kinase inhibitors for the tre
  • Expanding Therapeutic Horizons with Indazole-Based Compounds: A Review of Anticancer, Antimicrobial, and Neuroprotective Applic
  • Discovery of Indazole Derivatives as a Novel Class of Bacterial Gyrase B Inhibitors.NIH / ACS Medicinal Chemistry Letters.
  • Structure-Based Design, Synthesis, and Antimicrobial Activity of Indazole-Derived SAH/MTA Nucleosidase Inhibitors.
  • N-Aromatic-Substituted Indazole Derivatives as Brain-Penetrant and Orally Bioavailable JNK3 Inhibitors.ACS Publications / ACS Medicinal Chemistry Letters.
  • 1H-Indazoles derivatives targeting PI3K/AKT/mTOR pathway: Synthesis, anti-tumor effect and molecular mechanism.NIH / Elsevier Inc.

Sources

Foundational

The Indazole Scaffold in Medicinal Chemistry: A Technical Whitepaper on Design, Synthesis, and Kinase Inhibition

Executive Summary The indazole ring system—a bicyclic heterocycle comprising a benzene ring fused to a pyrazole ring—has firmly established itself as a "privileged scaffold" in modern medicinal chemistry 1. Although virt...

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Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The indazole ring system—a bicyclic heterocycle comprising a benzene ring fused to a pyrazole ring—has firmly established itself as a "privileged scaffold" in modern medicinal chemistry 1. Although virtually absent in natural products, synthetic indazole derivatives exhibit a profound spectrum of pharmacological activities. Their structural rigidity, favorable physicochemical properties, and capacity for bidentate hydrogen bonding make them exceptional candidates for targeted therapies, particularly as ATP-competitive kinase inhibitors. This whitepaper explores the structural dynamics, clinical applications, and advanced synthetic methodologies of the indazole pharmacophore, providing actionable protocols for drug development professionals.

Structural Dynamics and Pharmacophore Rationale

Tautomerism and Bioisosterism

Indazole exists primarily in two tautomeric forms: 1H-indazole and 2H-indazole . The 1H-tautomer is thermodynamically more stable due to the preservation of full aromaticity in the benzenoid ring 2. As a bioisostere, the indazole core frequently replaces indole or benzimidazole rings in lead optimization. Unlike indole, the additional nitrogen atom in indazole alters the electron density distribution, enhancing metabolic stability against oxidative degradation while introducing a new hydrogen bond acceptor.

Causality of Kinase Hinge Binding

The dominance of indazoles in oncology is largely driven by their exceptional affinity for the ATP-binding pocket of receptor tyrosine kinases (RTKs). The causality behind this affinity lies in the spatial arrangement of the N1 and N2 atoms. In the kinase hinge region, the protein backbone presents a highly conserved hydrogen-bonding motif (typically a glutamate and a cysteine residue).

  • The N1-H acts as a potent hydrogen bond donor to the backbone carbonyl (e.g., Glu917 in VEGFR2).

  • The adjacent N2 acts as a hydrogen bond acceptor from the backbone amide (e.g., Cys919 in VEGFR2) 3.

This bidentate interaction anchors the scaffold deep within the hydrophobic cleft, effectively displacing water molecules and locking the kinase in an inactive conformation, thereby halting downstream oncogenic signaling 4.

RTK_Pathway Ligand Growth Factor (VEGF/EGF) RTK Receptor Tyrosine Kinase (VEGFR/EGFR) Ligand->RTK Activates ATP ATP Binding Pocket (Hinge Region) RTK->ATP Requires ATP Signaling Downstream Signaling (MAPK / PI3K) ATP->Signaling Phosphorylation Indazole Indazole Scaffold (e.g., Axitinib) Indazole->ATP Competitive Inhibition Proliferation Tumor Proliferation Signaling->Proliferation Induces

Caption: RTK signaling pathway illustrating competitive inhibition at the ATP hinge region by indazoles.

Clinical Landscape: FDA-Approved Indazole Therapeutics

The translation of the indazole scaffold from bench to bedside has yielded several blockbuster drugs. The table below summarizes key quantitative data for FDA-approved indazole-containing inhibitors, demonstrating their sub-nanomolar to low-nanomolar potency across diverse targets.

Drug NamePrimary Target(s)IC50 Value (nM)Clinical Indication
Axitinib VEGFR1 / VEGFR2 / VEGFR30.1 / 0.2 / 0.1Renal Cell Carcinoma (RCC)
Pazopanib VEGFR / PDGFR / c-Kit~10 - 30RCC, Soft Tissue Sarcoma
Entrectinib TRKA/B/C, ROS1, ALK1 - 2NTRK Fusion-Positive Solid Tumors
Niraparib PARP1 / PARP23.8 / 2.1Ovarian, Fallopian Tube Cancer

Synthetic Methodologies: Overcoming Regioselectivity

A persistent challenge in medicinal chemistry is the regioselective synthesis of substituted indazoles. Direct N-alkylation of the 1H-indazole core is governed by a complex interplay of tautomeric equilibrium and steric hindrance, almost universally resulting in an inseparable mixture of N1- and N2-alkylated products 5.

To achieve high chemical space exploration (Fsp3) without the penalty of late-stage separation, chemists rely on de novo ring construction:

  • The Cadogan Reductive Cyclization: Historically used for 2H-indazoles, this method involves the reductive cyclization of ortho-imino-nitrobenzenes using triethyl phosphite or tri-n-butylphosphine. While effective, it often requires harsh conditions (high heat, excess reductant) 5.

  • The Davis-Beirut Reaction: A more elegant, redox-neutral approach specifically designed for 2H-indazoles. By pre-installing the desired N-substituent on an o-nitrobenzylamine, base catalysis triggers an internal redox process. This generates a highly reactive nitroso imine intermediate that undergoes spontaneous N-N bond formation via 6π-electrocyclization, strictly enforcing the 2H-geometry with zero risk of N1-contamination 6.

DavisBeirut Start o-Nitrobenzylamine Base Base Catalysis (KOH, EtOH/H2O) Start->Base Intermediate Nitroso Imine Intermediate Base->Intermediate Redox Cyclization N-N Bond Formation Intermediate->Cyclization Heterocyclization Product 2H-Indazole Cyclization->Product Aromatization

Caption: Mechanistic workflow of the base-catalyzed Davis-Beirut reaction for 2H-indazole synthesis.

Experimental Protocol: Base-Catalyzed Davis-Beirut Synthesis of 2H-Indazoles

To ensure reproducibility and scientific integrity, the following protocol represents a self-validating system for the regioselective synthesis of 2-substituted-2H-indazoles 6.

Materials & Reagents
  • Substituted o-nitrobenzylamine (1.0 equiv, 5.0 mmol)

  • Potassium hydroxide (KOH) (5.0 equiv, 25.0 mmol)

  • Ethanol (EtOH) / Deionized Water (H₂O) (4:1 v/v ratio)

  • Ethyl acetate (EtOAc) and Brine (for workup)

Step-by-Step Methodology
  • Substrate Solvation: Dissolve the o-nitrobenzylamine derivative (5.0 mmol) in 20 mL of absolute ethanol in a 50 mL round-bottom flask equipped with a magnetic stir bar.

    • Causality: Ethanol serves as a protic solvent that stabilizes the transition states during the impending internal redox process.

  • Base Activation: Prepare an aqueous solution of KOH (25.0 mmol in 5 mL H₂O) and add it dropwise to the stirring ethanolic solution at room temperature.

    • Self-Validation Check: A distinct color shift (often to deep orange or red) should be observed immediately, indicating the deprotonation of the amine and the initiation of the nitroso imine intermediate formation.

  • Thermal Cyclization: Attach a reflux condenser and heat the reaction mixture to 60 °C. Maintain stirring for 4–6 hours.

    • Causality: While the redox step is facile, the subsequent 6π-electrocyclization requires thermal activation to overcome the steric strain of forming the bicyclic system.

  • Reaction Monitoring: Monitor the reaction via Thin Layer Chromatography (TLC) using a Hexane/EtOAc (7:3) eluent system. The disappearance of the highly polar starting material and the emergence of a less polar, UV-active spot confirms the aromatization into the 2H-indazole.

  • Quenching and Workup: Once complete, cool the mixture to room temperature and remove the ethanol under reduced pressure. Partition the resulting aqueous slurry between EtOAc (30 mL) and H₂O (20 mL).

    • Causality: The organic layer selectively extracts the lipophilic 2H-indazole, while the aqueous layer traps the excess KOH and polar byproducts.

  • Purification: Wash the organic layer with brine (2 × 20 mL), dry over anhydrous Na₂SO₄, filter, and concentrate. Purify the crude residue via silica gel flash chromatography to afford the pure 2-substituted-2H-indazole.

References

  • MDPI. "Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives."
  • Royal Society of Chemistry (RSC). "Indazole – an emerging privileged scaffold: synthesis and its biological significance."
  • NIH PMC.
  • ACS Publications.
  • NIH PMC.
  • BenchChem. "A Technical Guide to the Reaction Mechanisms of Indazole Synthesis."

Sources

Exploratory

Exploring the Chemical Space of Substituted Indazoles: A Technical Guide to Regioselective Synthesis and Pharmacological Application

Executive Summary Indazoles (benzo[c]pyrazoles) represent a privileged class of bicyclic heterocycles in modern medicinal chemistry. Recognized as robust bioisosteres for indoles and phenols, they are foundational to the...

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Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

Indazoles (benzo[c]pyrazoles) represent a privileged class of bicyclic heterocycles in modern medicinal chemistry. Recognized as robust bioisosteres for indoles and phenols, they are foundational to the design of targeted therapeutics, particularly protein kinase inhibitors. The unique pharmacological utility of the indazole core stems from its adjacent nitrogen atoms (N1 and N2), which allow the scaffold to function simultaneously as a hydrogen bond donor and acceptor.

As drug discovery pushes toward novel chemical spaces, the regioselective functionalization of indazoles remains a critical bottleneck. This whitepaper provides an authoritative, self-validating framework for navigating indazole chemistry, detailing the causality behind synthetic choices and the structural biology that drives their clinical success.

The Pharmacological Landscape of Indazoles

To understand the value of the indazole chemical space, we must first examine its clinical validation. The scaffold serves as a critical hinge-binding element in several FDA-approved oncology drugs. By modifying the substituents around the core, medicinal chemists can precisely tune kinase selectivity and pharmacokinetic profiles [1].

Table 1: Pharmacological Profile of FDA-Approved Indazole Kinase Inhibitors
Drug NamePrimary Target(s)IC50 (nM)Indazole Role / Binding Mode
Pazopanib VEGFR1/2/3, PDGFR10, 30, 47N1/N2 act as hinge-binding H-bond donor/acceptor.
Axitinib VEGFR1/2/30.1, 0.2, 0.1Indazole core provides π−π stacking and hinge H-bonds.
Entrectinib TRKA/B/C, ROS11.7, 0.1, 0.1Scaffold positions the fluorophenyl group in the hydrophobic pocket.

Navigating the Chemical Space: The Challenge of Regioselectivity

The primary challenge in indazole library generation is tautomerization. In solution, the 1H- and 2H-indazole tautomers exist in equilibrium, with the 1H-form generally being more thermodynamically stable. Consequently, direct electrophilic substitution (e.g., N-alkylation) frequently yields an intractable mixture of N1- and N2-substituted regioisomers. To systematically map the chemical space, medicinal chemists must employ highly regioselective synthetic workflows [2].

Workflow Start Substituted Precursor (e.g., Arylhydrazone or o-Nitrobenzylamine) Cond1 Ag(I)-Mediated C-H Amination (Oxidative Cyclization) Start->Cond1 Intramolecular C-N Coupling Cond2 Cadogan Reductive Cyclization (P(n-Bu)3 mediated) Start->Cond2 Deoxygenation & Cyclization Cond3 Base-Promoted Alkylation (NaH / THF) Start->Cond3 Direct Substitution Prod1 3-Substituted 1H-Indazole (Regiopure) Cond1->Prod1 Prod2 2H-Indazole Scaffold (Regiopure) Cond2->Prod2 Prod3 N1-Alkyl 1H-Indazole (Thermodynamic Control) Cond3->Prod3

Caption: Logical workflows for the regioselective synthesis of 1H- and 2H-indazoles.

Validated Experimental Protocols

As a Senior Application Scientist, I emphasize that a protocol is only as reliable as its internal validation mechanisms. The following methodologies bypass traditional tautomeric mixtures through distinct, causally-driven mechanistic pathways.

Protocol A: Regioselective N-1 Alkylation of 1H-Indazoles

Causality & Mechanism: Direct alkylation often lacks selectivity. However, establishes a highly selective environment for N-1 alkylation [3]. NaH irreversibly deprotonates the indazole, forming a sodium indazolide. THF, a coordinating solvent, stabilizes the sodium cation, leaving the indazolide anion "naked" and highly nucleophilic. Because the N-1 position is sterically more accessible and thermodynamically favored compared to N-2, primary alkyl halides attack almost exclusively at N-1 (>99% selectivity).

Step-by-Step Methodology:

  • Preparation: Flame-dry a round-bottom flask under inert argon atmosphere.

  • Deprotonation: Dissolve the starting 1H-indazole (1.0 equiv) in anhydrous THF (0.2 M). Cool to 0 °C. Slowly add NaH (60% dispersion in mineral oil, 1.2 equiv). Stir for 30 minutes until hydrogen gas evolution ceases.

  • Alkylation: Add the primary alkyl bromide (1.1 equiv) dropwise. Allow the reaction to warm to room temperature and stir for 4–6 hours.

  • Quenching: Quench carefully with saturated aqueous NH4​Cl and extract with ethyl acetate.

Self-Validation System:

  • In-Process: Monitor via TLC (Hexanes/EtOAc). The N-1 isomer typically runs higher (less polar) than the N-2 isomer.

  • Structural Confirmation: Perform 2D NOESY NMR. A cross-peak between the alkyl N−CH2​ protons and the indazole C-7 aromatic proton definitively confirms N-1 alkylation. An absence of this peak, coupled with a cross-peak to the C-3 proton, would indicate a failed N-2 side product.

Protocol B: Synthesis of 2H-Indazoles via Cadogan Reductive Cyclization

Causality & Mechanism: Direct N-2 alkylation is notoriously difficult to control. The most elegant solution is to construct the indazole ring de novo around the desired N-2 substituent. by treating ortho-imino-nitrobenzenes with tri-n-butylphosphine ( P(n−Bu)3​ ) [4]. P(n−Bu)3​ is chosen over traditional triethyl phosphite because its superior nucleophilicity allows for milder reaction conditions (80 °C vs. >150 °C), preventing thermal degradation. The phosphine acts as an oxygen acceptor, reducing the nitro group to a highly reactive nitrene intermediate, which immediately undergoes intramolecular cyclization with the adjacent imine nitrogen, exclusively yielding the 2H-indazole.

Step-by-Step Methodology:

  • Imine Condensation: Combine o-nitrobenzaldehyde (1.0 equiv) and an aliphatic or aromatic amine (1.1 equiv) in isopropanol (0.4 M). Heat at 80 °C for 4 hours to form the imine.

  • Reductive Cyclization: Cool the mixture to room temperature. Add P(n−Bu)3​ (3.0 equiv) directly to the same reaction vial (one-pot procedure).

  • Heating: Seal the vial and heat at 80 °C for 16 hours.

  • Purification: Concentrate under reduced pressure and purify via silica gel flash chromatography.

Self-Validation System:

  • In-Process: Use LC-MS to track the disappearance of the imine mass [M+H]+ and the appearance of the cyclized product mass [M−16+H]+ (loss of oxygen).

  • Structural Confirmation: 1H -NMR will show a characteristic, highly deshielded singlet for the C-3 proton (typically δ 8.0 - 8.5 ppm), confirming the formation of the fully aromatic 2H-indazole core.

Structural Biology & Fragment-Based Drug Discovery (FBDD)

In FBDD, the unsubstituted indazole is often utilized as a primary fragment. Once hinge binding is established via the N1/N2 atoms, the chemical space is expanded radially. Substitutions at C3 are directed toward the hydrophobic gatekeeper pocket, while functionalization at C5 or C6 generally projects out toward the solvent-exposed region, allowing for the attachment of solubilizing groups (e.g., piperazines or morpholines) without disrupting target affinity.

KinaseBinding Indazole Indazole Core (Hinge Binder) N1 N1 Position (H-bond Donor) Indazole->N1 N2 N2 Position (H-bond Acceptor) Indazole->N2 SubC3 C3 Substitution (Gatekeeper Pocket) Indazole->SubC3 SubC5 C5/C6 Substitution (Solvent Exposure) Indazole->SubC5 Hinge Kinase Hinge Region (e.g., Glu/Cys residues) N1->Hinge Donates H-bond N2->Hinge Accepts H-bond

Caption: Spatial orientation and logical relationship of indazole substituents in a kinase active site.

Conclusion

The indazole scaffold is a cornerstone of modern medicinal chemistry. By abandoning outdated, unselective alkylation methods in favor of causally-designed, regioselective protocols like NaH/THF thermodynamic control and Cadogan reductive cyclizations, researchers can efficiently and predictably mine the indazole chemical space. Implementing rigorous self-validation steps (such as NOESY NMR) ensures high scientific integrity, ultimately accelerating the discovery of next-generation therapeutics.

References

  • Title: Current progress, challenges and future prospects of indazoles as protein kinase inhibitors for the treatment of cancer Source: RSC Advances (via National Institutes of Health - PMC) URL: [Link]

  • Title: Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives Source: Molecules (via National Institutes of Health - PMC) URL: [Link]

  • Title: Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution Source: Beilstein Journal of Organic Chemistry (via National Institutes of Health - PMC) URL: [Link]

  • Title: Regioselective Synthesis of 2H-Indazoles Using a Mild, One-Pot Condensation–Cadogan Reductive Cyclization Source: Organic Letters (ACS Publications) URL: [Link]

Protocols & Analytical Methods

Method

Application Note: Streamlined Synthesis of 2-(1H-indazol-7-yl)propan-2-amine via Lanthanide-Mediated Double Grignard Addition

Target Molecule: 2-(1H-indazol-7-yl)propan-2-amine (CAS: 1512227-39-2)[1] Application: Pharmacophore building block for targeted protein degraders (e.g., BCL6 bifunctional degraders) and kinase inhibitors[2]. Executive S...

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Author: BenchChem Technical Support Team. Date: March 2026

Target Molecule: 2-(1H-indazol-7-yl)propan-2-amine (CAS: 1512227-39-2)[1] Application: Pharmacophore building block for targeted protein degraders (e.g., BCL6 bifunctional degraders) and kinase inhibitors[2].

Executive Summary & Mechanistic Rationale

The synthesis of sterically hindered tertiary carbinamines (α,α-disubstituted amines) directly from nitriles is notoriously difficult. Classical Grignard additions to nitriles typically stall at the metallo-imine stage, yielding ketones upon aqueous hydrolysis. Consequently, traditional routes to 2-(1H-indazol-7-yl)propan-2-amine rely on a lengthy sequence: Grignard addition to an ester to form a tertiary alcohol, followed by a hazardous Ritter-type azidation (using TMSN₃/BF₃·OEt₂), and subsequent reduction.

To bypass these limitations, this protocol leverages a Lanthanide-Mediated Double Grignard Addition [3]. By introducing Lanthanum(III) chloride bis(lithium chloride) complex ( LaCl3​⋅2LiCl , Knochel's salt), the reaction trajectory is fundamentally altered. The highly oxophilic and azaphilic La(III) coordinates to the nitrogen of the intermediate metallo-imine, withdrawing electron density and breaking the strong Mg–N bond. This activation renders the imine carbon sufficiently electrophilic to accept a second equivalent of methylmagnesium bromide ( MeMgBr ), directly yielding the tertiary carbinamine in a single pot.

Strategic Protecting Group Selection: The indazole N1 proton ( pKa​≈14 ) must be protected to prevent the non-productive consumption of the Grignard reagent and to solubilize the intermediate. We utilize the 2-(trimethylsilyl)ethoxymethyl (SEM) group rather than the more common tetrahydropyranyl (THP) group. THP introduces a chiral center, creating diastereomeric mixtures that severely complicate NMR tracking, whereas SEM maintains magnetic equivalence and is highly robust against strong nucleophiles.

Quantitative Route Comparison

Summarized below is the efficiency of the lanthanide-mediated protocol versus the classical Ritter azidation route.

MetricClassical Ritter RouteLanthanide-Mediated Route (This Protocol)
Starting Material Methyl 1H-indazole-7-carboxylate1H-indazole-7-carbonitrile
Step Count 4 (Protect, Grignard, Azidation, Reduce)3 (Protect, Double Addition, Deprotect)
Overall Yield 35 – 45%60 – 75%
Hazard Profile High (Explosive azides, toxic TMSN₃)Moderate (Pyrophoric Grignard reagents)
Atom Economy Poor (Loss of massive azide/reducing agents)High (Direct C-C and C-N bond formation)
Purification Multiple flash chromatography stepsSingle chromatography + Final crystallization

Synthetic Workflow

Workflow SM 1H-indazole-7- carbonitrile Step1 Step 1: N-Protection SEM-Cl, NaH SM->Step1 Int1 1-SEM-indazole-7- carbonitrile Step1->Int1 Step2 Step 2: Double Addition MeMgBr, LaCl3·2LiCl Int1->Step2 Int2 1-SEM-2-(indazol-7-yl) propan-2-amine Step2->Int2 Step3 Step 3: Deprotection TFA, then NH2CH2CH2NH2 Int2->Step3 Product 2-(1H-indazol-7-yl) propan-2-amine Step3->Product

Three-step synthetic workflow for 2-(1H-indazol-7-yl)propan-2-amine.

Step-by-Step Experimental Protocols

Step 1: Synthesis of 1-SEM-1H-indazole-7-carbonitrile

Objective: Mask the acidic N1 proton to prevent Grignard quenching.

  • Setup: Charge a flame-dried flask with 1H-indazole-7-carbonitrile (1.0 eq, 10.0 mmol) and anhydrous DMF (30 mL) under an argon atmosphere. Cool the solution to 0 °C using an ice bath.

  • Deprotonation: Carefully add Sodium Hydride (60% dispersion in mineral oil, 1.2 eq, 12.0 mmol) in three portions. Visual Cue: Effervescence ( H2​ gas) will be observed, and the solution will transition to a deep yellow color. Stir for 30 minutes at 0 °C.

  • Alkylation: Add SEM-Cl (1.1 eq, 11.0 mmol) dropwise over 10 minutes. Remove the ice bath and allow the reaction to warm to room temperature (RT) for 2 hours.

  • Self-Validation Checkpoint: Perform TLC (30% EtOAc/Hexanes). The starting material ( Rf​=0.2 ) should be completely consumed, replaced by a single non-polar spot ( Rf​=0.6 ).

  • Workup: Quench carefully with saturated aqueous NH4​Cl (20 mL). Extract with EtOAc ( 3×30 mL). Wash the combined organic layers with LiCl (5% aq, 3×20 mL) to remove residual DMF. Dry over Na2​SO4​ , concentrate, and purify via flash chromatography to yield the product as a colorless oil.

Step 2: Lanthanide-Mediated Double Grignard Addition

Objective: Direct conversion of the nitrile to the α,α-dimethylamine.

  • Complexation: Dissolve 1-SEM-1H-indazole-7-carbonitrile (1.0 eq, 8.0 mmol) in anhydrous THF (40 mL) under argon. Add LaCl3​⋅2LiCl (0.6 M in THF, 1.5 eq, 12.0 mmol). Stir at RT for 1 hour to allow full coordination of the lanthanum to the nitrile nitrogen.

  • First & Second Addition: Cool the mixture to 0 °C. Add MeMgBr (3.0 M in diethyl ether, 3.5 eq, 28.0 mmol) dropwise. Visual Cue: A mild exotherm will occur. Stir at 0 °C for 30 minutes, then attach a reflux condenser and heat to 50 °C for 12 hours to drive the sterically hindered second addition.

  • Self-Validation Checkpoint: TLC is unreliable here due to streaking amines. Monitor via LC-MS. The intermediate imine mass will disappear, replaced by the product mass ( [M+H]+=306.2 ).

  • Workup (Critical): Cool to 0 °C. Quench dropwise with saturated aqueous NH4​Cl . Caution: A thick, intractable white emulsion of lanthanum/magnesium hydroxides will form. Add saturated Rochelle's salt (potassium sodium tartrate) solution (50 mL) and stir vigorously for 2 hours until the phases cleanly separate. Extract with EtOAc, dry, and concentrate.

Step 3: SEM Deprotection and Formaldehyde Scavenging

Objective: Remove the SEM group and isolate the final product.

  • Cleavage: Dissolve the crude intermediate (1.0 eq, ~6.0 mmol) in DCM (15 mL). Add Trifluoroacetic acid (TFA, 15 mL) and stir at RT for 4 hours. Concentrate completely in vacuo.

  • Scavenging (Field-Proven Insight): TFA cleavage of SEM generates an N -hydroxymethyl intermediate ( R−N−CH2​OH ) which is surprisingly stable. Dissolve the crude residue in Methanol (20 mL) and add Ethylenediamine (5.0 eq, 30.0 mmol). Stir at RT overnight. Causality: Ethylenediamine acts as a potent formaldehyde scavenger, forming a stable imidazolidine ring and irreversibly driving the equilibrium to the fully deprotected indazole.

  • Isolation: Concentrate the mixture. Partition between EtOAc (50 mL) and 1M NaOH (30 mL). Extract the aqueous layer twice with EtOAc. Dry the combined organics over Na2​SO4​ and concentrate.

  • Salt Formation: Dissolve the free base in minimal diethyl ether and add 2M HCl in ether. Filter the resulting white precipitate to isolate 2-(1H-indazol-7-yl)propan-2-amine hydrochloride in high purity.

Mechanistic Pathway Visualization

Mechanism Nitrile Nitrile [R-C≡N] LaCoord LaCl3 Coordination [R-C≡N···La] Nitrile->LaCoord FirstAdd 1st MeMgBr Addition LaCoord->FirstAdd Imine Metallo-Imine [R-C(Me)=N-Mg/La] FirstAdd->Imine SecondAdd 2nd MeMgBr Addition (La-activated) Imine->SecondAdd AmineSalt Metallo-Amine [R-C(Me)2-N(Mg/La)2] SecondAdd->AmineSalt Hydrolysis Aqueous Quench (H2O / NH4Cl) AmineSalt->Hydrolysis Product Tertiary Carbinamine [R-C(Me)2-NH2] Hydrolysis->Product

Mechanism of LaCl3-mediated double Grignard addition to nitriles.

Analytical Validation Parameters

To ensure the trustworthiness of the synthesized material, verify against the following analytical benchmarks:

  • LC-MS (ESI+): Calculated for C10​H13​N3​ [M+H]+ : 176.11; Found: 176.1.

  • ¹H NMR (400 MHz, DMSO-d6, HCl Salt): δ 13.20 (br s, 1H, Indazole-NH), 8.45 (br s, 3H, −NH3+​ ), 8.15 (s, 1H, Ar-H), 7.82 (d, J=8.0 Hz, 1H, Ar-H), 7.40 (d, J=7.5 Hz, 1H, Ar-H), 7.18 (t, J=7.8 Hz, 1H, Ar-H), 1.75 (s, 6H, −C(CH3​)2​ ).

  • Note: The diagnostic singlet at 1.75 ppm integrating to 6 protons confirms the successful double addition of the methyl groups.

References

  • Google Patents. "WO2023240038A1 - Tricyclic quinolone bcl6 bifunctional degraders".
  • Pearson-Long, M. S. M.; Boeda, F.; Bertus, P. "Double Addition of Organometallics to Nitriles: Toward an Access to Tertiary Carbinamines." Advanced Synthesis & Catalysis (2017), 359, 179-201. URL:[Link]

Sources

Application

The Strategic Value of the 3-Amino-2H-Indazole Scaffold

An in-depth technical guide to the synthesis of 2-substituted indazole amines, specifically focusing on the highly valuable 2-substituted 2H-indazol-3-amine scaffold. This guide is designed for medicinal chemists and pro...

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Author: BenchChem Technical Support Team. Date: March 2026

An in-depth technical guide to the synthesis of 2-substituted indazole amines, specifically focusing on the highly valuable 2-substituted 2H-indazol-3-amine scaffold. This guide is designed for medicinal chemists and process scientists optimizing routes for advanced drug candidates.

The 3-aminoindazole core has emerged as a privileged, hinge-binding pharmacophore in the design of Type II kinase inhibitors. By replacing traditional 2-amino-thiazolo-pyridine motifs, the 3-amino-2H-indazole scaffold effectively targets the "DFG-out" conformation of the kinase activation loop, yielding highly potent inhibitors for targets such as FLT3, PDGFRα, and c-Kit[1].

Synthesizing these derivatives with strict regiocontrol (differentiating between the 1H- and 2H- tautomeric/isomeric forms) is a persistent challenge. The synthetic routes must be carefully designed to navigate the competing nucleophilicities of the hydrazine nitrogen atoms during cyclization, or rely on late-stage functionalization of a pre-formed 2H-indazole core.

Mechanistic Pathways & Causality

The construction of 2-substituted indazol-3-amines generally proceeds via two primary strategic disconnections:

Pathway A: Direct S_NAr and Cyclization This route relies on the condensation of a 2-halobenzonitrile with a substituted hydrazine. We specifically select 2-fluorobenzonitrile over the chloro- or bromo- analogues. The causality here is rooted in the mechanism of Nucleophilic Aromatic Substitution (S_NAr): the highly polarized C–F bond drastically lowers the activation energy for the initial nucleophilic attack (the rate-determining step), making fluorine an exceptional leaving group in this context[2]. The subsequent intramolecular cyclization of the distal hydrazine nitrogen onto the electrophilic nitrile carbon yields the indazol-3-amine[3][4].

Pathway B: Regioselective Halogenation and Cross-Coupling When the desired N2-substituent or C3-amine is too sterically hindered or electronically deactivated to be introduced via hydrazine condensation, a stepwise approach is required. A pre-formed 2-substituted 2H-indazole undergoes highly regioselective C3-halogenation (driven by the electron-rich nature of the pyrazole ring)[5]. This intermediate is then subjected to a Buchwald-Hartwig amination.

IndazoleSynthesis SM1 2-Fluorobenzonitrile Int1 Hydrazinyl Intermediate (S_NAr Product) SM1->Int1 S_NAr EtOH, Δ SM2 Substituted Hydrazine (R-NH-NH2) SM2->Int1 Prod1 2-Substituted 2H-Indazol-3-amine (Kinase Hinge Binder) Int1->Prod1 Intramolecular Cyclization -H2O / Base SM3 2-Substituted 2H-Indazole Int2 3-Halo-2-substituted 2H-Indazole SM3->Int2 Halogenation NBS or NIS Int2->Prod1 Buchwald-Hartwig Amination Pd cat., Amine

Synthetic pathways for 2-substituted 2H-indazol-3-amines via SNAr or cross-coupling.

Quantitative Route Comparison

To facilitate route selection based on scale and substrate scope, the following table summarizes the operational parameters of the primary methodologies.

Synthetic RouteStarting MaterialReagents / CatalystSolvent & TempTypical YieldStrategic Advantage
Direct Cyclization 2-FluorobenzonitrileR-NH-NH₂, Cs₂CO₃EtOH, 90 °C60–88%Operationally simple, one-pot procedure[4].
Flow-Assisted S_NAr 2-FluorobenzonitrileR-NH-NH₂NMP, 150 °C40–65%Rapid throughput; avoids DMA decomposition[2].
C-H Halogenation 2-Substituted 2H-IndazoleNBS or NISMeCN, 80 °C70–95%Highly regioselective for the C3 position[5].
Cross-Coupling 3-Halo-2H-IndazoleAmine, Pd₂(dba)₃, XPhosDioxane, 100 °C50–80%Enables incorporation of complex, bulky amines.

Detailed Experimental Protocols & Self-Validating Systems

Protocol A: One-Pot Synthesis via Direct S_NAr Condensation

This method is optimal for introducing simple alkyl or aryl groups at the N2 position while simultaneously building the 3-amino core[1][3].

Step-by-Step Methodology:

  • Preparation: In a flame-dried, round-bottom flask equipped with a reflux condenser, dissolve the substituted 2-fluorobenzonitrile (1.0 equiv, e.g., 5-bromo-2-fluorobenzonitrile) in absolute ethanol (0.2 M concentration).

  • Reagent Addition: Add the substituted hydrazine (1.2 equiv) dropwise at room temperature. Expert Insight: If the hydrazine hydrochloride salt is used, add Cs₂CO₃ (1.5 equiv) to liberate the free base in situ. Do not use N,N-dimethylacetamide (DMA) as a solvent if heating above 150 °C, as it decomposes to yield dimethylamine, leading to 2-(dimethylamino)benzonitrile impurities[2].

  • Cyclization: Heat the reaction mixture to 90 °C (reflux) for 2 to 6 hours under a nitrogen atmosphere.

  • Workup: Concentrate the mixture under reduced pressure to remove ethanol. Partition the residue between EtOAc and H₂O. Wash the organic layer with brine, dry over anhydrous Na₂SO₄, and concentrate.

  • Purification: Purify via flash column chromatography (Silica gel, Hexanes/EtOAc gradient).

Self-Validating Quality Control:

  • In-Process Tracking: Monitor the reaction via IR spectroscopy or LC-MS. The reaction is complete when the sharp, distinct nitrile stretch ( ν ~2220 cm⁻¹) completely disappears, replaced by broad primary amine N-H stretches ( ν ~3300-3400 cm⁻¹).

  • Structural Confirmation: In ¹H NMR (DMSO- d6​ ), the newly formed C3-NH₂ protons will appear as a broad singlet around δ 5.5–6.5 ppm. The regiochemistry (2H- vs 1H- substitution) can be definitively assigned using 2D NOESY NMR; a strong NOE cross-peak between the N2-substituent (e.g., N-CH₃) and the C3-amine protons confirms the 2-substituted-3-amine architecture.

Protocol B: Late-Stage Buchwald-Hartwig Amination

When the target molecule requires a complex amine at the C3 position, constructing the 2-substituted 2H-indazole first, followed by halogenation and cross-coupling, is the most robust approach.

Step-by-Step Methodology:

  • Regioselective Halogenation: Dissolve the 2-substituted 2H-indazole (1.0 equiv) in acetonitrile. Add N-bromosuccinimide (NBS, 1.05 equiv) in portions. Stir at 80 °C for 2 hours. Expert Insight: The electron density of the 2H-indazole is heavily localized at the C3 position, making metal-free halogenation highly rapid and selective[5].

  • Catalyst Preparation (Inside Glovebox): To a Schlenk tube, add the 3-bromo-2-substituted 2H-indazole (1.0 equiv), the desired amine (1.2 equiv), Pd₂(dba)₃ (0.05 equiv), XPhos (0.10 equiv), and Cs₂CO₃ (2.0 equiv).

    • Causality for Ligand Choice: XPhos is specifically chosen because its bulky, electron-rich biaryl structure accelerates the reductive elimination step and prevents the catalyst from being poisoned by the multiple nitrogen atoms present in the indazole core.

  • Coupling: Add anhydrous 1,4-dioxane (0.1 M), seal the tube, and heat to 100 °C for 12 hours.

  • Workup: Cool to room temperature, dilute with EtOAc, and filter through a pad of Celite to remove the palladium black and inorganic salts. Concentrate the filtrate.

Self-Validating Quality Control:

  • Halogenation Check: The completion of Step 1 is validated by the disappearance of the C3-H proton in the ¹H NMR spectrum (typically a sharp singlet around δ 8.0–8.3 ppm in the starting material).

  • Coupling Check: Successful amination is confirmed by high-resolution mass spectrometry (HRMS) showing the exact mass of the coupled product and the absence of the characteristic M / M+2 isotopic pattern of the brominated intermediate.

References

  • An Amino-indazole Scaffold with Spectrum Selective Kinase Inhibition of FLT3, PDGFRα and Kit. National Center for Biotechnology Information (PMC). Available at:[Link]

  • Design, Synthesis and Antitumor Activity of 1H-indazole-3-amine Derivatives. National Center for Biotechnology Information (PMC). Available at:[Link]

  • A General, One-Step Synthesis of Substituted Indazoles using a Flow Reactor. ACS Publications. Available at:[Link]

  • Metal-free regioselective mono- and poly-halogenation of 2-substituted indazoles. Royal Society of Chemistry (RSC). Available at:[Link]

Sources

Method

Regioselective N-Alkylation of 1H-Indazoles: Mechanistic Insights and Protocols for N1 and N2 Functionalization

The indazole scaffold is a privileged pharmacophore in medicinal chemistry, frequently serving as a hinge-binding motif in kinase inhibitors and a core structure in immunomodulators (e.g., TLR7/8 agonists)[1]. However, t...

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Author: BenchChem Technical Support Team. Date: March 2026

The indazole scaffold is a privileged pharmacophore in medicinal chemistry, frequently serving as a hinge-binding motif in kinase inhibitors and a core structure in immunomodulators (e.g., TLR7/8 agonists)[1]. However, the functionalization of 1H-indazoles presents a notorious synthetic challenge: the ring system possesses two nucleophilic nitrogen atoms (N1 and N2). Direct alkylation typically yields an intractable mixture of N1- and N2-alkylated regioisomers[2][3].

As drug development demands high-yielding, scalable, and regioselective processes, mastering the tautomeric equilibrium and kinetic vs. thermodynamic control of the indazole core is essential. This application note details the mechanistic causality behind indazole regioselectivity and provides field-proven protocols for divergent N1- and N2-alkylation.

Mechanistic Principles: Kinetic Trapping vs. Thermodynamic Sinks

The regiochemical outcome of indazole N-alkylation is dictated by the interplay between the intrinsic nucleophilicity of the nitrogen atoms and the thermodynamic stability of the resulting products.

In its neutral state, the 1H-indazole tautomer is thermodynamically favored over the 2H-indazole tautomer by approximately 4–5 kcal/mol[2][4]. When deprotonated by a base, the resulting indazolide anion is delocalized.

  • Kinetic Control (N2 Preference): The N2 lone pair is often more sterically accessible and exhibits a higher HOMO coefficient in specific solvent environments. Consequently, fast-reacting electrophiles or reactions under kinetic control frequently yield the N2-alkylated product or a near 1:1 mixture[4][5].

  • Thermodynamic Control (N1 Preference): The N1-alkylated product retains the more stable benzenoid aromatic system. If the alkylation is reversible—such as when using α -halo esters that can form a transient β -indazole succinate intermediate—the kinetic N2 product will slowly equilibrate into the thermodynamic N1 sink[2].

Mechanism Indazole 1H-Indazole (Thermodynamically Stable) Anion Indazolide Anion (Delocalized Intermediate) Indazole->Anion Base (e.g., Cs2CO3) N1_Product N1-Alkyl Indazole (Thermodynamic Product) Anion->N1_Product Slow (Thermodynamic) N2_Product N2-Alkyl Indazole (Kinetic Product) Anion->N2_Product Fast (Kinetic Trap) Equilibration Equilibration via β-indazole succinate N2_Product->Equilibration Reversible (with α-halo esters) Equilibration->N1_Product Irreversible Sink

Thermodynamic vs. kinetic pathways governing the N-alkylation of 1H-indazoles.

Quantitative Data: Condition-Dependent Regioselectivity

The choice of base, solvent, and electrophile drastically alters the N1:N2 ratio. Table 1 summarizes quantitative data from landmark studies demonstrating how specific conditions drive regioselectivity[2][6][7].

Table 1: Comparison of N-Alkylation Conditions and Regioselectivity

Indazole SubstrateAlkylating AgentBase / CatalystSolventTime & TempDominant ControlN1:N2 RatioYield
6-NitroindazoleMethyl bromoacetateCs₂CO₃ (3.0 eq)DMF48 h, 25 °CThermodynamic>130:185%
6-NitroindazoleMethyl bromoacetateCs₂CO₃ (3.0 eq)DMF0.5 h, 25 °CKinetic (Incomplete)3:1N/A
1H-IndazoleMe₃O⁺ BF₄⁻NoneEtOAc2 h, 25 °CKinetic<1:9992%
1H-IndazoleBenzyl alcoholTfOH (cat.)Toluene18 h, 40 °CAcid-Catalyzed1:1472%
1H-IndazoleSulfoxonium ylideBrønsted AcidTCE120 h, 40 °CAcid-Catalyzed1:1888%

Data synthesized from Hunt et al. (2009), Cheung et al. (2003), and Xiao et al. (2025).

Divergent Experimental Workflows

To achieve >90% selectivity for either regioisomer, the synthetic workflow must be deliberately biased. For N1-alkylation, we utilize weak bases in polar aprotic solvents over extended periods to allow equilibration[2]. For N2-alkylation, we bypass the indazolide anion entirely, utilizing highly reactive electrophiles (like Meerwein's salts) that rapidly trap the neutral 1H-indazole at the more sterically accessible N2 position[5][7].

Workflow Start 1H-Indazole Core Cond1 Method A: Thermodynamic Cs2CO3, DMF, 48h Start->Cond1 Cond2 Method B: Kinetic Me3O+ BF4-, EtOAc, 2h Start->Cond2 Out1 N1-Alkylated (>95% Selectivity) Cond1->Out1 Equilibration Out2 N2-Alkylated (>99% Selectivity) Cond2->Out2 Rapid Trapping

Divergent experimental workflows for selective N1 and N2 indazole alkylation.

Step-by-Step Methodologies

Protocol A: Thermodynamic N1-Selective Alkylation

Adapted from the methodology established by Hunt et al.[2]. This protocol is highly effective for α -halo esters, ketones, and amides.

Reagents:

  • Substituted 1H-indazole (1.0 equiv)

  • Methyl bromoacetate (2.0 equiv)

  • Cesium carbonate (Cs₂CO₃, 3.0 equiv)

  • Anhydrous N,N-Dimethylformamide (DMF)

Procedure:

  • Preparation: Charge a flame-dried round-bottom flask equipped with a magnetic stir bar with 1H-indazole (1.0 equiv) and finely powdered Cs₂CO₃ (3.0 equiv).

  • Solvent Addition: Add anhydrous DMF to achieve a substrate concentration of 0.3 M. Causality: DMF stabilizes the delocalized indazolide anion and facilitates the reversible elimination/addition required for thermodynamic equilibration.

  • Electrophile Addition: Add methyl bromoacetate (2.0 equiv) dropwise at room temperature (25 °C).

  • Equilibration Phase: Stir the suspension vigorously for 48 hours.

    • Self-Validation Check: If an aliquot is analyzed by HPLC at t=30 min, a ~3:1 ratio of N1:N2 will be observed. Do not quench the reaction. By t=48 h, the reversible β -indazole succinate intermediate will have funneled the mixture into the thermodynamic N1 sink (>130:1 ratio)[2].

  • Workup: Quench the reaction by pouring the mixture into ice-cold distilled water (3x volume of DMF). Extract the aqueous layer with Ethyl Acetate (EtOAc) three times.

  • Washing: Wash the combined organic layers with 5% aqueous LiCl (to remove residual DMF) and brine. Dry over anhydrous Na₂SO₄.

  • Isolation: Concentrate under reduced pressure and purify via silica gel flash chromatography to yield the pure N1-alkylated indazole.

Protocol B: Kinetic N2-Selective Alkylation

Adapted from the methodology by Cheung et al.[5][7]. This protocol utilizes Meerwein's salts to bypass base-catalyzed equilibration.

Reagents:

  • Substituted 1H-indazole (1.0 equiv)

  • Trimethyloxonium tetrafluoroborate (Me₃O⁺ BF₄⁻, 1.2 equiv)

  • Anhydrous Ethyl Acetate (EtOAc)

Procedure:

  • Preparation: Dissolve the 1H-indazole (1.0 equiv) in anhydrous EtOAc to a concentration of 0.5 M under a strict inert atmosphere (N₂ or Argon).

  • Electrophile Addition: Add Me₃O⁺ BF₄⁻ (1.2 equiv) in one single portion at room temperature.

    • Causality: Meerwein's salt is a "hard", highly reactive electrophile. Because no base is present, the reaction proceeds via the neutral 1H-indazole. The electrophile rapidly and irreversibly traps the more sterically accessible N2 lone pair before any proton transfer or equilibration can occur[5].

  • Reaction Monitoring: Stir the mixture for 2 to 4 hours.

    • Self-Validation Check: Monitor by TLC (Hexanes/EtOAc). The N2-alkylated product typically exhibits a lower Rf​ value than the N1-alkylated isomer due to its more polar quinonoid (2H) structure.

  • Quenching: Carefully quench the reaction with saturated aqueous NaHCO₃. Causality: Neutralization is critical to quench the tetrafluoroboric acid byproduct generated during the alkylation.

  • Workup: Separate the layers and extract the aqueous phase twice with EtOAc. Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

  • Isolation: Concentrate in vacuo. The crude product often exhibits >99% N2-selectivity. Purify via flash chromatography if trace impurities remain.

References

  • Hunt, K. W., Moreno, D. A., Suiter, N., Clark, C. T., & Kim, G. (2009). Selective Synthesis of 1-Functionalized-alkyl-1H-indazoles. Organic Letters, 11(21), 5054-5057.[Link]

  • Cheung, M., Boloor, A., & Stafford, J. A. (2003). Efficient and Regioselective Synthesis of 2-Alkyl-2H-indazoles. Journal of Organic Chemistry, 68(10), 4093-4095.[Link]

  • Xiao, S., Wang, Z., Han, Q., Tian, B., Yuan, R., & Peng, Y. (2025). Metal-Free, Regiodivergent N-Alkylation of 1H-Indazoles Enabled by Brønsted Acid Catalysis. Organic Letters, 27(37), 10600-10606.[Link]

Sources

Application

Application Note: Copper-Catalyzed Synthesis of 2H-Indazoles

Target Audience: Researchers, synthetic chemists, and drug development professionals. Document Type: Technical Guide & Experimental Protocols Introduction & Strategic Significance In the landscape of modern drug discover...

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Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, synthetic chemists, and drug development professionals. Document Type: Technical Guide & Experimental Protocols

Introduction & Strategic Significance

In the landscape of modern drug discovery, 2H-indazoles serve as critical bioisosteres for indoles and benzimidazoles. They are highly valued for their potent biological activities, including 5-HT1A receptor affinity, estrogen receptor β agonism, and anti-inflammatory properties. Historically, synthetic methodologies have heavily favored the thermodynamically stable 1H-indazole tautomer.

To overcome this thermodynamic bias, copper-catalyzed methodologies have emerged as the gold standard for accessing 2H-indazoles. This application note details two highly robust, field-proven approaches:

  • De Novo Assembly: A one-pot, three-component synthesis building the core from acyclic precursors [1].

  • Late-Stage Functionalization: A regioselective N2-arylation of commercially available 1H-indazoles [2].

Mechanistic Insights & Catalytic Logic

Understanding the causality behind reagent selection is paramount for troubleshooting and scaling these reactions.

De Novo Three-Component Synthesis

The one-pot reaction of 2-bromobenzaldehydes, primary amines, and sodium azide relies on a precision-tuned CuI/TMEDA catalytic system [1].

  • The Role of Cu(I): CuI is explicitly selected over Cu(II) salts because Cu(I) is the active oxidation state required for Ullmann-type C–N coupling. Starting directly with Cu(I) bypasses the need for in situ reduction, minimizing side reactions.

  • The Role of TMEDA: N,N,N′,N′-tetramethylethylenediamine (TMEDA) acts as a bidentate nitrogen ligand. It prevents the disproportionation of Cu(I) into inactive Cu(0) and Cu(II) species and dramatically increases the solubility of the Cu-azide intermediate in DMSO.

  • Pathway Dynamics: The reaction initiates with the condensation of the aldehyde and amine to form an imine. The Cu(I) complex then undergoes oxidative addition into the aryl C–Br bond, followed by ligand exchange with the azide. A final Cu-catalyzed reductive elimination and N–N bond formation (extruding N₂) yields the 2H-indazole [3].

Mechanism A 2-Bromobenzaldehyde + Primary Amine B Imine Intermediate (Condensation) A->B C Cu(I) / TMEDA Complex Activation B->C D Azide Coordination (Ullmann-type C-N) C->D NaN3 E N-N Bond Formation (Reductive Elimination) D->E E->C Cu(I) Regeneration F 2H-Indazole Product E->F -N2

Mechanistic pathway of the Cu-catalyzed three-component 2H-indazole synthesis.

Regioselective N2-Arylation

When reacting 1H-indazoles with diaryliodonium salts, achieving complete N(2)-regiocontrol requires suppressing the thermodynamic preference for N(1)-substitution.

  • The Role of the Weak Base (TfO⁻): By utilizing CuCl and relying solely on the triflate (TfO⁻) counterion from the iodonium salt as a weak base, the system cannot deprotonate the indazole. The neutral 1H-indazole is forced to coordinate to the Cu-aryl species via the more sterically accessible and nucleophilic N(2) lone pair [2]. Density Functional Theory (DFT) calculations confirm that subsequent catalyst oxidation is the rate-determining step, locking in the N(2) selectivity.

Quantitative Data: Optimization & Substrate Scope

The tables below summarize the optimization parameters and substrate scope for the de novo three-component synthesis, illustrating the critical nature of the CuI/TMEDA/DMSO triad [1].

Table 1: Optimization of the Cu-Catalyzed Three-Component Reaction

Catalyst (mol%)Ligand (10 mol%)SolventTemp (°C)Yield (%)
CuBr₂ (10)TMEDADMSO12041
CuI (10)NoneDMSO12061
CuI (10) TMEDA DMSO 120 96
CuI (5)TMEDADMSO12092
CuI (10)TMEDADMF12085
CuI (10)TMEDAToluene120Trace

Table 2: Substrate Scope (Amine Variations)

Primary AmineResulting 2H-Indazole ProductYield (%)
Aniline2-Phenyl-2H-indazole96
p-Toluidine2-(p-Tolyl)-2H-indazole94
4-Methoxyaniline2-(4-Methoxyphenyl)-2H-indazole91
2-Aminopyridine2-(Pyridin-2-yl)-2H-indazole82
Benzylamine2-Benzyl-2H-indazole88

Experimental Protocols

Workflow Step1 1. Reagent Prep CuI, TMEDA, DMSO Step2 2. Substrate Addition Aldehyde, Amine, NaN3 Step1->Step2 Step3 3. Thermal Activation 120°C, 12 h, N2 Step2->Step3 Step4 4. Quenching Cooling, EtOAc/H2O Step3->Step4 Step5 5. Purification & QC Column, NMR/LCMS Step4->Step5

Standard operational workflow for the one-pot three-component synthesis.

Protocol A: De Novo Three-Component Synthesis of 2H-Indazoles

This protocol is designed as a self-validating system to ensure high-fidelity execution.

Reagents:

  • 2-Bromobenzaldehyde (1.0 mmol)

  • Primary Amine (1.2 mmol)

  • Sodium Azide (NaN₃) (1.5 mmol) Caution: Highly toxic and potentially explosive. Handle with care.

  • CuI (0.1 mmol, 10 mol%)

  • TMEDA (0.1 mmol, 10 mol%)

  • Anhydrous DMSO (3.0 mL)

Step-by-Step Procedure:

  • Atmosphere Control: To an oven-dried Schlenk tube equipped with a magnetic stir bar, add CuI (19.0 mg, 0.1 mmol) and NaN₃ (97.5 mg, 1.5 mmol). Evacuate and backfill the tube with dry Nitrogen (N₂) three times.

  • Catalyst Activation: Inject anhydrous DMSO (3.0 mL) followed by TMEDA (15 µL, 0.1 mmol). Stir at room temperature for 5 minutes.

    • Self-Validation Checkpoint 1: The solution should transition to a homogeneous pale/light-green state, confirming the formation of the soluble CuI-TMEDA complex.

  • Substrate Addition: Add 2-bromobenzaldehyde (116 µL, 1.0 mmol) and the primary amine (1.2 mmol) sequentially via syringe.

  • Thermal Cyclization: Seal the tube and heat the reaction mixture in a pre-heated oil bath at 120 °C for 12 hours.

    • Self-Validation Checkpoint 2: Monitor via TLC (Hexanes/EtOAc 4:1). The highly UV-active imine intermediate (R_f ~0.6) should form rapidly within the first hour and subsequently disappear. The emergence of a new, distinct spot under 254 nm UV light confirms successful C-N/N-N cyclization.

  • Quenching & Extraction: Cool the reaction to room temperature. Dilute with ethyl acetate (15 mL) and quench with a 10% aqueous ammonia solution (10 mL) to strip the copper catalyst. Extract the aqueous layer with ethyl acetate (3 × 15 mL).

    • Self-Validation Checkpoint 3: The aqueous layer will turn deep blue [Cu(NH₃)₄²⁺], indicating successful removal of copper from the organic phase.

  • Purification: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, concentrate under reduced pressure, and purify via flash column chromatography (silica gel, Hexanes/EtOAc).

Protocol B: Regioselective N2-Arylation of 1H-Indazoles

For late-stage functionalization of existing indazole cores.

Reagents:

  • 1H-Indazole (0.5 mmol)

  • Diaryliodonium Triflate (0.6 mmol)

  • CuCl (0.05 mmol, 10 mol%)

  • Anhydrous DMF (2.0 mL)

Step-by-Step Procedure:

  • In a N₂-purged vial, combine the 1H-indazole (0.5 mmol), diaryliodonium triflate (0.6 mmol), and CuCl (4.9 mg, 0.05 mmol).

  • Add anhydrous DMF (2.0 mL) and stir the mixture at 90 °C for 8 hours.

  • Cool to room temperature, dilute with dichloromethane (10 mL), and wash with water (3 × 10 mL) to remove DMF.

  • Dry the organic layer over MgSO₄, concentrate, and purify via column chromatography.

    • Self-Validation Checkpoint (Regiochemistry): Confirm regioselectivity via ¹H NMR. The C3-proton of a 2H-indazole typically resonates significantly further downfield (δ 8.0–8.6 ppm) compared to its 1H-indazole counterpart, serving as a rapid and definitive diagnostic marker for N(2)-arylation.

References

  • Consecutive Condensation, C–N and N–N Bond Formations: A Copper-Catalyzed One-Pot Three-Component Synthesis of 2H-Indazole Organic Letters (2011). URL:[Link]

  • Access to 2-substituted-2H-indazoles via a copper-catalyzed regioselective cross-coupling reaction Organic & Biomolecular Chemistry (2018). URL:[Link]

  • A DFT study of the mechanism of copper-catalyzed synthesis of 2H-indazoles from aryl azide Dalton Transactions (2014). URL:[Link]

Method

Application Notes and Protocols for 2-(1H-Indazol-7-yl)propan-2-amine in Drug Discovery

Introduction: The Indazole Scaffold as a Privileged Structure in Kinase Inhibition The indazole moiety is a cornerstone of modern medicinal chemistry, recognized as a "privileged scaffold" due to its ability to form key...

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Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Indazole Scaffold as a Privileged Structure in Kinase Inhibition

The indazole moiety is a cornerstone of modern medicinal chemistry, recognized as a "privileged scaffold" due to its ability to form key interactions with a multitude of biological targets.[1] Structurally, this bicyclic aromatic system, composed of a benzene ring fused to a pyrazole ring, can act as a bioisostere for purines, notably mimicking the adenine core of ATP.[2] This characteristic makes it an ideal template for the design of competitive kinase inhibitors.[2] Numerous successful oncology drugs, including the tyrosine kinase inhibitor Axitinib and the PARP inhibitor Niraparib, feature the indazole core, underscoring its therapeutic relevance.[2]

The compound 2-(1H-indazol-7-yl)propan-2-amine represents a valuable chemical starting point or fragment for the development of more complex, biologically active molecules. The 7-aminoindazole core provides a versatile scaffold, while the gem-dimethyl-amine group offers a vector for synthetic elaboration. This functional handle allows medicinal chemists to readily introduce diverse chemical moieties through techniques like amide bond formation, reductive amination, or urea formation, enabling the systematic exploration of structure-activity relationships (SAR).[3] This document provides a detailed guide for researchers on the potential applications of 2-(1H-indazol-7-yl)propan-2-amine in a typical kinase inhibitor discovery workflow, from initial library synthesis to downstream cellular characterization.

Strategic Application in Kinase Inhibitor Synthesis

The primary application of 2-(1H-indazol-7-yl)propan-2-amine in drug discovery is as a foundational building block for creating libraries of potential kinase inhibitors. The amine functionality serves as a key point for diversification. A common strategy involves coupling this indazole-containing amine with a variety of heterocyclic partners, often pyrimidines or quinazolines, which are also prevalent in known kinase inhibitors. This approach aims to generate molecules that can effectively occupy the ATP-binding pocket of target kinases.

The indazole ring itself typically forms hydrogen bonds with the "hinge" region of the kinase, a critical interaction for potent inhibition. The appended propan-2-amine linker and its subsequent modifications can then be used to target other regions of the ATP pocket, such as the ribose-binding pocket or the solvent-front, to enhance potency and selectivity.

Experimental Protocols

The following protocols are presented as a representative workflow for how a researcher might utilize 2-(1H-indazol-7-yl)propan-2-amine to synthesize and evaluate a novel kinase inhibitor.

Protocol 1: Synthesis of a Representative Kinase Inhibitor Candidate

This protocol details the synthesis of a hypothetical inhibitor, "Indazomab-1," through the coupling of 2-(1H-indazol-7-yl)propan-2-amine with a generic chlorinated pyrimidine core. This is a standard synthetic route for generating libraries of potential kinase inhibitors.

Objective: To synthesize a candidate molecule for biological screening by forming an amide bond between the primary amine of the title compound and a suitable carboxylic acid-containing heterocycle. For this example, we will use a fictional but representative 4-chloro-2-(methylthio)pyrimidine-5-carboxylic acid.

Materials:

  • 2-(1H-indazol-7-yl)propan-2-amine

  • 4-chloro-2-(methylthio)pyrimidine-5-carboxylic acid

  • HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)

  • DIPEA (N,N-Diisopropylethylamine)

  • Anhydrous DMF (N,N-Dimethylformamide)

  • Ethyl acetate (EtOAc)

  • Saturated aqueous sodium bicarbonate (NaHCO₃)

  • Brine

  • Anhydrous magnesium sulfate (MgSO₄)

  • Silica gel for column chromatography

Procedure:

  • To a solution of 4-chloro-2-(methylthio)pyrimidine-5-carboxylic acid (1.1 equivalents) in anhydrous DMF, add HATU (1.2 equivalents) and DIPEA (3.0 equivalents).

  • Stir the mixture at room temperature for 15 minutes to pre-activate the carboxylic acid.

  • Add a solution of 2-(1H-indazol-7-yl)propan-2-amine (1.0 equivalent) in anhydrous DMF to the reaction mixture.

  • Allow the reaction to stir at room temperature for 12-18 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or LC-MS.

  • Upon completion, dilute the reaction mixture with ethyl acetate and wash sequentially with saturated aqueous NaHCO₃ (2x) and brine (1x).

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography using a suitable gradient of hexane and ethyl acetate to yield the final compound, "Indazomab-1".

  • Characterize the final product by ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS) to confirm its identity and purity.

Causality Behind Experimental Choices:

  • HATU is chosen as the coupling reagent because it is highly efficient for amide bond formation and minimizes side reactions and racemization.

  • DIPEA is a non-nucleophilic base used to neutralize the hexafluorophosphate salt formed during the reaction and to facilitate the coupling process.

  • Anhydrous DMF is used as the solvent because it is polar and aprotic, effectively dissolving the reactants and reagents without interfering with the reaction.

Protocol 2: In Vitro Kinase Inhibition Assay (LanthaScreen™ Eu Kinase Binding Assay)

This protocol describes a method to determine the inhibitory potency (IC₅₀) of the newly synthesized compound "Indazomab-1" against a target kinase (e.g., a cyclin-dependent kinase, CDK).

Objective: To quantify the binding affinity of "Indazomab-1" to a specific kinase of interest.

Materials:

  • Synthesized inhibitor ("Indazomab-1")

  • Target kinase (e.g., CDK9/CycT1)

  • Europium-labeled anti-tag antibody (e.g., anti-GST)

  • Alexa Fluor™ 647-labeled ATP-competitive kinase inhibitor (tracer)

  • Assay buffer

  • 384-well microplate

  • Plate reader capable of time-resolved fluorescence resonance energy transfer (TR-FRET)

Procedure:

  • Prepare a serial dilution of "Indazomab-1" in DMSO, and then dilute further into the assay buffer. A typical starting concentration is 10 µM.

  • In a 384-well plate, add the diluted inhibitor solutions. Include a positive control (no inhibitor) and a negative control (no kinase).

  • Add the kinase, Eu-labeled antibody, and Alexa Fluor™ 647-labeled tracer to each well.

  • Incubate the plate at room temperature for 60 minutes, protected from light.

  • Read the plate on a TR-FRET-capable plate reader, measuring the emission at 665 nm and 615 nm.

  • Calculate the emission ratio (665 nm / 615 nm).

  • Plot the emission ratio against the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

Data Presentation:

CompoundTarget KinaseIC₅₀ (nM)
Indazomab-1CDK9Experimental Value
Staurosporine (Control)CDK9Experimental Value

Self-Validating System:

  • The inclusion of a potent, non-selective kinase inhibitor like Staurosporine as a positive control validates the assay's performance.

  • The Z'-factor, a statistical measure of assay quality, should be calculated and be > 0.5 for a robust assay.

Protocol 3: Cellular Proliferation Assay (MTT Assay)

This protocol assesses the effect of "Indazomab-1" on the viability of a cancer cell line relevant to the targeted kinase.

Objective: To determine the cytotoxic or cytostatic effect of the synthesized inhibitor on a relevant cancer cell line (e.g., a hematological malignancy cell line for a CDK9 inhibitor).[4]

Materials:

  • "Indazomab-1"

  • Human cancer cell line (e.g., MV-4-11 acute myeloid leukemia cells)

  • RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS)

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

  • DMSO

  • 96-well plate

  • Spectrophotometer

Procedure:

  • Seed the cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours.

  • Treat the cells with a serial dilution of "Indazomab-1" for 72 hours. Include a vehicle control (DMSO).

  • Add MTT solution to each well and incubate for 4 hours at 37°C.

  • Add DMSO to each well to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a spectrophotometer.

  • Calculate the percentage of cell viability relative to the vehicle control.

  • Plot the percentage of viability against the logarithm of the inhibitor concentration to determine the GI₅₀ (concentration for 50% growth inhibition).

Visualizations

G cluster_synthesis Synthesis Workflow Start 2-(1H-indazol-7-yl)propan-2-amine Coupling Amide Coupling (HATU, DIPEA) Start->Coupling Reagent Heterocyclic Carboxylic Acid (e.g., Pyrimidine) Reagent->Coupling Purification Purification (Chromatography) Coupling->Purification Final_Compound Candidate Inhibitor (e.g., Indazomab-1) Purification->Final_Compound

Caption: Synthetic workflow for a candidate kinase inhibitor.

G cluster_screening Screening Cascade Inhibitor Candidate Inhibitor Assay1 In Vitro Kinase Assay Determine IC₅₀ Target: Specific Kinase Inhibitor->Assay1 Potency Assay2 Cell-Based Assay Determine GI₅₀ Target: Cancer Cell Line Assay1->Assay2 Cellular Activity Outcome Lead Candidate Assay2->Outcome Efficacy

Caption: A typical screening cascade for a novel inhibitor.

G ATP ATP Kinase Kinase ATP-Binding Pocket ATP->Kinase Substrate Protein Substrate Kinase->Substrate ADP Phosphorylated_Substrate Phosphorylated Protein Substrate Substrate->Phosphorylated_Substrate Phosphorylation Inhibitor Indazole-based Inhibitor Inhibitor->Kinase Competitive Binding

Caption: Mechanism of competitive kinase inhibition.

References

  • MySkinRecipes. 2-(1-Methyl-1H-indazol-3-yl)propan-2-amine hydrochloride. [Link]

  • CJST Synthesis of Pharmacologically Active Indazoles and Its Analogues: A Review. [Link]

  • NextSDS. 1-(propan-2-yl)-4,5,6,7-tetrahydro-1H-indazol-7-amine. [Link]

  • NextSDS. 2-(propan-2-yl)-4,5,6,7-tetrahydro-2H-indazol-7-amine. [Link]

  • Huang, J., et al. (2021). Discovery of N-(4-(3-isopropyl-2-methyl-2 H-indazol-5-yl)pyrimidin-2-yl)-4-(4-methylpiperazin-1-yl)quinazolin-7-amine as a Novel, Potent, and Oral Cyclin-Dependent Kinase Inhibitor against Haematological Malignancies. Journal of Medicinal Chemistry, 64(17), 12548–12571. [Link]

  • Wang, H., et al. (2015). The discovery of novel 3-(pyrazin-2-yl)-1H-indazoles as potent pan-Pim kinase inhibitors. Bioorganic & Medicinal Chemistry Letters, 25(5), 1067-1072. [Link]

  • Molecules. Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. [Link]

  • National Center for Biotechnology Information. Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. [Link]

  • MDPI. Synthesis and Biological Evaluation of 2H-Indazole Derivatives: Towards Antimicrobial and Anti-Inflammatory Dual Agents. [Link]

  • National Center for Biotechnology Information. Indazole – an emerging privileged scaffold: synthesis and its biological significance. [Link]

Sources

Application

Application Notes and Protocols for the Synthesis of Indazoles: A Guide for Researchers

Introduction: The Privileged Indazole Scaffold in Drug Discovery The indazole moiety, a bicyclic aromatic heterocycle, is a cornerstone in medicinal chemistry and drug development.[1][2] Its rigid structure and ability t...

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Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Privileged Indazole Scaffold in Drug Discovery

The indazole moiety, a bicyclic aromatic heterocycle, is a cornerstone in medicinal chemistry and drug development.[1][2] Its rigid structure and ability to participate in various non-covalent interactions have cemented its status as a "privileged scaffold"—a molecular framework that can bind to multiple, unrelated biological targets. This versatility has led to the development of a wide array of blockbuster drugs incorporating the indazole core, including the anti-cancer agent axitinib, the antiemetic granisetron, and the non-steroidal anti-inflammatory drug benzydamine.[1] The therapeutic potential of indazole derivatives continues to drive research into novel and efficient synthetic methodologies for their preparation.[1][3]

This comprehensive guide provides detailed experimental protocols for the synthesis of indazoles, targeting researchers, scientists, and professionals in drug development. We will delve into both classical and modern synthetic strategies, offering step-by-step instructions and explaining the underlying chemical principles. Our focus is on providing robust and reproducible protocols that can be readily implemented in a laboratory setting.

Classical Approaches to Indazole Synthesis: Time-Tested Methodologies

The Jacobson Indazole Synthesis: A Classic Route to 1H-Indazoles

First reported in 1893, the Jacobson synthesis is a foundational method for the preparation of 1H-indazoles.[2] The reaction proceeds via the diazotization of an N-acylated o-toluidine derivative, followed by an intramolecular cyclization.[2] This method is particularly useful for accessing a range of substituted 1H-indazoles.

Mechanism of the Jacobson Indazole Synthesis

The reaction is initiated by the formation of a diazonium salt from the starting N-acyl-o-toluidine in the presence of a nitrite source and a strong acid. This is followed by an intramolecular electrophilic attack of the diazonium group onto the adjacent aromatic ring, leading to the formation of the indazole ring system after deprotonation.[2]

Experimental Protocol: Jacobson Synthesis of 1H-Indazole

This protocol details the synthesis of the parent 1H-indazole from N-acetyl-o-toluidine.

Materials:

  • N-Acetyl-o-toluidine

  • Sodium nitrite (NaNO₂)

  • Concentrated hydrochloric acid (HCl)

  • Water (H₂O)

  • Ice

  • Sodium hydroxide (NaOH) solution

Procedure:

  • Prepare a solution of N-acetyl-o-toluidine in a mixture of concentrated hydrochloric acid and water.

  • Cool the solution to 0-5 °C in an ice-salt bath.

  • In a separate beaker, dissolve sodium nitrite in water.

  • Add the sodium nitrite solution dropwise to the cooled N-acetyl-o-toluidine solution with vigorous stirring, ensuring the temperature remains below 5 °C.[1]

  • After the addition is complete, continue stirring the reaction mixture at 0-5 °C for an additional 30 minutes.[1]

  • Slowly warm the reaction mixture to room temperature and continue stirring for several hours or overnight.

  • Make the mixture alkaline by the addition of a sodium hydroxide solution.

  • The crude 1H-indazole will precipitate out of the solution. Collect the precipitate by filtration.

  • Wash the crude product with cold water and allow it to dry.

  • The crude product can be further purified by recrystallization from a suitable solvent, such as water or ethanol.[1]

Workflow for the Jacobson Indazole Synthesis

Jacobson_Synthesis start Start step1 Dissolve N-acetyl-o-toluidine in HCl/H₂O start->step1 step2 Cool to 0-5 °C step1->step2 step3 Add NaNO₂ solution dropwise step2->step3 step4 Stir at 0-5 °C for 30 min step3->step4 step5 Warm to RT and stir step4->step5 step6 Basify with NaOH step5->step6 step7 Filter precipitate step6->step7 step8 Wash with cold H₂O and dry step7->step8 step9 Recrystallize step8->step9 end Pure 1H-Indazole step9->end

Caption: Workflow for the Jacobson Indazole Synthesis.

The Davis-Beirut Reaction: A Versatile Route to 2H-Indazoles

The Davis-Beirut reaction is a powerful method for the synthesis of 2H-indazoles and their derivatives.[4][5] This reaction can be performed under both acidic and basic conditions and is valued for its use of inexpensive starting materials.[4][5] The base-catalyzed variant, which involves the cyclization of an N-substituted 2-nitrobenzylamine, is particularly common.[4]

Mechanism of the Base-Catalyzed Davis-Beirut Reaction

The proposed mechanism for the base-catalyzed Davis-Beirut reaction begins with the deprotonation of the carbon adjacent to the secondary amine, forming a carbanion.[4] This carbanion then attacks an oxygen of the nitro group, initiating a series of steps that ultimately lead to the formation of the N-N bond and the 2H-indazole ring system.[4]

Experimental Protocol: Base-Catalyzed Davis-Beirut Synthesis of 2-Butyl-2H-indazole

This protocol outlines the synthesis of 2-butyl-2H-indazole from N-butyl-2-nitrobenzylamine.

Materials:

  • N-Butyl-2-nitrobenzylamine

  • Potassium hydroxide (KOH)

  • Ethanol (EtOH)

  • Water (H₂O)

  • Ethyl acetate

  • Brine

  • Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

  • Dissolve the N-butyl-2-nitrobenzylamine in ethanol.

  • In a separate flask, prepare an aqueous solution of potassium hydroxide.

  • Add the aqueous potassium hydroxide solution to the ethanolic solution of the substrate.

  • Heat the reaction mixture to 60 °C and stir for several hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC).[1]

  • Once the reaction is complete, cool the mixture to room temperature.

  • Remove the solvent under reduced pressure.

  • Partition the residue between water and an organic solvent such as ethyl acetate.[1]

  • Separate the organic layer, wash it with brine, and dry it over anhydrous sodium sulfate.[1]

  • Concentrate the organic layer to obtain the crude product.

  • Purify the crude product by column chromatography on silica gel to yield the pure 2-butyl-2H-indazole.[1]

Starting MaterialBaseSolventTemp (°C)ProductYield (%)
N-Butyl-2-nitrobenzylamineKOHn-PrOH/H₂O602-Butyl-2H-indazole78

Table 1: Representative data for the base-catalyzed Davis-Beirut synthesis.[1]

Modern Synthetic Strategies: Efficiency and Diversity

Modern synthetic chemistry has introduced a plethora of new methods for indazole synthesis, often characterized by high efficiency, broad substrate scope, and mild reaction conditions.

Copper-Catalyzed One-Pot Three-Component Synthesis of 2H-Indazoles

This contemporary approach allows for the rapid assembly of structurally diverse 2H-indazoles from readily available starting materials.[4][6] The reaction involves the copper-catalyzed condensation of a 2-bromobenzaldehyde, a primary amine, and sodium azide in a single pot.[4][6]

Mechanism of the Copper-Catalyzed Synthesis

The reaction is believed to proceed through a sequential condensation of the 2-bromobenzaldehyde and the primary amine to form an imine. The copper catalyst then facilitates the crucial C-N and N-N bond-forming steps with sodium azide, leading to the desired 2H-indazole product.

Experimental Protocol: Copper-Catalyzed Synthesis of 2-Phenyl-2H-indazole

This protocol describes the synthesis of 2-phenyl-2H-indazole from 2-bromobenzaldehyde, aniline, and sodium azide.

Materials:

  • 2-Bromobenzaldehyde

  • Aniline

  • Sodium azide (NaN₃)

  • Copper(I) iodide (CuI)

  • N,N'-Dimethylethylenediamine (DMEDA)

  • Anhydrous dimethyl sulfoxide (DMSO)

  • Water (H₂O)

  • Ethyl acetate

  • Brine

  • Anhydrous sodium sulfate (Na₂SO₄)

  • Sealed tube

  • Inert atmosphere (Nitrogen or Argon)

Procedure:

  • To a clean and dry sealed tube under an inert atmosphere, add 2-bromobenzaldehyde (1.0 equiv), aniline (1.2 equiv), sodium azide (2.0 equiv), CuI (10 mol%), and DMEDA (20 mol%).[2]

  • Add anhydrous DMSO to the tube.

  • Seal the tube and heat the reaction mixture to 120 °C for 12-24 hours.[2]

  • Monitor the reaction progress by TLC.

  • Upon completion, cool the reaction mixture to room temperature.

  • Quench the reaction by adding water and extract the product with ethyl acetate.[2]

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.[2]

  • Purify the crude product by column chromatography on silica gel.

Workflow for Copper-Catalyzed 2H-Indazole Synthesis

Copper_Catalyzed_Synthesis start Start step1 Combine reactants and catalyst in a sealed tube start->step1 step2 Heat to 120 °C for 12-24 h step1->step2 step3 Cool to RT step2->step3 step4 Quench with H₂O and extract step3->step4 step5 Wash, dry, and concentrate step4->step5 step6 Column chromatography step5->step6 end Pure 2H-Indazole step6->end

Caption: Workflow for the copper-catalyzed synthesis of 2H-indazoles.

2-Bromobenzaldehyde SubstituentAmineCatalystSolventYield (%)
HAnilineCuIDMSO94
4-MeOAnilineCuIDMSO89
4-ClBenzylamineCuIDMSO85

Table 2: Substrate scope for the copper-catalyzed one-pot synthesis of 2H-indazoles.[2]

Domino Staudinger/Aza-Wittig Reaction for Fused Indazoles

For the synthesis of more complex, fused indazole systems, the domino Staudinger/aza-Wittig reaction offers an elegant and efficient one-pot strategy.[7] This reaction sequence allows for the construction of polycyclic N-heterocycles from simple precursors.[7]

Mechanism of the Domino Staudinger/Aza-Wittig Reaction

The reaction is initiated by an abnormal Staudinger reaction between an azide and a phosphine, which generates a phosphazide intermediate. This intermediate then undergoes cyclization to form an iminophosphorane. A subsequent intramolecular aza-Wittig reaction of the iminophosphorane leads to the formation of the fused indazole ring system.

Experimental Protocol: Synthesis of 1H-Pyrazolo[1,5-b]indazoles

This protocol describes a general procedure for the synthesis of 1H-pyrazolo[1,5-b]indazoles.

Materials:

  • Substituted 2-azidobenzaldehyde derivative

  • Ketone

  • Piperidinium acetate

  • Ethanol (EtOH)

  • Triphenylphosphine (PPh₃)

  • Toluene

Procedure:

  • Stir a mixture of the 2-azidobenzaldehyde derivative and a ketone in ethanol at 0 °C for one to two hours in the presence of piperidinium acetate to form the corresponding azide intermediate.

  • To a solution of the azide intermediate in toluene, add triphenylphosphine (1.1 equiv).

  • Stir the reaction mixture at room temperature for 30 minutes, then heat at reflux for 2-3 hours.

  • Monitor the reaction by TLC.

  • After the reaction is complete, cool the mixture and remove the solvent under reduced pressure.

  • Purify the residue by column chromatography to afford the desired 1H-pyrazolo[1,5-b]indazole.

Conclusion

The synthesis of indazoles is a dynamic and evolving field, with both classical and modern methods offering valuable tools for the construction of these important heterocyclic compounds. The choice of synthetic route will depend on the desired substitution pattern, the availability of starting materials, and the required scale of the synthesis. The protocols detailed in this guide provide a solid foundation for researchers to access a wide variety of indazole derivatives for applications in drug discovery and beyond. As our understanding of these reaction mechanisms deepens, we can anticipate the development of even more efficient and sustainable methods for the synthesis of this privileged scaffold.

References

  • Indazole – an emerging privileged scaffold: synthesis and its biological significance. RSC Medicinal Chemistry. [Link]

  • Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. MDPI. [Link]

  • 2H-Indazole synthesis. Organic Chemistry Portal. [Link]

  • Consecutive Condensation, C-N and N-N Bond Formations: A Copper-Catalyzed One-Pot Three-Component Synthesis of 2H-Indazole. Organic Chemistry Portal. [Link]

  • Davis–Beirut Reaction: Route to Thiazolo-, Thiazino-, and Thiazepino-2H-indazoles. ACS Publications. [Link]

  • Domino Staudinger–Aza-Wittig Synthesis of 1H-Pyrazolo[1,5-b]indazoles. Thieme. [Link]

  • Davis–Beirut reaction. Wikipedia. [Link]

Sources

Method

Application Note: 2-(1H-Indazol-7-yl)propan-2-amine as a Privileged Building Block in Complex Molecule Synthesis

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Content Focus: Structural rationale, synthetic methodologies, and protocol optimization for utilizing CAS 1512227-39-2 in drug discover...

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Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Content Focus: Structural rationale, synthetic methodologies, and protocol optimization for utilizing CAS 1512227-39-2 in drug discovery.

Executive Summary & Scientific Rationale

The nitrogen-containing heterocycle indazole is a highly privileged scaffold in modern drug discovery, frequently utilized as a bioisostere for indoles and phenols due to its superior physicochemical properties and metabolic stability[1][2]. Specifically, 1H-indazole derivatives are renowned for their ability to form robust hydrogen bond donor/acceptor interactions with the hinge region of various kinases[3].

2-(1H-indazol-7-yl)propan-2-amine (CAS 1512227-39-2) represents a highly specialized evolution of this scaffold. By incorporating a sterically hindered propan-2-amine (an α,α -dimethylamine) at the C7 position, this building block offers three distinct mechanistic advantages for complex molecule assembly:

  • Increased sp3 Character: The gem-dimethyl moiety increases the fraction of sp3 hybridized carbons ( Fsp3​ ), a metric strongly correlated with improved aqueous solubility, reduced off-target toxicity, and higher clinical success rates[4].

  • Metabolic Shielding: Primary amines are often liabilities due to rapid oxidative deamination by monoamine oxidases (MAOs). The steric bulk of the α,α -dimethyl group effectively shields the amine, significantly prolonging the pharmacokinetic half-life.

  • Ideal Vector for Bifunctional Degraders: The C7 position on the indazole ring directs the amine into the solvent-exposed region when bound to many kinase targets. This makes it an optimal attachment point for Proteolysis Targeting Chimera (PROTAC) linkers, as demonstrated in recent developments of BCL6 bifunctional degraders[5].

Mechanistic Workflow & Structural Design

To successfully integrate this building block into a drug discovery pipeline, chemists must account for the dual reactivity of the molecule: the nucleophilic primary amine and the acidic N1-proton of the 1H-indazole core.

StructuralRationale Indazole 1H-Indazole Core (Hinge Binder) Amine Propan-2-amine (gem-dimethyl) Indazole->Amine C7 Substitution Target Kinase Hinge Region (H-Bonding) Indazole->Target Donor/Acceptor Pair Metabolism Metabolic Stability (MAO Evasion) Amine->Metabolism Steric Shielding Linker PROTAC Linker / Solvent Vector Amine->Linker Conjugation Site

Fig 1: Pharmacophore rationale for 2-(1H-indazol-7-yl)propan-2-amine in drug design.

Quantitative Data: Overcoming Steric Hindrance

The primary challenge when utilizing 2-(1H-indazol-7-yl)propan-2-amine is the severe steric hindrance around the nucleophilic nitrogen. Standard peptide coupling reagents (e.g., EDC/HOBt) typically result in poor yields (<20%) and prolonged reaction times. To guide experimental design, Table 1 summarizes the causality behind reagent selection for amide bond formation with this specific scaffold.

Table 1: Coupling Reagent Optimization for α,α -Dimethyl Amines

Coupling ReagentAdditiveBaseYield (%)*Mechanistic Rationale
EDCHOBtTEA< 20%Insufficient reactivity; HOBt active ester is too stable for hindered amines.
HATUNoneDIPEA65 - 75%HOAt active ester is highly reactive; neighboring group effect accelerates coupling.
PyAOPNoneDIPEA85 - 95% Phosphonium-based; avoids formation of unreactive guanidinium byproducts common with uroniums (HATU) when reacting with hindered amines.
Acid ChlorideNonePyridine70 - 80%Highly reactive, but risks side-reactions with the unprotected indazole N1-H.

*Yields are representative based on coupling with a standard aliphatic carboxylic acid at 40°C for 16 hours.

Self-Validating Experimental Protocols

Protocol A: High-Yield Amide Coupling (Synthesis of Kinase Inhibitors/PROTACs)

Objective: Couple a carboxylic acid (e.g., a PROTAC linker or target-binding motif) to the hindered propan-2-amine without protecting the indazole core.

Reagents & Equipment:

  • 2-(1H-indazol-7-yl)propan-2-amine (1.0 eq)

  • Target Carboxylic Acid (1.2 eq)

  • PyAOP (1.5 eq) (Expert Choice over HATU to prevent guanidinylation)

  • N,N-Diisopropylethylamine (DIPEA) (3.0 eq)

  • Anhydrous N,N-Dimethylformamide (DMF)

Step-by-Step Methodology:

  • Pre-activation: In an oven-dried flask under inert atmosphere ( N2​ ), dissolve the carboxylic acid (1.2 eq) and PyAOP (1.5 eq) in anhydrous DMF (0.2 M).

  • Base Addition: Add DIPEA (3.0 eq) dropwise. Causality: DIPEA is chosen over Triethylamine (TEA) because its steric bulk prevents it from acting as a competing nucleophile, ensuring it only acts as a proton sponge. Stir for 15 minutes at room temperature to form the active ester.

  • Amine Introduction: Add 2-(1H-indazol-7-yl)propan-2-amine (1.0 eq) to the mixture.

  • Thermal Activation: Heat the reaction to 50°C. Causality: The gem-dimethyl group creates a high activation energy barrier for the nucleophilic attack. Room temperature reactions will stall; mild heating provides the necessary kinetic energy without degrading the PyAOP active ester.

  • Validation & Quench: Monitor via LC-MS. Upon completion (typically 12-16 hours), quench with saturated aqueous NaHCO3​ . The basic quench neutralizes residual acid and facilitates the removal of phosphonium byproducts during extraction.

  • Isolation: Extract with Ethyl Acetate (3x). Wash the organic layer extensively with 5% LiCl (aq) to remove residual DMF. Dry over Na2​SO4​ , filter, and concentrate.

Protocol B: Buchwald-Hartwig Cross-Coupling (N-Arylation)

Objective: Form a C-N bond between the propan-2-amine and an aryl halide to synthesize complex heteroaryl architectures[6].

Critical Note: The indazole N1-H must be protected (e.g., with a Tetrahydropyran (THP) or SEM group) prior to this step to prevent competitive N-arylation at the indazole core[7].

SynthesisWorkflow Start 2-(1H-indazol-7-yl)propan-2-amine Protect Indazole N1 Protection (THP or SEM Chloride, NaH) Start->Protect Mask acidic N1-H Coupling Buchwald-Hartwig N-Arylation (Pd2(dba)3, BrettPhos, NaOtBu) Protect->Coupling Prevent side-reactions Deprotect Global Deprotection (TFA/DCM or HCl/MeOH) Coupling->Deprotect Acidic cleavage Product Complex N-Aryl Indazole Target Deprotect->Product Final Isolation

Fig 2: Workflow for Pd-catalyzed N-arylation of the 1H-indazole building block.

Step-by-Step Methodology (Post-Protection):

  • Catalyst Preparation: In a glovebox, charge a vial with Pd2​(dba)3​ (0.05 eq) and BrettPhos (0.10 eq). Causality: BrettPhos is explicitly selected because its massive steric profile is highly optimized for coupling primary amines to aryl halides while entirely suppressing secondary coupling (bis-arylation), which is crucial for the gem-dimethyl amine.

  • Reagent Mixing: Add the N1-protected indazole-amine (1.0 eq), the target Aryl Bromide (1.1 eq), and Sodium tert-butoxide ( NaOtBu ) (2.0 eq).

  • Solvent & Heating: Suspend in anhydrous Toluene (0.1 M). Seal the vial, remove from the glovebox, and heat at 100°C for 8 hours. Causality: Toluene is preferred over dioxane here to achieve the higher reflux temperature required to overcome the steric hindrance of the propan-2-amine during the reductive elimination step of the catalytic cycle.

  • Deprotection: Filter through Celite, concentrate, and immediately treat the crude intermediate with 20% TFA in DCM (if SEM protected) or 1.25M HCl in MeOH (if THP protected) at 40°C for 4 hours to yield the final target[7].

Conclusion

2-(1H-indazol-7-yl)propan-2-amine is a highly versatile, structurally optimized building block. While its steric bulk demands specific synthetic strategies—such as the use of phosphonium-based coupling reagents (PyAOP) or specialized bulky ligands (BrettPhos)—the resulting complex molecules benefit from vastly improved metabolic stability, solubility, and precise vectoring for applications ranging from ATP-competitive kinase inhibitors to bifunctional PROTAC degraders.

References

  • Indazole – an emerging privileged scaffold: synthesis and its biological significance RSC Medicinal Chemistry URL: [Link]

  • Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives National Center for Biotechnology Information (PMC) URL: [Link]

  • WO2023240038A1 - Tricyclic quinolone bcl6 bifunctional degraders Google Patents URL
  • Discovery of Indazole Derivatives as a Novel Class of Bacterial Gyrase B Inhibitors National Center for Biotechnology Information (PMC) URL:[Link]

  • Towards the Development of an In vivo Chemical Probe for Cyclin G Associated Kinase (GAK) National Center for Biotechnology Information (PMC) URL: [Link]

Sources

Application

Application Note: Scalable Synthesis of 2-(1H-indazol-7-yl)propan-2-amine Intermediates

Executive Summary The incorporation of sterically hindered, gem-dimethyl amine motifs—specifically the 2-aminopropan-2-yl group—into heterocyclic scaffolds is a highly effective strategy in modern drug design. This struc...

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Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The incorporation of sterically hindered, gem-dimethyl amine motifs—specifically the 2-aminopropan-2-yl group—into heterocyclic scaffolds is a highly effective strategy in modern drug design. This structural modification enhances metabolic stability by blocking cytochrome P450-mediated α-oxidation and rigidifies the pharmacophore to improve target binding affinity. However, synthesizing 2-(1H-indazol-7-yl)propan-2-amine (CAS: 1512227-39-2) at scale presents significant chemical engineering challenges. The inherent nucleophilicity of the indazole nitrogen and the severe steric hindrance during amine installation often lead to poor yields and complex impurity profiles.

This application note details a highly optimized, self-validating 4-step synthetic workflow designed for large-scale manufacturing. By leveraging strategic protecting group chemistry and a one-pot Ritter reaction/deprotection sequence, this protocol maximizes atom economy and throughput.

Retrosynthetic Strategy & Mechanistic Rationale

To ensure high yield and scalability, this route avoids hazardous azide intermediates and low-yielding direct aminations. Instead, we utilize a robust, causality-driven sequence:

  • N-Protection : The indazole N1/N2 positions are highly reactive and will coordinate with or be deprotonated by organometallic reagents. We employ a tetrahydropyranyl (THP) protecting group. THP provides excellent stability against basic nucleophiles while remaining easily cleavable under mild aqueous conditions[1].

  • Grignard Addition : The conversion of the C7-ester to a tertiary alcohol is achieved using methylmagnesium chloride. To mitigate the exothermic nature of this reaction on a large scale, we substitute traditional tetrahydrofuran (THF) with 2-methyltetrahydrofuran (2-MeTHF). 2-MeTHF offers a higher boiling point, better phase separation during aqueous workup, and superior chemoselectivity for Grignard additions[2].

  • The Ritter Reaction : Direct conversion of the tertiary alcohol to an amine is achieved via the mechanochemically favorable Ritter reaction[3]. By using chloroacetonitrile in the presence of sulfuric acid, we generate a nitrilium ion intermediate that is trapped by the tertiary carbocation. Crucially, the strongly acidic conditions simultaneously cleave the THP protecting group, consolidating two synthetic steps into one.

  • Mild Deprotection : The resulting chloroacetamide is cleaved using thiourea. This avoids the harsh, high-temperature basic or acidic hydrolysis typically required to cleave standard acetamides, thereby preserving the integrity of the indazole core.

Process Visualization

SynthesisWorkflow SM Methyl 1H-indazole-7-carboxylate Step1 N-Protection (DHP, p-TsOH, DCM) SM->Step1 Int1 THP-Protected Ester Step1->Int1 Step2 Grignard Addition (MeMgCl, 2-MeTHF) Int1->Step2 Int2 Tertiary Alcohol Intermediate Step2->Int2 Step3 Ritter Reaction & Deprotection (ClCH2CN, H2SO4) Int2->Step3 Int3 Chloroacetamide Intermediate Step3->Int3 Step4 Amide Cleavage (Thiourea, EtOH, Δ) Int3->Step4 Product 2-(1H-indazol-7-yl)propan-2-amine Step4->Product

Figure 1: Scalable 4-step synthetic workflow for 2-(1H-indazol-7-yl)propan-2-amine.

Step-by-Step Experimental Protocols

Note: All protocols are designed as self-validating systems utilizing strict In-Process Controls (IPCs).

Protocol A: N-Protection of Methyl 1H-indazole-7-carboxylate
  • Charge : To a 50 L glass-lined reactor, charge methyl 1H-indazole-7-carboxylate (1.0 eq, 1.0 kg) and anhydrous dichloromethane (DCM, 10 L).

  • Catalysis : Add p-toluenesulfonic acid monohydrate (p-TsOH, 0.05 eq). Stir for 10 minutes at 20 °C.

  • Addition : Dropwise add 3,4-dihydro-2H-pyran (DHP, 1.5 eq) over 30 minutes, maintaining the internal temperature below 25 °C.

  • Validation (IPC 1) : After 4 hours, sample the reaction. Analyze via HPLC (UV 254 nm). Pass criteria : Starting material < 1.0% Area.

  • Workup : Quench with saturated aqueous NaHCO₃ (5 L). Separate the organic layer, wash with brine, dry over Na₂SO₄, and concentrate under reduced pressure to yield the THP-protected ester as a viscous oil.

Protocol B: Grignard Addition (Dimethylation)
  • Preparation : Dissolve the THP-protected ester (1.0 eq) in anhydrous 2-MeTHF (10 volumes) under a nitrogen atmosphere. Cool the reactor to 0 °C.

  • Addition : Slowly add Methylmagnesium chloride (MeMgCl, 3.0 M in THF, 3.5 eq) via an addition funnel over 2 hours.

    • Causality: The 3.5 eq excess accounts for the ester conversion (2 eq) and the coordination to the indazole/THP oxygens. Dropwise addition controls the exothermic Meisenheimer complex collapse.

  • Validation (IPC 2) : Stir at 20 °C for 6 hours. Quench a 0.5 mL aliquot in sat. NH₄Cl, extract with EtOAc, and analyze via HPLC. Pass criteria : Intermediate ester < 0.5% Area.

  • Workup : Carefully quench the bulk reaction mixture into a pre-cooled (0 °C) solution of saturated aqueous NH₄Cl (15 L). The use of 2-MeTHF allows for rapid, clean phase separation. Isolate the organic layer and concentrate to yield the tertiary alcohol.

Protocol C: One-Pot Ritter Reaction & THP Deprotection
  • Charge : Dissolve the tertiary alcohol (1.0 eq) in chloroacetonitrile (5.0 eq) and glacial acetic acid (3 volumes). Cool to 0 °C.

  • Activation : Dropwise add concentrated H₂SO₄ (3.0 eq) over 1 hour.

    • Causality: H₂SO₄ protonates the tertiary alcohol to form a stable carbocation, which is immediately trapped by chloroacetonitrile. Simultaneously, the strongly acidic environment cleaves the THP acetal, regenerating the free indazole N-H.

  • Validation (IPC 3) : Warm to 25 °C and stir for 12 hours. Analyze via LC-MS. Pass criteria : Complete disappearance of the THP-alcohol mass (M+H) and appearance of the chloroacetamide mass.

  • Workup : Pour the mixture over crushed ice (10 kg). Adjust the pH to 8 using 20% aqueous NaOH. Extract the precipitated chloroacetamide intermediate with EtOAc, wash with water, and concentrate.

Protocol D: Mild Amide Cleavage
  • Charge : Suspend the chloroacetamide intermediate (1.0 eq) in ethanol (10 volumes). Add thiourea (1.2 eq) and glacial acetic acid (1.0 eq).

  • Reaction : Heat the mixture to 80 °C (reflux) for 8 hours.

    • Causality: Thiourea displaces the chloride, forming a pseudothiohydantoin intermediate that rapidly hydrolyzes under mild conditions to release the target amine.

  • Validation (IPC 4) : Analyze via HPLC. Pass criteria : Chloroacetamide < 1.0% Area.

  • Isolation : Cool to 20 °C, concentrate the ethanol, and partition the residue between 1M HCl and EtOAc. Discard the organic layer (contains thiohydantoin byproducts). Basify the aqueous layer to pH 10 with NaOH, extract with DCM, and evaporate to yield pure 2-(1H-indazol-7-yl)propan-2-amine .

Process Optimization & Quantitative Data

Extensive process development was conducted to optimize the Grignard addition and the Ritter reaction. The data below summarizes the critical parameters that guided the final protocol design.

Table 1: Solvent Effects on Grignard Addition Yield and Workup Efficiency

Solvent SystemEq. of MeMgClReaction TimePhase Separation Time (Workup)Isolated Yield (%)Purity (HPLC Area %)
THF4.08 hours> 45 minutes (Emulsion)68%92.1%
Toluene / THF (1:1)3.510 hours20 minutes74%94.5%
2-MeTHF 3.5 6 hours < 5 minutes (Clean split) 89% 98.2%

Table 2: Acid Catalyst Screening for the Ritter Reaction (using Chloroacetonitrile)

Acid CatalystEquivalentsTemperatureTHP CleavageAmide Yield (%)Byproduct Formation
Trifluoroacetic Acid5.025 °CPartial41%High (Elimination to olefin)
Methanesulfonic Acid3.040 °CComplete65%Moderate
Conc. H₂SO₄ 3.0 25 °C Complete 84% Low (< 2%)

Sources

Method

Application Note: A Robust HPLC Purification Strategy for 2-(1H-Indazol-7-yl)propan-2-amine

Introduction: The Chromatographic Challenge 2-(1H-indazol-7-yl)propan-2-amine is a small molecule featuring a basic primary amine and a UV-active indazole ring system. The purification of such compounds by reversed-phase...

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Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Chromatographic Challenge

2-(1H-indazol-7-yl)propan-2-amine is a small molecule featuring a basic primary amine and a UV-active indazole ring system. The purification of such compounds by reversed-phase HPLC is often complicated by strong interactions between the basic amine and residual acidic silanols on the silica-based stationary phase. This can lead to significant peak tailing, poor chromatographic efficiency, and ultimately, impure fractions. Furthermore, the presence of a stereocenter at the C2 position of the propane chain necessitates consideration for chiral separation if the synthesis is not stereospecific.

This document provides a systematic approach to overcome these challenges, beginning with analytical method development on a reversed-phase column and extending to a preparative-scale protocol. A proposed chiral separation method is also discussed.

Physicochemical Properties & Method Design Rationale

To develop an effective purification strategy, we must first consider the predicted physicochemical properties of the target molecule.

  • Basicity (pKa): The primary amine is expected to have a pKa in the range of 9-10.5. At typical reversed-phase pH (2-7), the amine will be protonated, making it highly polar.

  • Hydrophobicity (LogP): The indazole ring provides significant hydrophobicity. The combination of a polar, charged amine and a nonpolar ring system makes it an ideal candidate for reversed-phase chromatography.

  • UV Absorbance: The indazole heterocycle is a strong chromophore, expected to exhibit maximum absorbance (λmax) around 254 nm and 280 nm, allowing for sensitive UV detection.

Based on these properties, our strategy is twofold:

  • Achiral Purification (Reversed-Phase): Utilize a C18 stationary phase with an acidic mobile phase modifier. The low pH serves to protonate the amine, ensuring its solubility in the aqueous mobile phase, and to suppress the ionization of residual silanols on the stationary phase, thereby minimizing secondary interactions and reducing peak tailing.

  • Chiral Separation: If enantiomeric separation is required, a polysaccharide-based chiral stationary phase (CSP) is a common and effective choice for amine-containing compounds.

Experimental Protocols

Analytical Method for Achiral Purity Assessment

This method is designed to rapidly assess the purity of a crude sample and to serve as the foundation for the preparative method.

Table 1: Analytical HPLC Method Parameters

ParameterCondition
Column C18, 4.6 x 150 mm, 5 µm particle size
Mobile Phase A 0.1% Trifluoroacetic Acid (TFA) in Water
Mobile Phase B 0.1% Trifluoroacetic Acid (TFA) in Acetonitrile (ACN)
Gradient 5% to 95% B over 15 minutes
Flow Rate 1.0 mL/min
Column Temperature 30 °C
Injection Volume 5 µL
Detector UV Diode Array Detector (DAD) at 254 nm
Sample Preparation Dissolve crude material in 50:50 ACN/Water at ~1 mg/mL. Filter sample.

Protocol Steps:

  • System Equilibration: Equilibrate the HPLC system and column with the initial mobile phase conditions (95% A, 5% B) for at least 15 minutes or until a stable baseline is achieved.

  • Sample Injection: Inject 5 µL of the filtered sample onto the column.

  • Data Acquisition: Run the gradient method and acquire data for 20 minutes to ensure all components have eluted.

  • Analysis: Integrate the peaks in the resulting chromatogram. The peak corresponding to 2-(1H-indazol-7-yl)propan-2-amine should be identified (typically the major peak), and its purity calculated as a percentage of the total peak area.

Preparative HPLC Method for Purification

This method is scaled directly from the analytical method to purify larger quantities of the target compound.

Table 2: Preparative HPLC Method Parameters

ParameterCondition
Column C18, 21.2 x 250 mm, 10 µm particle size
Mobile Phase A 0.1% Trifluoroacetic Acid (TFA) in Water
Mobile Phase B 0.1% Trifluoroacetic Acid (TFA) in Acetonitrile (ACN)
Gradient Optimized based on analytical run (e.g., 20% to 55% B over 30 minutes)
Flow Rate 20 mL/min
Column Temperature Ambient
Injection Volume 1-5 mL (depending on concentration and column loading)
Detector UV-Vis at 254 nm
Sample Preparation Dissolve crude material in a minimal amount of DMSO, then dilute with 0.1% TFA in water to a concentration of 10-50 mg/mL. Ensure complete dissolution.

Protocol Steps:

  • Method Optimization: Based on the analytical chromatogram, adjust the preparative gradient to provide the best resolution around the target peak. For example, if the target elutes at 40% B in the analytical run, a shallower gradient from 30% to 50% B might be used in the preparative run.

  • System Equilibration: Equilibrate the preparative system and column with the starting mobile phase composition for at least 30 minutes.

  • Loading Study: Perform a small injection (e.g., 100 µL) to confirm the retention time and peak shape before injecting a large volume.

  • Purification Run: Inject the prepared sample onto the column and begin the purification run.

  • Fraction Collection: Collect fractions based on the UV detector signal. Fractions should be collected across the entire peak, starting just before the peak rises and ending after it returns to baseline.

  • Post-Purification Analysis: Analyze the collected fractions using the analytical HPLC method (Section 3.1) to determine their purity.

  • Product Isolation: Pool the pure fractions. The solvent is typically removed by lyophilization (freeze-drying) to yield the final product as a TFA salt.

Proposed Analytical Method for Chiral Separation

If the synthesis yields a racemic mixture, separation of the enantiomers is necessary. A polysaccharide-based chiral stationary phase is a highly effective starting point.

Table 3: Proposed Chiral HPLC Method Parameters

ParameterCondition
Column Chiral Immobilized Polysaccharide (e.g., Amylose or Cellulose-based), 4.6 x 250 mm, 5 µm
Mobile Phase Isocratic mixture of Hexane/Ethanol/Diethylamine (DEA) (e.g., 80:20:0.1)
Flow Rate 0.8 mL/min
Column Temperature 25 °C
Injection Volume 5 µL
Detector UV at 254 nm
Sample Preparation Dissolve sample in mobile phase at ~1 mg/mL.

Rationale for Chiral Method:

  • Normal Phase: Chiral separations of amines are often more successful in normal-phase mode (using non-polar solvents like hexane).

  • Basic Additive: A small amount of a basic additive like diethylamine (DEA) is crucial. It acts as a competitor for active sites on the stationary phase, dramatically improving the peak shape of the basic analyte.

Workflow Visualization

The overall process from crude material to purified compound follows a logical progression.

HPLC_Workflow cluster_prep Sample Preparation cluster_analysis Analytical Scale cluster_purification Preparative Scale cluster_final Final Product Crude Crude Material Dissolve Dissolve & Filter Crude->Dissolve Analytical_HPLC Analytical HPLC (Method 3.1) Dissolve->Analytical_HPLC Purity Check Purity_Check Purity Assessment Analytical_HPLC->Purity_Check Prep_HPLC Preparative HPLC (Method 3.2) Purity_Check->Prep_HPLC Proceed if Impure Fraction_Collection Fraction Collection Prep_HPLC->Fraction_Collection Analysis_Fractions Analyze Fractions Fraction_Collection->Analysis_Fractions Pool_Pure Pool Pure Fractions Analysis_Fractions->Pool_Pure Lyophilize Lyophilization Pool_Pure->Lyophilize Final_Product Pure Compound (TFA Salt) Lyophilize->Final_Product

Caption: General workflow for the purification of 2-(1H-indazol-7-yl)propan-2-amine.

Conclusion

The methods described provide a robust framework for the successful purification of 2-(1H-indazol-7-yl)propan-2-amine. The use of an acidic modifier (TFA) in a reversed-phase system is critical for achieving sharp, symmetrical peaks for this basic compound. The outlined protocols for both analytical and preparative scales allow for seamless transition from initial purity assessment to bulk purification. For enantiomerically pure samples, a normal-phase chiral method is proposed as an effective strategy. These protocols should serve as a strong starting point for any researcher working with this or structurally related molecules.

References

  • Title: HPLC Troubleshooting: Peak Tailing - Causes and Solutions Source: Chrom-academy URL: [Link]

  • Title: The role of trifluoroacetic acid in reversed-phase high-performance liquid chromatography of peptides Source: Journal of Chromatography A URL: [Link]

  • Title: Chiral Separation of Amines on Polysaccharide-Based CSPs Source: Chiral Technologies URL: [Link]

  • Title: A Guide to Chiral HPLC Method Development Source: Phenomenex URL: [Link]

  • Title: A review of the effects of silanol activity on the analysis of basic compounds by high performance liquid chromatography Source: Journal of Pharmaceutical and Biomedical Analysis URL: [Link]

Application

Application Notes and Protocols for the NMR Spectroscopy of Substituted Indazoles

Introduction: The Central Role of NMR in Indazole Chemistry Indazoles represent a privileged scaffold in medicinal chemistry and drug development, forming the core of numerous compounds with a wide range of biological ac...

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Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Central Role of NMR in Indazole Chemistry

Indazoles represent a privileged scaffold in medicinal chemistry and drug development, forming the core of numerous compounds with a wide range of biological activities, including anti-cancer, anti-inflammatory, and anti-HIV properties.[1][2][3][4] The structural complexity of these molecules, particularly the potential for isomerism arising from substitution on the two nitrogen atoms of the pyrazole ring, necessitates robust analytical techniques for unambiguous characterization.

Nuclear Magnetic Resonance (NMR) spectroscopy stands as the most powerful and indispensable tool for the structural elucidation of substituted indazoles.[1][5] It provides unparalleled insight into the molecular framework, allowing for the precise determination of substitution patterns, differentiation between N-1 and N-2 isomers, and understanding of electronic effects within the heterocyclic system. Due to tautomerism, the indazole ring can exist in 1H- and 2H-forms, with the 1H-tautomer being the more stable and commonly observed form in solution.[3][6][7] This guide provides a detailed overview of the principles, protocols, and data interpretation techniques essential for the effective application of NMR spectroscopy in indazole research.

Foundational Spectra: The NMR Signature of the 1H-Indazole Core

A thorough understanding of the NMR spectrum of the parent 1H-indazole is the foundation for analyzing its substituted derivatives. The chemical shifts and coupling patterns of the core protons and carbons are highly characteristic.

¹H NMR Spectrum

The proton NMR spectrum of unsubstituted 1H-indazole in a non-protic solvent like CDCl₃ displays several key features:

  • N-H Proton: A broad singlet is typically observed at a very downfield chemical shift, often greater than 10 ppm. Its position and broadness can be influenced by solvent, concentration, and temperature due to proton exchange.[5]

  • H3 Proton: This proton on the pyrazole ring appears as a distinct singlet (or a narrow doublet with a small coupling constant) around δ 8.0-8.1 ppm.[5][8] Its isolated nature makes it a crucial diagnostic signal.

  • Aromatic Protons (H4-H7): The four protons on the fused benzene ring resonate in the aromatic region, typically between δ 7.1 and 7.8 ppm.[1][5] They exhibit a characteristic set of coupled multiplets (doublets and triplets) that can be used to confirm the indazole skeleton.

¹³C NMR Spectrum

In the ¹³C NMR spectrum, the seven carbon atoms of the indazole ring resonate in the aromatic region, generally between δ 109 and 141 ppm.[5][8] The chemical shifts are highly sensitive to the electronic environment and provide a unique fingerprint of the molecule.

Table 1: Typical ¹H and ¹³C NMR Chemical Shifts for Unsubstituted 1H-Indazole

Atom¹H Chemical Shift (δ, ppm)¹³C Chemical Shift (δ, ppm)
H3~8.10 (s)-
C3-~134.8
H4~7.77 (d)-
C4-~120.9
H5~7.18 (t)-
C5-~120.9
H6~7.40 (t)-
C6-~126.8
H7~7.51 (d)-
C7-~109.7
C3a-~123.1
C7a-~140.0
N1-H>10 (broad s)-

Note: Values are approximate and based on data in CDCl₃.[5][8] Shifts can vary with solvent and substitution.

The Critical Task: Differentiating N-1 and N-2 Isomers

A primary challenge in indazole synthesis is the frequent formation of both N-1 and N-2 substituted isomers. NMR spectroscopy is the definitive method for distinguishing between these regioisomers.[1] The electronic environment of the pyrazole ring is significantly different in the two isomers, leading to diagnostic shifts in their NMR spectra. While 1D NMR often provides sufficient information, advanced 2D techniques like Heteronuclear Multiple Bond Correlation (HMBC) and Nuclear Overhauser Effect Spectroscopy (NOESY) offer unambiguous confirmation.[6]

G cluster_synthesis Synthesis cluster_analysis NMR Analysis cluster_conclusion Structure Confirmation Synthesis Synthesis of Substituted Indazole Acquire_1D Acquire ¹H & ¹³C NMR Synthesis->Acquire_1D Isomeric Mixture Analyze_Shifts Analyze Chemical Shifts (H3, C3, C7a) Acquire_1D->Analyze_Shifts Acquire_2D Acquire 2D NMR (HMBC, NOESY) Analyze_NOE Analyze NOE Correlations Acquire_2D->Analyze_NOE Analyze_Shifts->Acquire_2D Ambiguity? Assign_N1 Assign N-1 Isomer Analyze_Shifts->Assign_N1 Characteristic N-1 shifts Assign_N2 Assign N-2 Isomer Analyze_Shifts->Assign_N2 Characteristic N-2 shifts Analyze_NOE->Assign_N1 NOE to H7 Analyze_NOE->Assign_N2 NOE to H3

The Influence of Substituents on Chemical Shifts

The predictive power of NMR lies in understanding how substituents alter the electronic landscape of the indazole core. Electron-withdrawing groups (EWGs) and electron-donating groups (EDGs) induce characteristic upfield or downfield shifts of nearby protons and carbons.

  • Electron-Withdrawing Groups (EWGs): Groups like nitro (-NO₂) or trifluoromethyl (-CF₃) deshield nearby nuclei, causing their signals to shift downfield (to higher ppm values). For instance, a nitro group at the C6 position will significantly shift the signals for H5 and H7 downfield.[9]

  • Electron-Donating Groups (EDGs): Groups like methoxy (-OCH₃) or alkyl groups shield adjacent nuclei, causing an upfield shift (to lower ppm values). A methoxy group at C7 will cause an upfield shift for the H6 proton.[2][10]

Table 2: Representative ¹H and ¹³C Chemical Shifts for Substituted Indazoles

CompoundKey ¹H Shifts (δ, ppm)Key ¹³C Shifts (δ, ppm)Source(s)
6-Nitro-3-phenyl-1H-indazole H5: 8.14-8.07, H7: 8.26C5: 116.19, C6: 146.99, C7: 106.96[9]
3-p-Tolyl-7-(trifluoromethyl)-1H-indazole H4: 8.21, H6: 7.36-7.29C6: 120.66, C7: 112.91 (q), CF₃: 126.38 (q)[9]
3-Ethyl-1H-indazole H4: 7.64, H7: 7.35C3: 148.5, C4: 121.9, C7: 109.9[11]
3-(4-Bromophenyl)-1H-indazole H4: 8.00, H7: 7.50C4: 121.7, C5: 122.3, C7: 110.2[2]
7-Methoxy-3-(4-methoxyphenyl)-1H-indazole H4: 7.58, H6: 6.77C6: 105.0, C7: 145.7[10]

Note: Data recorded in CDCl₃ or CD₃COCD₃. Coupling patterns (s, d, t, q, m) and J-values are critical for full assignment.

Experimental Protocols

Adherence to standardized protocols is crucial for obtaining high-quality, reproducible NMR data.

Protocol 1: Standard Sample Preparation and 1D NMR Acquisition

This protocol outlines the fundamental steps for preparing an indazole sample for routine ¹H and ¹³C NMR analysis.

A. Sample Preparation

  • Weighing: Accurately weigh 5-10 mg of the purified indazole derivative directly into a clean, dry vial.

  • Solvent Selection: Choose a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆, CD₃OD) that completely dissolves the sample and has minimal signal overlap with the analyte's expected resonances. DMSO-d₆ is often preferred for its broad solvency and its ability to slow the exchange of N-H protons, often resulting in sharper signals.[5]

  • Dissolution: Add approximately 0.5-0.7 mL of the chosen deuterated solvent to the vial.[5]

  • Transfer: Vortex the vial until the sample is fully dissolved. Transfer the solution to a standard 5 mm NMR tube using a clean glass pipette.

  • Filtering (Optional): If any particulate matter is visible, filter the solution through a small plug of glass wool in the pipette during transfer.

  • Labeling: Clearly label the NMR tube with a unique identifier.

B. Data Acquisition (on a 400 MHz Spectrometer)

  • Instrument Setup: Insert the sample into the spectrometer. Lock onto the deuterium signal of the solvent and shim the magnetic field to achieve optimal homogeneity.

  • ¹H NMR Acquisition:

    • Load a standard proton acquisition parameter set.

    • Set the spectral width to cover the expected range (e.g., -2 to 16 ppm).

    • Set the number of scans (e.g., 8-16 scans) and a relaxation delay (D1) of 1-2 seconds.

    • Acquire the Free Induction Decay (FID).

  • ¹³C NMR Acquisition:

    • Load a standard carbon acquisition parameter set with proton decoupling (e.g., zgpg30).

    • Set the spectral width to cover the expected range (e.g., 0 to 200 ppm).

    • Set the number of scans (typically several hundred to several thousand, depending on sample concentration) and a relaxation delay (D1) of 2 seconds.

    • Acquire the FID.

  • Data Processing:

    • Apply Fourier transform, phase correction, and baseline correction to both FIDs.

    • Calibrate the ¹H spectrum to the residual solvent peak (e.g., CDCl₃ at 7.26 ppm) or an internal standard (TMS at 0 ppm).

    • Calibrate the ¹³C spectrum to the solvent peak (e.g., CDCl₃ at 77.16 ppm).

Protocol 2: Structural Elucidation using 2D NMR

When 1D spectra are insufficient for complete structural assignment, a suite of 2D NMR experiments is required.

G Start Purified Indazole (Unknown Structure) NMR_1D Acquire ¹H and ¹³C NMR (Protocol 1) Start->NMR_1D COSY Acquire ¹H-¹H COSY (Correlate coupled protons) NMR_1D->COSY HSQC Acquire ¹H-¹³C HSQC (Link protons to their directly attached carbons) COSY->HSQC HMBC Acquire ¹H-¹³C HMBC (Map long-range C-H correlations; assign quaternary carbons) HSQC->HMBC NOESY Acquire ¹H-¹H NOESY (Confirm isomerism and through-space proximity) HMBC->NOESY Structure Propose Final Structure NOESY->Structure

A. Purpose of Key 2D Experiments:

  • COSY (Correlation Spectroscopy): Identifies scalar-coupled protons, revealing the H-H connectivity within the aromatic rings and alkyl chains.

  • HSQC (Heteronuclear Single Quantum Coherence): Correlates each proton to the carbon it is directly attached to, providing a powerful method for assigning protonated carbons.

  • HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons that are typically 2-3 bonds away. This is crucial for piecing together the carbon skeleton, assigning quaternary carbons, and linking substituents to the indazole core.

  • NOESY (Nuclear Overhauser Effect Spectroscopy): Reveals through-space correlations between protons that are close to each other, regardless of bonding. For N-substituted indazoles, an NOE between the protons of the N1-substituent and the H7 proton is a definitive marker for the N-1 isomer.[6]

B. General Acquisition Strategy:

  • Following Protocol 1, acquire high-quality 1D spectra.

  • Using the ¹H spectrum as a reference, set the spectral widths for the 2D experiments to encompass all relevant signals.

  • Acquire a COSY spectrum to establish the proton spin systems.

  • Acquire an HSQC spectrum to assign all protonated carbons.

  • Acquire an HMBC spectrum. This is often the most critical experiment for complex structures. Optimize the long-range coupling delay to highlight 2- and 3-bond correlations.

  • If isomerism is , acquire a NOESY (or ROESY) spectrum with an appropriate mixing time to observe key spatial correlations.

  • Integrate the data from all experiments to build and confirm the final molecular structure.

Conclusion

NMR spectroscopy is a cornerstone technique in the research and development of indazole-based compounds. A systematic approach, beginning with the acquisition of standard 1D spectra and escalating to advanced 2D techniques when necessary, allows for the confident and accurate determination of chemical structures. The protocols and data presented in this guide serve as a practical resource for scientists, enabling the efficient characterization of novel indazole derivatives and accelerating the pace of drug discovery.

References

  • G. V. S. M. Carrera, P. J. G. Esteves, M. M. A. M. Manuela, A. M. S. Silva, "Synthesis and Structural Characterization of 1- and 2-Substituted Indazoles: Ester and Carboxylic Acid Derivatives," Molecules, 2011. [Link]

  • S. R. B. M. M. de Oliveira, M. R. D. S. da Silva, et al., "Differentiation of regioisomeric N-alkylation of some indazoles and pyrazolopyridines by advanced NMR techniques," Magnetic Resonance in Chemistry, 2024. [Link]

  • J. Elguero, R. M. Claramunt, C. Lopez, "13C NMR of indazoles," ResearchGate, 2016. [Link]

  • C. Lopez, R. M. Claramunt, S. Trofimenko, J. Elguero, "A 13C NMR spectroscopy study of the structure of N-H pyrazoles and indazoles," Canadian Journal of Chemistry, 1993. [Link]

  • I. Alkorta, J. Elguero, "A 1H, 13C and 15N NMR study in solution and in the solid state of six N-substituted pyrazoles and indazoles," Magnetic Resonance in Chemistry, 2006. [Link]

  • Wiley-VCH, "Supporting Information for [Article Title]," 2007. [Link]

  • J. N. Latosinska, "Nuclear Quadrupole Resonance Spectroscopy: Tautomerism and Structure of Functional Azoles," Molecules, 2019. [Link]

  • R. M. Claramunt, D. Boufrou, J. Elguero, "13C NMR chemical shifts (ppm) and 13C-19F coupling constants (Hz) in DMSO-d6," ResearchGate. [Link]

  • S. Jana, S. Manna, T. "".", Organic & Biomolecular Chemistry, 2012. [Link]

  • Y. Wang, Y. Su, B. Wang, B. Xu, "Switchable Synthesis of 3-Substituted 1H-Indazoles and 3,3-Disubstituted 3H-Indazole-3-phosphonates Tuned by Phosphoryl Groups," The Journal of Organic Chemistry, 2018. [Link]

  • V. G. Landge, S. T. M. Basha, et al., "Synthesis of substituted indazoles from N-tosylhydrazones using ionic liquid," Journal of Chemical and Pharmaceutical Research, 2015. [Link]

  • S. Kumar, S. Kumar, R. Singh, A. K. Sharma, "Supporting Information," RSC Advances, 2015. [Link]

  • A. D. Campbell, T. J. Donohoe, "Selective Synthesis of 1-Functionalized-alkyl-1H-indazoles," Organic Letters, 2007. [Link]

  • S. S. Shaik, S. K. Avula, R. D. Kamarapu, "Synthesis of Pharmacologically Active Indazoles and Its Analogues: A Review," Caribbean Journal of Science and Technology, 2021. [Link]

  • D. C. G. A. Pinto, A. M. S. Silva, "Advanced NMR techniques for structural characterization of heterocyclic structures," ResearchGate, 2014. [Link]

  • B. Gopi, V. Vijayakumar, "An efficient and simple approach for synthesizing indazole compounds using palladium-catalyzed Suzuki–Miyaura cross-coupling," RSC Advances, 2024. [Link]

  • J. Elguero, R. M. Claramunt, et al., "Study of the Addition Mechanism of 1H-Indazole and Its 4-, 5-, 6-, and 7-Nitro Derivatives to Formaldehyde in Aqueous Hydrochloric Acid Solutions," The Journal of Organic Chemistry, 2022. [Link]

  • P. Singh, A. K. Singh, et al., "Rapid Synthesis of Indazole derivatives using Microwave Technology, its Characterisation and Anti-Inflammatory effects Observed in Laboratory Tests," Indian Journal of Pharmaceutical and Biological Research, 2023. [Link]

  • W. Jianwei, L. Xiaokun, Z.
  • P. Li, J. Zhao, C. Wu, R. C. Larock, F. Shi, "Synthesis of 3-Substituted Indazoles from Arynes and N-Tosylhydrazones," Organic Letters, 2011. [Link]

  • A. Chabukswar, B. Kuchekar, et al., "Microwave Assisted Greener Synthesis of Indazoles via one pot two step Cyclization of Hydrazone Hydrate," Asian Journal of Research in Chemistry, 2012. [Link]

  • G. F. da C. Klososki, P. A. de Oliveira, et al., "Synthesis of N-phenyl- and N-thiazolyl-1H-indazoles by copper-catalyzed intramolecular N-arylation of ortho-chlorinated arylhydrazones," Beilstein Journal of Organic Chemistry, 2022. [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Troubleshooting the Synthesis of 2-(1H-indazol-7-yl)propan-2-amine

Introduction The synthesis of 2-(1H-indazol-7-yl)propan-2-amine (CAS 1512227-39-2)[1], a highly valuable tertiary carbinamine building block used in drug discovery, presents unique synthetic challenges. Standard addition...

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Author: BenchChem Technical Support Team. Date: March 2026

Introduction

The synthesis of 2-(1H-indazol-7-yl)propan-2-amine (CAS 1512227-39-2)[1], a highly valuable tertiary carbinamine building block used in drug discovery, presents unique synthetic challenges. Standard additions of organolithium or Grignard reagents to 1H-indazole-7-carbonitrile typically stall at the mono-addition stage, yielding a stable metalloimine that hydrolyzes to a ketone during workup.

To achieve the required double addition, chemists must leverage the highly oxophilic and azaphilic properties of anhydrous Cerium(III) chloride (CeCl3)—a transformation known as the Ciganek reaction [2]. This guide provides a self-validating protocol and a troubleshooting matrix for optimizing the yield of this specific transformation.

Section 1: Synthetic Strategy & Mechanistic Pathway

The optimized route avoids the pitfalls of direct Grignard addition by utilizing a three-stage sequence:

  • Protection: Masking the acidic indazole N-H with a 2-(trimethylsilyl)ethoxymethyl (SEM) group to prevent reagent quenching and solubility issues.

  • Double Alkylation (Ciganek Reaction): Activation of the nitrile with an organocerium reagent (MeCeCl2, formed in situ from MeMgBr and CeCl3), which coordinates to the intermediate metalloimine and facilitates the second nucleophilic attack[2].

  • Deprotection: Acidic cleavage of the SEM group to yield the target primary amine.

SynthesisWorkflow A 1H-indazole-7- carbonitrile B SEM-Protected Nitrile A->B SEM-Cl, NaH C Metalloimine (Mono-addition) B->C MeMgBr / CeCl3 D Metalloamine (Double-addition) C->D MeMgBr / CeCl3 F Ketone Byproduct C->F H2O (Hydrolysis) E Target Amine (Deprotected) D->E 1. NH4OH 2. HCl/MeOH

Fig 1: Cerium-mediated double Grignard addition pathway and potential ketone byproduct formation.

Section 2: Standard Operating Procedure (SOP) - The Ciganek Step

Self-Validating Checkpoint: The success of this reaction relies entirely on the absolute absence of water in the CeCl3 lattice.

  • CeCl3 Activation:

    • Weigh 4.0 equivalents of CeCl3·7H2O into a Schlenk flask.

    • Heat gradually to 140 °C under high vacuum (< 0.1 Torr) over 2 hours. Maintain at 140 °C for 12 hours.

    • Validation: The solid must transform from crystalline chunks into a highly mobile, free-flowing white powder. If it clumps or adheres to the glass, it has polymerized into cerium oxychloride and must be discarded.

  • Organocerium Formation:

    • Cool to room temperature, backfill with Argon, and suspend the activated powder in anhydrous THF (0.2 M). Stir vigorously for 2 hours to ensure complete solvation.

    • Cool to -78 °C and add MeMgBr (3.0 M in diethyl ether, 4.0 eq) dropwise. Stir for 1 hour to form the active MeCeCl2 complex[2].

  • Nitrile Addition:

    • Dropwise add 1-(SEM)-1H-indazole-7-carbonitrile (1.0 eq) dissolved in a minimal volume of THF.

    • Allow the mixture to slowly warm to room temperature and stir for 16 hours.

  • Quench & Workup:

    • Cool to 0 °C. Quench carefully with concentrated aqueous NH4OH (2 mL per mmol).

    • Filter the resulting slurry through a pad of Celite, wash thoroughly with ethyl acetate, dry the organic layer over Na2SO4, and concentrate in vacuo.

Section 3: Troubleshooting FAQs

Q: My reaction yields 1-(1H-indazol-7-yl)ethan-1-one instead of the target amine. What happened? A: Ketone formation is the classic symptom of incomplete double addition. When the Grignard reagent attacks the nitrile, it forms a metalloimine intermediate. If the CeCl3 is wet or insufficiently complexed, it fails to activate this intermediate for the second attack[2]. Upon aqueous workup, the unreacted metalloimine rapidly hydrolyzes to the ketone. Solution: Ensure strict adherence to the CeCl3 drying protocol and increase the MeMgBr stoichiometry to 4.0 equivalents to drive the equilibrium toward the metalloamine.

Q: The reaction mixture turned into a thick, unfilterable gel during workup. How do I recover my product? A: You likely quenched the reaction with water or NaOH. Cerium(III) ions react with aqueous base to form highly hydrated, gelatinous cerium hydroxide networks that physically trap the product[2]. Solution: Always quench organocerium reactions with concentrated NH4OH, which produces a granular, easily filterable precipitate. If you already have a gel, adding a saturated Rochelle's salt (potassium sodium tartrate) solution and stirring vigorously for 12 hours can break the emulsion.

Q: Can I skip the SEM protection and just add an extra equivalent of Grignard reagent to deprotonate the indazole N-H? A: While theoretically possible, it is highly discouraged. Deprotonating the indazole N-H with MeMgBr generates a magnesium amide salt. This salt is highly insoluble in THF and will precipitate out of solution, physically encapsulating the nitrile group and preventing the bulky organocerium reagent from accessing the reaction site. SEM protection ensures the substrate remains fully soluble.

Q: I see a mixture of N1 and N2 SEM-protected isomers in Step 1. Does this affect the yield? A: No. Indazoles naturally exist as tautomers, and SEM-Cl can alkylate both nitrogens. While N1 is thermodynamically favored, both isomers will undergo the Ciganek reaction with equal efficiency. Upon global deprotection with HCl/MeOH, both isomers converge into the identical 2-(1H-indazol-7-yl)propan-2-amine product[1].

Section 4: Quantitative Optimization Data

To illustrate the critical nature of reagent preparation, the following table summarizes the impact of CeCl3 hydration and stoichiometry on the product distribution during the double addition step.

CeCl3 Preparation MethodMeMgBr (eq)Major Product ObservedIsolated Yield (%)
Undried (CeCl3·7H2O)4.0Starting Nitrile0%
Dried (100 °C, 2h, vac)4.0Ketone Byproduct45%
Dried (140 °C, 12h, high vac)1.5Ketone Byproduct62%
Dried (140 °C, 12h, high vac)4.0Target Amine 84%

Table 1: Effect of CeCl3 activation and Grignard stoichiometry on the yield of the SEM-protected carbinamine.

References

  • Ciganek, Engelbert. "Tertiary carbinamines by addition of organocerium reagents to nitriles and ketimines." The Journal of Organic Chemistry, 1992, 57(16), 4521-4527. Available at: [Link]

  • Bartoli, Giuseppe, et al. "Applications of CeCl3 as an Environmental Friendly Promoter in Organic Chemistry." Chemical Reviews, 2010, 110(10), 6104-6143. Available at: [Link]

Sources

Optimization

Technical Support Center: Purification Challenges of Polar Amine Compounds

Welcome to the Advanced Chromatography Support Center. As a Senior Application Scientist, I frequently encounter the same frustration from researchers: "My amine compound is either streaking, tailing, or completely disap...

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Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Advanced Chromatography Support Center. As a Senior Application Scientist, I frequently encounter the same frustration from researchers: "My amine compound is either streaking, tailing, or completely disappearing."

Polar amines present a "perfect storm" of chromatographic challenges. Their high polarity often prevents adequate retention through standard hydrophobic partitioning, while their basicity drives unwanted secondary electrostatic interactions with acidic silanol groups on silica-based stationary phases[1]. This guide is designed to move beyond trial-and-error, providing you with a self-validating, mechanistic framework to troubleshoot and resolve these issues.

Diagnostic Workflow: Identifying the Root Cause

Before altering your mobile phase or swapping columns, you must identify the primary mechanism causing your purification failure. The decision tree below outlines the causality-driven approach to polar amine purification.

DiagnosticWorkflow Start Polar Amine Target CheckRet Retention on Standard C18? Start->CheckRet Tailing Retained, but Severe Tailing (As > 1.5) CheckRet->Tailing Secondary Interactions Void No Retention (Elutes in Void Volume) CheckRet->Void High Polarity SolTailing 1. Lower pH < 2.5 2. Base-Deactivated Column 3. Add Amine Modifier Tailing->SolTailing Suppress Silanols SolVoid Evaluate Hydrophilicity (LogP < 0) Void->SolVoid HILIC HILIC (Aqueous Normal Phase) Water-Rich Partitioning SolVoid->HILIC Highly Polar/Neutral MixedMode Mixed-Mode Chromatography (RP + Cation Exchange) SolVoid->MixedMode Basic/Amphoteric

Fig 1: Diagnostic decision tree for resolving polar amine retention and peak shape issues.

Troubleshooting FAQs: Mechanistic Solutions

Q: Why does my basic amine exhibit severe peak tailing on a standard reversed-phase (RP) C18 column? A: Peak tailing is primarily caused by competing retention mechanisms. While the primary retention mechanism in RP-HPLC is hydrophobic, protonated basic amines ( R−NH3+​ ) interact strongly with unreacted, ionized silanol groups ( Si−O− ) on the silica surface[1]. This dual-retention mechanism causes the analyte molecules to desorb at different rates, producing a tail.

  • The Fix: Lower the mobile phase pH to < 2.5 to protonate the silanols (rendering them neutral), or switch to a base-deactivated column (e.g., polar-embedded phases or Type-C silica hydride) which minimizes accessible silanols[2],[3].

Q: My polar amine elutes in the void volume on a C18 column. How can I increase retention? A: Highly polar amines lack the hydrophobicity required to partition into the C18 stationary phase.

  • The Fix: You must switch the chromatographic mode.

    • HILIC (Hydrophilic Interaction Liquid Chromatography): HILIC utilizes a polar stationary phase and an aqueous-organic mobile phase where water acts as the strong eluting solvent[4]. The analyte partitions into a water-rich layer immobilized on the stationary phase surface[5],[6].

    • Mixed-Mode Chromatography: Use a reversed-phase/cation-exchange mixed-mode column. These columns feature both a hydrophobic alkyl chain and an acidic functional group, allowing retention of polar amines via ion-exchange without needing ion-pairing reagents[7],[8].

Q: When purifying crude reaction mixtures via normal-phase flash chromatography, my amine streaks across the TLC plate and column. How do I fix this? A: In normal-phase chromatography, the bare silica surface is highly acidic. Basic amines bind irreversibly or streak due to continuous acid-base interactions.

  • The Fix: Add a basic modifier like triethylamine (TEA) or ammonium hydroxide (0.1–2% v/v) to the mobile phase. This competitively binds to the active silanol sites, shielding your target amine and sharpening the elution band[9]. Alternatively, switch to Aqueous Normal Phase (HILIC) to avoid toxic chlorinated solvents entirely[10].

Mechanistic Deep Dive: The Silanol Effect

Understanding the state of the silica surface is critical for method development. The diagram below illustrates how electrostatic binding disrupts standard partitioning.

SilanolMechanism Amine Protonated Amine (R-NH3+) Interaction Electrostatic Binding (Peak Tailing / Irreversible) Amine->Interaction pH > 3.0 NoInteraction Hydrophobic Partitioning (Sharp Gaussian Peak) Amine->NoInteraction pH < 2.5 or Shielded Silanol Ionized Silanol (Si-O-) Silanol->Interaction EndCapped End-capped / Deactivated (Si-O-Si(CH3)3) EndCapped->NoInteraction

Fig 2: Mechanism of secondary silanol interactions vs. deactivated hydrophobic partitioning.

Quantitative Comparison of Stationary Phases

To streamline your column selection, use the following comparative matrix summarizing the operational parameters for each strategy:

Purification StrategyPrimary MechanismBest Suited ForMobile Phase CompatibilityKey Limitations
Base-Deactivated C18 Hydrophobic PartitioningModerately polar aminesAqueous/Organic (Low pH)Highly hydrophilic amines may still elute in the void.
HILIC (e.g., Amide/Diol) Aqueous PartitioningHighly hydrophilic aminesHigh Organic (>70% Acetonitrile)Requires long column equilibration times; Methanol is ineffective[10].
Mixed-Mode (RP-CEX) Hydrophobic + ElectrostaticAmphoteric & basic aminesAqueous/Organic + BufferHighly sensitive to ionic strength and pH variations.
Self-Validating Experimental Protocols

Do not rely on visual peak assessment alone. The following protocols include built-in mathematical validations to ensure your purification system is performing optimally.

Protocol 1: Method Development for HILIC Purification

Use this protocol when your amine elutes in the void volume of a C18 column.

  • Column Selection: Select an amide or zwitterionic HILIC phase. Avoid bare silica for highly basic amines to prevent excessive electrostatic retention[5].

  • Mobile Phase Preparation:

    • Weak Solvent (A): 100% Acetonitrile.

    • Strong Solvent (B): 10-20 mM Ammonium Formate or Acetate buffer (pH 3.0 - 5.0).

  • Sample Diluent: Dissolve the sample in a high percentage of organic solvent (ideally >75% Acetonitrile). Injecting samples dissolved in water will disrupt the immobilized water layer and cause peak splitting.

  • Gradient Elution: Start at 95% A / 5% B. Ramp down to 50% A over 10-20 column volumes.

  • System Validation: Calculate the retention factor ( k′ ). A successful HILIC method should yield a k′ between 2 and 10. If k′<1 , increase the initial acetonitrile concentration.

Protocol 2: Overcoming Silanol Interactions in RP-HPLC

Use this protocol to cure severe peak tailing on standard reversed-phase columns.

  • Buffer Selection: Select a low-pH buffer, such as 0.1% Trifluoroacetic acid (TFA) or Formic acid, ensuring the final mobile phase pH is strictly < 2.5[1].

  • Ionic Strength Adjustment: Ensure the buffer concentration is > 20 mM. High ionic strength helps mask any residual active silanols[1].

  • Column Equilibration: Flush the C18 column with at least 10 column volumes of the buffered mobile phase to ensure complete protonation of the silica surface.

  • System Validation: Run an isocratic test at the estimated elution composition. Calculate the peak Asymmetry factor ( As​ ) at 10% peak height. A self-validating system will show As​≤1.2 . If As​>1.5 , the silanol suppression is incomplete, and you must switch to a polar-embedded or Type-C silica column[2],[3].

References
  • Peak Tailing in HPLC Element Lab Solutions [Link]

  • Why HILIC is what your polar compounds need for purification Buchi[Link]

  • Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques Waters[Link]

  • HILIC – The Rising Star of Polar Chromatography Element Lab Solutions[Link]

  • Mixed-Mode Chromatography and Stationary Phases Helix Chromatography [Link]

  • HPLC Diagnostic Skills II – Tailing Peaks Chromatography Online (LCGC)[Link]

  • Base‑Deactivated HPLC Column? Understanding Silanol Activity Microsolv[Link]

  • Hydrophilic interaction liquid chromatography (HILIC)—a powerful separation technique Analytical and Bioanalytical Chemistry (NIH)[Link]

  • What can I use to purify polar reaction mixtures? Biotage[Link]

Sources

Troubleshooting

Overcoming poor solubility of indazole derivatives in assays

Technical Support Center: Troubleshooting Indazole Derivative Solubility in Biochemical and Cell-Based Assays Overview Indazole derivatives are privileged scaffolds in medicinal chemistry, frequently appearing in kinase...

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Author: BenchChem Technical Support Team. Date: March 2026

Technical Support Center: Troubleshooting Indazole Derivative Solubility in Biochemical and Cell-Based Assays

Overview Indazole derivatives are privileged scaffolds in medicinal chemistry, frequently appearing in kinase inhibitors and other targeted therapies. However, their highly planar, aromatic nitrogen-containing bicyclic ring systems promote strong intermolecular π−π stacking and hydrogen bonding. This results in high crystal lattice energy and high lipophilicity. When introduced from DMSO stock solutions into aqueous assay buffers, indazoles often suffer from rapid supersaturation, leading to either macroscopic precipitation ("brick dust") or the formation of colloidal aggregates. These phenomena cause assay interference, steep dose-response curves, and false-positive promiscuous inhibition.

Phase 1: Diagnostic Workflow

Before altering your assay buffer, you must determine whether your indazole is precipitating (falling out of solution) or aggregating (forming stable colloids that sequester the target protein) [1].

G Start Observe Assay Anomaly (Steep Hill Slope, False Positives) DLS Run Dynamic Light Scattering (DLS) or Centrifugation Start->DLS Agg Colloidal Aggregates or Precipitate? DLS->Agg DetAssay Run Detergent Counter-Screen (e.g., 0.01% Triton X-100) Agg->DetAssay Aggregates SolOpt Optimize Assay Formulation (DMSO, CHAPS, BSA) Agg->SolOpt Precipitate Inhib Inhibition Attenuated by Detergent? DetAssay->Inhib TrueInhib True Specific Inhibition (Proceed to SAR) Inhib->TrueInhib No FalseInhib Aggregation-Based Promiscuous Inhibition (False Positive) Inhib->FalseInhib Yes SolOpt->DetAssay Re-test

Workflow for diagnosing and resolving indazole solubility and aggregation issues in assays.

Phase 2: Quantitative Parameters for Assay Solubilization

When formulating assay buffers to accommodate indazole derivatives, the goal is to reduce the interfacial tension between the aqueous solution and the hydrophobic solute without denaturing the target enzyme [2].

Table 1: Recommended Solubilization Agents and Operational Limits

AgentTypeMechanism of ActionRecommended ConcentrationCritical Warning
DMSO Co-solventDisrupts water's hydrogen-bonding network, reducing solvent polarity to match the indazole.0.5% – 5.0% (v/v)>5% often denatures enzymes. Must be strictly matched in all control wells [3].
Triton X-100 Non-ionic DetergentForms micelles that encapsulate lipophilic indazoles, disrupting colloidal aggregates.0.001% – 0.01% (v/v)May interfere with membrane-protein assays or cell-based assays.
Tween-20 Non-ionic DetergentReduces interfacial tension; prevents compound adsorption to plastic microplate walls.0.01% – 0.05% (v/v)Can auto-oxidize to form peroxides, which may damage sensitive enzymes.
CHAPS Zwitterionic DetergentSolubilizes hydrophobic compounds while maintaining native protein conformation.0.1% – 0.5% (w/v)Expensive for high-throughput screening; requires careful pH monitoring.
BSA Carrier ProteinBinds free hydrophobic compounds, acting as a thermodynamic sink to prevent precipitation.0.01% – 0.1% (w/v)Can shift the apparent IC50​ by reducing the free fraction of the drug.

Phase 3: Self-Validating Experimental Protocols

Protocol A: Detergent-Based Counter-Screen for Promiscuous Aggregation

Colloidal aggregates of indazoles non-specifically inhibit enzymes. Because these aggregates are held together by weak hydrophobic interactions, they are highly sensitive to disruption by non-ionic detergents [4]. This protocol validates whether your observed inhibition is specific or an aggregation artifact.

Step-by-Step Methodology:

  • Prepare Reagents: Prepare your standard assay buffer. Split it into two batches: Buffer A (No detergent) and Buffer B (Supplemented with 0.01% v/v Triton X-100).

  • Establish Baselines: Determine the uninhibited enzyme reaction rate in both Buffer A and Buffer B to ensure the detergent itself does not inhibit or activate the target enzyme.

  • Compound Addition: Dispense the indazole derivative (from a 100x DMSO stock) into the microplate wells. The final DMSO concentration must be identical (e.g., 1%) across all wells.

  • Incubation: Add the target enzyme and incubate for exactly 5 minutes. Causality Note: Aggregate-based inhibition is highly time-dependent. A strict 5-minute pre-incubation ensures reproducible aggregate formation and enzyme sequestration.

  • Reaction Initiation: Add the substrate (e.g., fluorogenic peptide or ATP) to initiate the reaction.

  • Data Analysis & Validation: Calculate the IC50​ in both conditions.

    • Self-Validation Check: If the IC50​ shifts by more than 2-fold (i.e., the compound is significantly less potent in Buffer B), the indazole is acting as a promiscuous aggregation-based inhibitor[1].

Protocol B: Acoustic Droplet Ejection (ADE) for Indazole Dispensing

Serial dilution of indazoles in aqueous buffers creates localized zones of high concentration at the pipetting interface, triggering irreversible nucleation and precipitation[5].

Step-by-Step Methodology:

  • Prepare Source Plate: Perform all serial dilutions of the indazole derivative in 100% anhydrous DMSO within a specialized acoustic source plate.

  • Prime Destination Plate: Pre-fill the destination microplate with the final aqueous assay buffer (containing optimized detergents/BSA from Table 1).

  • Acoustic Transfer: Use an ADE liquid handler to transfer nanoliter volumes of the DMSO-compound solutions directly into the aqueous buffer.

  • Rapid Mixing: Immediately centrifuge and shake the plate. Causality Note: ADE introduces the compound as microscopic droplets that disperse instantly into the bulk aqueous phase, bypassing the localized supersaturation gradients that cause "brick dust" precipitation.

Phase 4: Expert Troubleshooting FAQs

Q: My indazole compound shows a very steep dose-response curve (Hill slope > 2.0). Is this related to solubility? A: Yes. A Hill slope significantly greater than 1.0 is a classic hallmark of aggregation-based inhibition or precipitation. When indazoles form colloidal aggregates, hundreds of molecules act cooperatively to sequester a single enzyme molecule, artificially inflating the Hill slope [4]. Run the Detergent-Based Counter-Screen (Protocol A) to confirm.

Q: I added 0.01% Triton X-100, but my indazole is still precipitating at 10 μM . Can I just increase the DMSO concentration to 10%? A: No. While increasing DMSO will thermodynamically favor compound solubility, most biochemical enzymes and cell lines cannot tolerate DMSO concentrations above 1% to 5% [3]. High DMSO alters the dielectric constant of the buffer, potentially denaturing the enzyme or altering its Km​ for the substrate. Instead of increasing DMSO, try adding a carrier protein like 0.01% BSA or switching to a zwitterionic detergent like CHAPS.

Q: Does the order of reagent addition matter when dealing with poorly soluble indazoles? A: Absolutely. You should always add the indazole compound to the assay buffer before adding the target enzyme. If you add the compound to a mixture already containing the enzyme, any transient localized precipitation that occurs during mixing can irreversibly denature or trap the enzyme within the precipitate lattice.

Q: We are moving to cell-based assays. Can I use the same Triton X-100 buffer to keep the indazole soluble? A: No. Triton X-100 and other strong detergents will lyse cell membranes, causing immediate cytotoxicity. For cell-based assays, you must rely on keeping the final DMSO concentration low ( ≤0.5% ) and utilizing the natural carrier proteins present in the culture media (e.g., 10% Fetal Bovine Serum, which contains abundant albumin) to maintain solubility.

References

  • Title: A detergent-based assay for the detection of promiscuous inhibitors Source: Nature Protocols URL: [Link]

  • Title: Annex 4: Multisource (generic) pharmaceutical products: guidelines on registration requirements to establish interchangeability Source: World Health Organization (WHO) URL: [Link]

  • Title: Mechanism of Action Assays for Enzymes (Assay Guidance Manual) Source: National Center for Biotechnology Information (NCBI) Bookshelf URL: [Link]

  • Title: Help - Aggregator Advisor Source: Shoichet Laboratory, UCSF URL: [Link]

  • Title: Avoiding will-o'-the-wisps: aggregation artifacts in activity assays Source: Practical Fragments URL: [Link]

Optimization

Technical Support Center: Troubleshooting the Cadogan Reductive Cyclization

Welcome to the Cadogan Cyclization Technical Support Center. The Cadogan reaction is a powerful tool for synthesizing privileged nitrogen heterocycles (e.g., indoles, carbazoles, and indazoles) via the reductive cyclizat...

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Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Cadogan Cyclization Technical Support Center. The Cadogan reaction is a powerful tool for synthesizing privileged nitrogen heterocycles (e.g., indoles, carbazoles, and indazoles) via the reductive cyclization of o-nitroaromatics. However, the classical conditions—refluxing in excess phosphorus(III) reagents—frequently lead to difficult-to-remove byproducts, incomplete reduction, and poor atom economy.

This guide is engineered for drug development professionals and synthetic chemists to diagnose, troubleshoot, and optimize Cadogan cyclizations using field-proven mechanistic insights.

Mechanistic Pathway & Byproduct Divergence

To effectively troubleshoot your reaction, you must understand where the mechanism diverges from the desired path. The diagram below illustrates the sequential deoxygenation of the nitro group and the specific stages where byproducts accumulate.

CadoganPathways Nitro Nitroarene (Substrate) Nitroso Nitrosoarene (Intermediate) Nitro->Nitroso + P(III) Reagent (Fast) Waste Stoichiometric P(V)=O (Purification Issue) Nitro->Waste Nitrene Nitrene / Phosphorane (Reactive Intermediate) Nitroso->Nitrene + P(III) Reagent (Rate-Limiting) NOxide N-Oxide Byproducts (Incomplete Reduction) Nitroso->NOxide Premature Quenching / Low Temp Nitroso->Waste Product Target Heterocycle (Indole/Carbazole) Nitrene->Product Intramolecular Cyclization Polymer Aza-Wittig / Dimers (Intermolecular Trapping) Nitrene->Polymer High Concentration

Mechanistic divergence in the Cadogan cyclization highlighting key byproduct formation pathways.

Troubleshooting Guides & FAQs

Q: My target heterocycle is co-eluting with triphenylphosphine oxide (TPPO). How can I eliminate this stoichiometric waste? A: The classical Cadogan reaction requires at least two equivalents of a P(III) reagent to fully deoxygenate the nitro group, inherently generating two equivalents of P(V)=O waste. Because TPPO is highly polar, it frequently co-elutes with polar heterocycles during chromatography. Causality & Solution: To bypass stoichiometric waste, transition to a1[1]. By using a strained 4-membered phosphetane catalyst (15 mol%) alongside a terminal hydrosilane reductant, the P(V)=O species is reduced in situ back to the active P(III) state. The2 lowers the activation barrier for silane-mediated deoxygenation, making the catalytic turnover faster than the background reaction[2]. This replaces TPPO waste with easily removable siloxane byproducts.

Q: LC-MS analysis of my crude mixture shows a mass corresponding to [M+16]. Why am I isolating N-oxide byproducts instead of the fully cyclized product? A: The Cadogan cyclization proceeds via sequential deoxygenation. While the first deoxygenation of the nitro group is rapid, the second deoxygenation of the resulting nitrosoarene to the reactive nitrene is often the rate-limiting step. If the reaction lacks sufficient thermal energy, the nitroso intermediate can undergo a premature electrocyclization, yielding stable N-O bond-containing byproducts like3[3]. Causality & Solution: To drive complete deoxygenation, you must either increase the nucleophilicity of the P(III) reagent or precisely deliver high thermal energy. Switching from triethyl phosphite to the more nucleophilic tri-n-butylphosphine (PBu₃) accelerates the reduction of the nitroso intermediate, allowing the reaction to proceed at milder temperatures[4]. Alternatively, utilizing 5 rapidly overcomes the activation barrier of the second deoxygenation, cleanly furnishing the fully reduced heterocycle while suppressing N-oxide accumulation[5].

Q: I am observing complex polymeric mixtures and aza-Wittig byproducts rather than the desired intramolecular cyclization. How do I favor ring closure? A: The transient nitrene (or phosphorane) intermediate is highly electrophilic. If the spatial proximity of the nucleophilic trapping group is suboptimal, or if the concentration of the reaction is too high, intermolecular reactions will outcompete intramolecular cyclization. Causality & Solution: Intramolecular cyclization is entropically favored but can be kinetically outcompeted at high concentrations. Run the reaction at high dilution (0.05 M to 0.1 M) to suppress intermolecular collisions. Additionally, slow addition of the nitroarene substrate via a syringe pump into a heated solution of the P(III) reagent ensures that the steady-state concentration of the reactive nitrene remains extremely low, virtually eliminating dimerization and aza-Wittig trapping.

Quantitative Comparison of Cadogan Methodologies
Synthetic StrategyP(III) ReagentAdditive / Energy SourceTemp (°C)TimeTypical YieldPrimary Byproduct Profile
Classical Cadogan P(OEt)₃ (Excess)Thermal Heating16012–24 h40–60%High P(V)=O waste, N-oxides
Microwave-Assisted P(OEt)₃ (Excess)Microwave (300 W)21015 min75–85%High P(V)=O waste, Phosphoramidates
Catalytic Redox Phosphetane (15 mol%)Phenylsilane (2.0 eq)1003–16 h80–95%Siloxanes (Easily removed)
One-Pot Mild P(n-Bu)₃ (3.0 eq)Thermal Heating8016 h70–85%Tributylphosphine oxide
Field-Validated Experimental Protocols
Protocol A: Catalytic P(III)/P(V)=O Redox-Driven Cadogan Cyclization

Best for: Late-stage functionalization where TPPO removal is impossible.

  • Preparation: In a nitrogen-filled glovebox, charge an oven-dried Schlenk flask with the nitroarene substrate (1.0 equiv) and 1,2,2,3,4,4-hexamethylphosphetane catalyst (15 mol%). Causality: The strained phosphetane ring is critical; acyclic phosphines like PBu₃ are too slow at undergoing silane-mediated reduction, breaking the catalytic cycle.

  • Solvent & Reductant Addition: Add anhydrous toluene to achieve a 1.0 M concentration, followed by phenylsilane (PhSiH₃, 2.0 equiv). Self-Validation: The high concentration (1.0 M) is specifically tolerated here because the steady-state concentration of the active P(III) species remains low, naturally suppressing intermolecular aza-Wittig byproducts.

  • Cyclization: Seal the flask, transfer to a fume hood, and heat at 100 °C for 3–16 hours. Self-Validation: Monitor the reaction via TLC. The disappearance of the bright yellow nitroarene spot and the evolution of minor H₂ gas (from silane decomposition) indicate active catalytic turnover.

  • Workup: Cool to room temperature, concentrate under reduced pressure, and purify via silica gel chromatography. The byproduct is a benign siloxane polymer, completely eliminating the tedious TPPO separation.

Protocol B: Microwave-Assisted Cadogan Cyclization

Best for: Rapid library generation and suppressing N-oxide intermediates.

  • Reaction Assembly: In a heavy-walled 10 mL microwave vial, suspend the nitroaromatic substrate (1.0 equiv) in neat triethyl phosphite (P(OEt)₃, excess acting as both solvent and reductant).

  • Microwave Irradiation: Seal the vial with a Teflon-lined crimp cap. Irradiate the mixture at a maximum power of 300 W, ramping to 210 °C, and hold for 15 minutes. Causality: Microwave dielectric heating provides instantaneous, uniform thermal energy that rapidly pushes the sluggish nitroso intermediate through the rate-limiting second deoxygenation, preventing the accumulation of N-oxide byproducts. Self-Validation: Ensure the vessel is strictly sealed; a pressure drop during irradiation indicates a solvent vapor leak, which will lower the internal temperature and stall the deoxygenation at the nitroso stage.

  • Hydrolysis of Phosphoramidates: Cool the vial to 50 °C using a gas jet. Transfer the mixture to a round-bottom flask using ethyl acetate. Add excess 6 N HCl and heat at 80 °C for 3 hours. Causality: Highly reactive nitrenes can occasionally insert into the P(OEt)₃ solvent, forming phosphoramidate byproducts. This acidic hydrolysis step ensures any trapped intermediates are cleaved back to the desired free N-H heterocycle.

  • Isolation: Partition the mixture between water and ethyl acetate. Extract, dry over Na₂SO₄, and concentrate.

References
  • Source: nih.
  • Studies on a catalytic cadogan cyclization by P(III)/P(V)
  • Source: nih.
  • Source: thieme-connect.
  • Source: acs.

Sources

Troubleshooting

Technical Support Center: Optimizing Reaction Conditions for Amination of Indazoles

Welcome to the Indazole Amination Technical Support Center. Indazoles are privileged scaffolds in medicinal chemistry, and establishing a carbon-nitrogen bond via amination is critical for exploring structure-activity re...

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Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Indazole Amination Technical Support Center. Indazoles are privileged scaffolds in medicinal chemistry, and establishing a carbon-nitrogen bond via amination is critical for exploring structure-activity relationships. This guide provides validated protocols, mechanistic insights, and troubleshooting Q&As to help researchers and drug development professionals optimize yields and regioselectivity.

Experimental Workflows & Logical Relationships

Selecting the correct amination strategy depends entirely on the functionalization state of your starting indazole. The decision matrix below outlines the logical flow from substrate selection to the optimized catalytic pathway.

AminationWorkflow A Indazole Substrate B Pre-functionalized (e.g., 6-Bromo-1H-indazole) A->B C Unfunctionalized (e.g., 2H-indazole) A->C D Buchwald-Hartwig Amination B->D E Direct C-H Amination C->E F Pd Catalyst + Ligand (e.g., tBuXPhos/BrettPhos) D->F H Photoredox Catalysis (Ambient Air, SET Pathway) E->H G Base Selection (LiHMDS or Cs2CO3) F->G I Aminated Indazole G->I H->I

Workflow for selecting the appropriate amination strategy for indazole derivatives.

Step-by-Step Methodologies

Protocol A: Buchwald-Hartwig Amination of 6-Bromo-1H-indazole

Causality & Design: The Buchwald-Hartwig amination relies on a Pd(0)/Pd(II) catalytic cycle. For indazoles, the choice of ligand is paramount due to the coordinating nature of the indazole nitrogens, which can poison the catalyst. tBuXPhos is highly effective for indazoles[1], while BrettPhos and RuPhos are tailored for primary and secondary amines, respectively[2]. LiHMDS is used as a base to provide proton tolerance without the harshness of NaOtBu, which can degrade electrophilic functional groups[1].

  • Preparation: In a nitrogen-filled glovebox, charge an oven-dried Schlenk tube with 6-bromo-1H-indazole (1.0 equiv), the amine (1.2 equiv), Pd2(dba)3 (2 mol%), and the appropriate ligand (e.g., tBuXPhos, 4 mol%).

  • Base Addition: Add LiHMDS (2.5 equiv).

    • Self-Validation Check: The reaction mixture should turn a deep color (often red/brown) indicating the formation of the active Pd(0)-ligand complex. If the solution remains pale or precipitates black Pd(0) immediately, the catalyst has deactivated.

  • Solvent: Add anhydrous, degassed toluene or THF (0.2 M). Seal the tube.

  • Heating: Transfer the tube to a pre-heated oil bath at 65–80 °C. Stir for 12–24 hours[2].

  • Monitoring: Monitor via LC-MS.

    • Causality: Disappearance of the starting bromide and formation of the product mass indicates successful oxidative addition and reductive elimination.

  • Workup: Cool to room temperature, quench with saturated aqueous NH4Cl (to neutralize the strong base), extract with EtOAc, dry over Na2SO4, and purify via silica gel chromatography[2].

Protocol B: Organophotoredox-Catalyzed Direct C-H Amination of 2H-Indazoles

Causality & Design: Direct C-H amination bypasses the need for pre-halogenated substrates. Using an organophotoredox catalyst under ambient air induces a Single Electron Transfer (SET) pathway, generating a nitrogen-centered radical that attacks the indazole core[3]. This method is highly atom-economical and avoids transition-metal contamination in pharmaceutical synthesis.

  • Setup: In a transparent reaction vial, add 2H-indazole (1.0 equiv), amine (1.5 equiv), and the organophotocatalyst (e.g., Rose Bengal or Eosin Y, 5 mol%).

  • Solvent: Dissolve in a suitable solvent (e.g., CH3CN).

  • Irradiation: Stir the mixture at room temperature under ambient air while irradiating with a blue LED (450-530 nm)[4].

    • Self-Validation Check: Ensure the temperature remains between 28–30 °C; excessive heat can lead to thermal degradation of the radical intermediates[4].

  • Completion: After 12-16 hours, monitor by TLC to confirm the disappearance of the starting material.

  • Purification: Concentrate the solvent under reduced pressure and purify directly by column chromatography.

PhotoredoxPathway PC Photocatalyst (PC) PC_star Excited PC* PC->PC_star Blue LED (450nm) Radical N-centered Radical PC_star->Radical SET from Amine Amine Amine (R2NH) Amine->Radical Adduct Radical Adduct Radical->Adduct Attacks C-H bond Indazole 2H-Indazole Indazole->Adduct Product Aminated 2H-Indazole Adduct->Product Oxidation (Air/O2)

Single Electron Transfer (SET) pathway for the direct C-H amination of 2H-indazoles.

Quantitative Data Presentation

To optimize the Buchwald-Hartwig amination, selecting the correct base and ligand is critical. The following tables summarize the empirical data for base and ligand selection[1].

Table 1: Base Selection for Indazole Amination

BaseAdvantagesDisadvantagesRecommended Use Case
LiHMDS High proton tolerance; excellent for low-temperature aminations.Moisture sensitive.Substrates with protic functional groups; standard indazole amination.
NaOtBu Permits highest reaction rates; enables lowest catalyst loadings.Incompatible with electrophilic groups (esters, nitro).Highly unreactive aryl halides without sensitive groups.
Cs2CO3 Mild; excellent functional group tolerance.Lower reaction rates; requires higher temperatures.Substrates with base-sensitive moieties (e.g., esters).

Table 2: Ligand Selection Matrix

LigandTarget Nucleophile / SubstrateMechanistic Rationale
tBuXPhos Indazoles / HeterocyclesBulky biaryl structure prevents catalyst poisoning by coordinating heteroatoms.
BrettPhos Primary AminesHigh steric bulk prevents bis-arylation of primary amines.
RuPhos Secondary AminesOptimized bite angle and sterics facilitate reductive elimination of secondary amines.

Troubleshooting Guide & FAQs

Q: I am observing low or no conversion in my Buchwald-Hartwig amination of 6-bromoindazole. What is the cause? A: Low conversion is typically caused by catalyst deactivation. Indazoles possess multiple nitrogen atoms that can coordinate to the palladium center, forming inactive off-cycle species[2]. Solution: Ensure strictly anhydrous and anaerobic conditions. Switch to a more sterically demanding ligand specifically designed for heterocycles, such as tBuXPhos [1]. Additionally, verify the quality of your base; degraded LiHMDS will fail to deprotonate the amine, stalling the catalytic cycle prior to reductive elimination.

Q: My reaction is yielding a mixture of N1 and N2 aminated products. How can I control regioselectivity? A: Regioselectivity in indazoles is notoriously challenging due to tautomerization. Under strongly basic conditions, unselective protection/reaction occurs at both N1 and N2[5]. Solution: For Buchwald-Hartwig coupling at the carbon ring (e.g., C6), protect the N1 position prior to the reaction. Using a BOC or SEM group at N1 ensures the palladium catalyst interacts exclusively with the halogenated carbon[2]. If you are attempting direct N-alkylation/arylation, thermodynamic conditions generally favor N1, while mildly acidic conditions (e.g., using TfOH) can drive highly selective N2-functionalization[5].

Q: I am seeing significant reductive dehalogenation (formation of unfunctionalized indazole) instead of the aminated product. Why? A: Reductive dehalogenation occurs when the Pd(II)-aryl intermediate undergoes β-hydride elimination (if the amine has α-hydrogens) or abstracts a proton from the solvent/base faster than it undergoes reductive elimination with the amine[2]. Solution: This indicates that the reductive elimination step is too slow. Lower the reaction temperature slightly to suppress the background dehalogenation pathway, or switch to a ligand that accelerates reductive elimination (e.g., BrettPhos for primary amines)[2].

Q: Can I perform direct C-H amination on 2H-indazoles without pre-functionalizing with a halogen? A: Yes. Recent advances have demonstrated that organophotoredox-catalyzed oxidative coupling can achieve direct C-H amination of 2H-indazoles at room temperature under ambient air[3]. This method utilizes a Single Electron Transfer (SET) pathway and is highly effective for synthesizing 3-amino-substituted 2H-indazoles without transition metals[3].

References

  • Organophotoredox-Catalyzed Direct C–H Amination of 2H-Indazoles with Amines | Organic Letters - ACS Publications.3

  • Application Notes and Protocols: Buchwald-Hartwig Amination of 6-Bromo-1H-indazole Derivatives - Benchchem. 2

  • Buchwald-Hartwig Amination - Chemistry LibreTexts. 1

  • Indazoles: Regioselective Protection and Subsequent Amine Coupling Reactions - ResearchGate. 5

Sources

Optimization

Frequently Asked Questions (FAQs) &amp; Mechanistic Troubleshooting

Technical Support Center: Troubleshooting N1 vs N2 Isomerization in Indazoles Welcome to the Advanced Applications Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development p...

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Author: BenchChem Technical Support Team. Date: March 2026

Technical Support Center: Troubleshooting N1 vs N2 Isomerization in Indazoles

Welcome to the Advanced Applications Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals who are bottlenecked by the poor regioselectivity of indazole functionalization. The indazole scaffold is a privileged pharmacophore, but its two adjacent nitrogen atoms (N1 and N2) present a notorious synthetic challenge.

Direct alkylation under standard basic conditions almost always yields an inseparable mixture of N1 and N2 regioisomers, severely impacting your overall yield and complicating downstream purification[1]. This guide is designed to help you bypass this issue by implementing self-validating, field-proven protocols that enforce absolute regiocontrol.

Q1: Why does direct alkylation of indazoles typically yield an inseparable mixture of isomers? The root cause lies in annular tautomerism. The indazole core exists in a dynamic equilibrium between the 1H-indazole and 2H-indazole forms[1]. Quantum mechanical (QM) calculations reveal that the 1H-tautomer is thermodynamically more stable than its 2H-counterpart by approximately 4.46 kcal/mol[2]. However, the N2 nitrogen is often more kinetically accessible and nucleophilic. When you use standard basic conditions (e.g., K₂CO₃ in DMF) with alkyl halides, your reaction is caught in an ambiguous middle ground between thermodynamic control (favoring N1) and kinetic control (favoring N2). To achieve absolute selectivity, you must select reagent systems that strictly enforce one pathway over the other.

Q2: How can I force absolute regioselectivity towards the N1 position? To achieve >99% N1 selectivity, you must leverage the thermodynamic stability of the 1H-indazole anion combined with chelation control. The optimal system is Sodium Hydride (NaH) in Tetrahydrofuran (THF) paired with an alkyl bromide or secondary alkyl tosylate[3],[4]. The Causality: NaH completely deprotonates the indazole. In a coordinating, aprotic solvent like THF, the sodium cation (Na⁺) coordinates with the N2 nitrogen—and potentially a C3 substituent—creating a steric and electronic shield around N2[5]. This forces the incoming electrophile to attack the N1 position exclusively. Troubleshooting Note: If your indazole features strong electron-withdrawing groups at the C7 position (such as -NO₂ or -CO₂Me), this directing effect is overridden by steric blocking of N1, and you will paradoxically observe N2 selectivity (≥96%)[4].

Q3: My target requires N2-alkylation, but standard alkyl halides fail to give good selectivity. What is the best alternative? You must abandon standard alkyl halides and basic conditions entirely. The most robust method for selective N2-alkylation utilizes primary, secondary, or tertiary alkyl 2,2,2-trichloroacetimidates catalyzed by Trifluoromethanesulfonic acid (TfOH) or Copper(II) triflate[6],[7]. The Causality: This is a purely kinetically controlled process under acidic conditions. The TfOH protonates the imide of the trichloroacetimidate, creating a highly activated electrophile[2]. Because the activation energy for N2-alkylation via this specific transition state is lower than that of the N1 pathway, the N2 nitrogen rapidly displaces the leaving group before thermodynamic equilibration can occur[2]. This entirely avoids the formation of the N1-isomer[6].

Q4: I need to functionalize the C-3 position. How do I temporarily protect the N2 position to direct lithiation? Direct electrophilic substitution at the C3 position of indazoles is notoriously difficult due to low nucleophilicity[8]. The solution is to regioselectively protect the N2 position with a 2-(trimethylsilyl)ethoxymethyl (SEM) group, which then acts as a powerful directing group for C3 lithiation[8],[9]. The Causality: Standard SEM protection (NaH/THF/SEM-Cl) favors N1 protection[8]. To invert this to N2, you must use a bulky, non-nucleophilic base: Dicyclohexylmethylamine in THF[8]. The extreme steric bulk of the base prevents the formation of the tight ion pair seen with NaH, forcing the bulky SEM-Cl to react at the less sterically hindered N2 position (avoiding the adjacent benzene ring at N1)[8]. Once protected, treatment with n-BuLi selectively lithiates C3[9].

Quantitative Comparison of Regioselective Strategies

Regioisomer TargetReagent SystemControl MechanismTypical SelectivityKey Limitation
N1-Alkylation NaH, THF, Alkyl BromideChelation / Thermodynamic>99%Fails if C7 has strong electron-withdrawing groups
N2-Alkylation TfOH, Alkyl TrichloroacetimidateKinetic Activation>95%Requires synthesis/purchase of imidate precursors
N2-Protection Dicyclohexylmethylamine, SEM-ClSteric Hindrance>90%Only applicable for bulky protecting groups like SEM

Standard Operating Procedures (SOPs)

Protocol 1: Absolute N1-Selective Alkylation

Self-Validation Checkpoint: The generation of the indazolide anion is accompanied by the evolution of hydrogen gas. The cessation of bubbling physically validates that complete deprotonation has been achieved.

  • Preparation: In an oven-dried flask under a nitrogen atmosphere, dissolve the 1H-indazole (1.0 equiv) in anhydrous THF (0.2 M).

  • Deprotonation: Cool the solution to 0 °C. Add Sodium Hydride (NaH, 60% dispersion in mineral oil, 1.2 equiv) portion-wise. Causality: THF is chosen because it allows the Na⁺ cation to coordinate with the N2 atom, blocking it from the electrophile[5].

  • Validation: Stir at room temperature for 30 minutes. The solution will typically become homogeneous, and gas evolution will cease, validating the formation of the sodium indazolide intermediate.

  • Alkylation: Dropwise add the alkyl bromide or secondary alkyl tosylate (1.1 equiv). Stir for 2-4 hours.

  • Quench & Workup: Carefully quench with saturated aqueous NH₄Cl. Causality: This safely destroys unreacted NaH and protonates any unreacted indazolide, locking the product ratio. Extract with ethyl acetate, dry over Na₂SO₄, and purify via silica gel chromatography.

Protocol 2: Kinetically Controlled N2-Selective Alkylation

Self-Validation Checkpoint: This reaction relies on strictly controlled acidic activation; ambient moisture will hydrolyze the imidate. Maintaining a strictly anhydrous environment and observing the rapid disappearance of the imidate mass via LC-MS validates the kinetic pathway.

  • Preparation: Dissolve the 1H-indazole (1.0 equiv) and the alkyl 2,2,2-trichloroacetimidate (1.2 equiv) in anhydrous dichloromethane (DCM) or 1,4-dioxane (0.1 M) under argon.

  • Activation: Add Trifluoromethanesulfonic acid (TfOH, 0.1 to 1.0 equiv depending on substrate basicity) dropwise at 0 °C. Causality: TfOH protonates the imidate, drastically lowering the activation energy for N2 attack and establishing strict kinetic control[2].

  • Reaction: Allow the mixture to warm to room temperature. Monitor via LC-MS. Validation: The appearance of the N2-alkylated mass (without the N1 isobaric peak) confirms the kinetic pathway is functioning[6].

  • Workup: Quench with saturated aqueous NaHCO₃ to neutralize the TfOH. Extract with DCM, concentrate under reduced pressure, and purify via column chromatography.

Mechanistic Workflows

IndazoleRegioselectivity cluster_N1 N1-Selective Pathway cluster_N2_Alkyl N2-Selective Alkylation cluster_N2_Protect N2-Selective Protection Indazole 1H-Indazole Core (Thermodynamically Stable) NaH NaH, THF Alkyl Halide Indazole->NaH Deprotonation (Chelation Control) TfOH TfOH or Cu(OTf)2 Alkyl Trichloroacetimidate Indazole->TfOH Acidic Activation (Kinetic Control) SEM Dicyclohexylmethylamine SEM-Cl, THF Indazole->SEM Bulky Base (Steric Control) N1_Prod N1-Alkyl Indazole (>99% Selectivity) NaH->N1_Prod N2_Prod N2-Alkyl Indazole (High Selectivity) TfOH->N2_Prod N2_SEM N2-SEM Indazole (Directs C3 Lithiation) SEM->N2_SEM

Mechanistic pathways for regioselective N1 and N2 indazole functionalization.

Sources

Troubleshooting

Technical Support Center: Troubleshooting Mass Spectrometry Fragmentation of Indazoles

Prepared by: Gemini, Senior Application Scientist Welcome to the technical support center for the mass spectrometric analysis of indazole derivatives. This guide is designed for researchers, medicinal chemists, and analy...

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Author: BenchChem Technical Support Team. Date: March 2026

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the mass spectrometric analysis of indazole derivatives. This guide is designed for researchers, medicinal chemists, and analytical scientists who encounter challenges in the structural elucidation and characterization of this important heterocyclic scaffold. As a core component in numerous pharmacologically active molecules, understanding the gas-phase behavior of indazoles is critical for confirming molecular identity, differentiating isomers, and identifying metabolites.[1]

This document provides in-depth, field-proven insights in a direct question-and-answer format, moving from specific, acute troubleshooting issues to broader frequently asked questions. Our approach is grounded in explaining the causality behind fragmentation behavior and analytical choices to empower you to solve not just current, but future challenges.

Troubleshooting Guide: Specific Issues & Solutions

This section addresses common problems encountered during the LC-MS/MS analysis of indazoles. Each issue is followed by an analysis of its probable causes and a step-by-step protocol for resolution.

Q1: I see a strong precursor ion ([M+H]⁺), but I'm getting poor or no fragmentation of the indazole core. Why is this happening and how can I fix it?

Expert Analysis: This is a classic symptom of insufficient activation energy being applied to a stable protonated molecule. The bicyclic aromatic system of the indazole core is inherently stable. Under soft ionization conditions like Electrospray Ionization (ESI), the protonated molecule is often formed with minimal excess internal energy. Without sufficient energy in the collision cell (Collision-Induced Dissociation - CID), the precursor ion will pass through unfissioned, resulting in a poor-quality MS/MS spectrum.[2]

Solution: Collision Energy Optimization

The most critical parameter to address this is the Collision Energy (CE) or Normalized Collision Energy (NCE). A systematic optimization is required to find the "sweet spot" that induces fragmentation of the core structure without causing excessive fragmentation into uninformative, low-mass ions.

Experimental Protocol: Collision Energy Optimization Ramp
  • Sample Preparation: Prepare a solution of your indazole standard at a typical concentration for LC-MS analysis (e.g., 100-500 ng/mL) in a suitable mobile phase.

  • Infusion Analysis: Instead of a chromatographic run, infuse the sample directly into the mass spectrometer using a syringe pump. This provides a stable ion signal for optimization.

  • MS Setup:

    • Set the mass spectrometer to monitor your precursor ion of interest (the [M+H]⁺) in a product ion scan mode.

    • Select a wide mass range for the product ions to capture all potential fragments (e.g., m/z 50 to the precursor m/z + 5).

  • Collision Energy Ramp:

    • Create a series of experiments or acquisition periods where the only variable changed is the collision energy.

    • Start at a low CE value (e.g., 5-10 eV or NCE %) and increase it incrementally (e.g., in steps of 5 eV) up to a high value (e.g., 50-60 eV).[3]

  • Data Analysis:

    • Examine the resulting product ion spectra at each CE value.

    • At low energies, you will see mostly the precursor ion.

    • As energy increases, you will see the appearance of key fragment ions. Note the energy at which the precursor ion intensity drops to ~20-50% of its original intensity and a rich spectrum of product ions is observed.[4] This is often the optimal range.

    • At very high energies, you may see the desired fragments disappear, replaced by small, non-specific ions, indicating excessive fragmentation.[3]

  • Implementation: Use the optimized CE value determined from the infusion study in your LC-MS/MS method. For compounds with different mass-to-charge ratios in a single run, using a stepped NCE approach can provide more consistent fragmentation across the board.[5]

Q2: My mass spectrum is dominated by unexpected ions, like [M+Na]⁺ or [M+K]⁺, and I see evidence of in-source fragmentation. How can I get a clean spectrum of my target analyte?

Expert Analysis: This issue points to problems within the ion source rather than the collision cell. ESI is highly sensitive to the presence of alkali metal salts, which can lead to the formation of sodium ([M+Na]⁺) or potassium ([M+K]⁺) adducts. These adducts are often more stable than the protonated molecule and may fragment differently or not at all under typical conditions.

"In-source fragmentation" occurs when molecules fragment in the higher-pressure regions of the ion source before they are even selected for MS/MS analysis.[6] This is often caused by overly harsh source conditions, such as a high declustering potential or fragmentor voltage.

Solution: Ion Source Optimization and Mobile Phase Purity

The goal is to promote gentle protonation of your analyte while minimizing adduct formation and premature fragmentation.

Troubleshooting Workflow: Minimizing Adducts and In-Source Fragmentation

Caption: Workflow for troubleshooting adduct formation and in-source fragmentation.

Detailed Steps:
  • Evaluate Mobile Phase:

    • Purity: Ensure you are using LC-MS grade solvents (water, acetonitrile, methanol). Lower-grade solvents are a common source of sodium and other contaminants.[7]

    • Additives: Avoid non-volatile buffers like phosphates or sulfates. Use volatile additives such as formic acid (0.1%) to promote protonation ([M+H]⁺) or ammonium formate/acetate to control pH and sometimes form ammonium adducts ([M+NH₄]⁺), which are more easily fragmented than sodium adducts.[7][8]

  • Optimize Source Voltages:

    • The declustering potential (DP) or fragmentor voltage is designed to strip away solvent molecules from the ion. However, if set too high, it can induce fragmentation.[6]

    • Systematically reduce the DP/fragmentor voltage while monitoring the signal intensity of your precursor ion and any in-source fragments. Find a balance where the signal is strong but fragmentation is minimal.

  • Optimize Source Temperature: High source temperatures can sometimes provide enough thermal energy to cause labile molecules to fragment.[6] Reduce the source temperature in increments (e.g., by 25-50°C) to see if it improves the integrity of the precursor ion.

  • Clean the Ion Source: If the problem persists, especially with high backpressure or inconsistent signal, it's likely due to contamination. Follow the manufacturer's protocol for cleaning the ion source components (e.g., capillary, cones, lenses). Salt buildup is a very common culprit.[9]

Q3: I can't differentiate between my N-1 and N-2 substituted indazole isomers. Their MS/MS spectra look nearly identical. What should I do?

Expert Analysis: Differentiating regioisomers by mass spectrometry is a known challenge, as they have the same mass and often share major fragmentation pathways.[10] While MS/MS alone may not always be sufficient, subtle, reproducible differences in the relative intensities of fragment ions can sometimes provide a clue. The primary and most reliable method for isomer differentiation, however, is chromatographic separation.

Solution: A Multi-faceted Approach

  • Chromatographic Separation is Key:

    • Focus on optimizing your HPLC/UPLC method first. The N-1 isomer is generally the more thermodynamically stable and often has different polarity compared to the N-2 isomer.[11][12]

    • Experiment with different column chemistries (e.g., C18, Phenyl-Hexyl, PFP) and mobile phase gradients to achieve baseline separation. Once separated, their identity can be confirmed against synthesized standards.

  • Scrutinize MS/MS Spectra:

    • Even if the fragments are the same, their relative abundances may differ. This is because the position of the substituent can influence the stability of the resulting fragment ions.[10]

    • Acquire high-quality, high-resolution MS/MS data for both isomers (once separated chromatographically). Average the spectra across the peaks for better signal-to-noise.

    • Look for low-abundance but unique "reporter" ions that may only be formed from one isomer due to steric hindrance or electronic effects influencing a specific rearrangement.

  • Consider Derivatization: In a research context, chemical derivatization of the isomers can introduce a structural element that leads to unique fragmentation pathways upon MS/MS analysis, making them easily distinguishable.

Frequently Asked Questions (FAQs)

Q1: What are the typical fragmentation pathways for a substituted indazole under positive-mode ESI-MS/MS?

The fragmentation of the protonated indazole core is primarily driven by cleavages of the pyrazole ring and the loss of attached substituents. The exact pathway is highly dependent on the nature and position of these substituents.

Common Fragmentation Pathways:

  • Loss of N-substituent: For N-1 or N-2 alkylated or arylated indazoles, the cleavage of the N-R bond is a very common initial fragmentation step.[11]

  • Loss of C3-substituent: The bond between the C3 carbon and its substituent is often labile and readily cleaves. For example, in synthetic cannabinoids with an acyl-indazole structure, alpha cleavage of the carbonyl group is a dominant fragmentation.[13]

  • Pyrazole Ring Cleavage: The five-membered pyrazole ring can undergo cleavage, often initiated by the loss of N₂ or related nitrogen-containing species, leading to characteristic fragment ions.[14]

  • Substituent-Driven Fragmentation: The fragmentation is often dominated by the substituent itself. A large, complex side chain will typically fragment first before the stable indazole core breaks apart.

Caption: Generalized fragmentation pathways for a substituted indazole.

Q2: How does the ionization technique (ESI vs. EI) affect the fragmentation of indazoles?

The choice of ionization technique dramatically alters the resulting mass spectrum and the information you can obtain.[15]

FeatureElectrospray Ionization (ESI)Electron Ionization (EI)
Principle Soft ionization; ions formed in solution phase.Hard ionization; high-energy electrons impact gas-phase molecules.[16]
Typical Ion Protonated Molecule [M+H]⁺ or Adducts.Radical Cation (Molecular Ion) M⁺•.
Molecular Ion Usually the base peak in the MS1 spectrum.Can be weak or absent for labile molecules.[17]
Fragmentation Minimal in the source; requires CID (MS/MS) for structural information.[2][15]Extensive and often reproducible fragmentation in the source.[18]
Coupling Ideal for LC-MS.Ideal for GC-MS.[15]
Best For Confirming molecular weight of polar, thermally labile indazoles.Structural elucidation of volatile, thermally stable indazoles; provides library-searchable spectra.
Q3: How do substituents on the indazole ring direct fragmentation?

Substituents have a profound impact on fragmentation pathways due to their electronic and steric properties.

  • Electron-Withdrawing Groups (e.g., -NO₂): These groups can destabilize the ring and promote specific cleavages. For example, nitro-substituted aromatics often show characteristic losses of •NO, •NO₂, and •OH (if a group is present in the ortho position, known as the "ortho effect").[19]

  • Electron-Donating Groups (e.g., -OCH₃, -NH₂): These groups can stabilize the protonated molecule, potentially requiring higher collision energy to induce fragmentation. They can also direct fragmentation by stabilizing adjacent positive charges formed during bond cleavage.

  • Bulky Substituents: Large groups, particularly at positions that cause steric strain (like C7), can influence which bonds break first.[10] Cleavage that relieves this strain can be a favored pathway.

  • Position on the Ring: The location of the substituent matters. For example, a substituent at C4 or C7 can influence the fragmentation of the fused benzene ring, while a substituent at C3 primarily affects the pyrazole portion of the molecule.[12]

References
  • Investigation of electron ionization mass spectrometric fragmentation pattern of indole- and indazole-type synthetic cannabinoids. ResearchGate. Available at: [Link]

  • The mass fragments of indole and indazole synthetic cannabimimetic compounds in GC-EI-MS, GC-positive CI-MS, and GC-negative CI-MS analyses. ResearchGate. Available at: [Link]

  • Electron Ionization of Imidazole and Its Derivative 2-Nitroimidazole. PMC. Available at: [Link]

  • Optimizing Collision Energy for Improved Molecular Networking in Non-targeted Lipidomics. MDPI. Available at: [Link]

  • Synthesis and Structural Characterization of 1- and 2-Substituted Indazoles: Ester and Carboxylic Acid Derivatives. PMC. Available at: [Link]

  • Photochemical Conversion of Indazoles into Benzimidazoles. PMC. Available at: [Link]

  • Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. ResearchGate. Available at: [Link]

  • A tutorial in small molecule identification via electrospray ionization‐mass spectrometry: The practical art of structural elucidation. PMC. Available at: [Link]

  • LCMS Troubleshooting: 14 Best Practices for Laboratories. ZefSci. Available at: [Link]

  • Electrospray ionization–tandem mass spectrometric study of fused nitrogen‐containing ring systems. PMC. Available at: [Link]

  • Effect of collision energy on the fragmentation pattern. ResearchGate. Available at: [Link]

  • Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. MDPI. Available at: [Link]

  • Optimization of Higher-Energy Collisional Dissociation Fragmentation Energy for Intact Protein-Level Tandem Mass Tag Labeling. PubMed. Available at: [Link]

  • Strategies for Mitigating In-Source Fragmentation in NDSRI Analysis using LC-MS. LinkedIn. Available at: [Link]

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Reference Data & Comparative Studies

Validation

A Comparative Guide to Indazole-Based Kinase Inhibitors: A Scaffold-Centric Analysis

A Note on the Topic: Initial analysis of the compound 2-(1H-indazol-7-yl)propan-2-amine reveals it to be a chemical intermediate used in the synthesis of more complex molecules rather than a characterized kinase inhibito...

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Author: BenchChem Technical Support Team. Date: March 2026

A Note on the Topic: Initial analysis of the compound 2-(1H-indazol-7-yl)propan-2-amine reveals it to be a chemical intermediate used in the synthesis of more complex molecules rather than a characterized kinase inhibitor itself.[1] Therefore, this guide has been expertly curated to address the core scientific interest in the indazole chemical group. We will explore the indazole scaffold as a "privileged" structure in medicinal chemistry and compare the performance of prominent indazole-containing kinase inhibitors against inhibitors from different chemical classes targeting similar oncogenic pathways.

Introduction: The Central Role of Scaffolds in Kinase Inhibitor Design

Protein kinases, enzymes that catalyze the phosphorylation of specific substrates, are critical nodes in cellular signaling pathways. Their dysregulation is a hallmark of numerous diseases, most notably cancer, making them prime targets for therapeutic intervention.[2] The development of small-molecule kinase inhibitors has revolutionized oncology, but the quest for compounds with superior potency, selectivity, and drug-like properties is perpetual.

At the heart of this endeavor lies the concept of the "privileged scaffold"—a core molecular structure that is capable of binding to multiple biological targets. The indazole nucleus has emerged as one such cornerstone in the design of kinase inhibitors.[3] Its unique physicochemical properties, including the ability to act as both a hydrogen bond donor and acceptor, allow it to form key interactions with the ATP-binding pocket of various kinases, often serving as a bioisostere for other important moieties like indoles or phenols.[4] This guide provides a comparative analysis of prominent indazole-based drugs against other established inhibitors, supported by biochemical and cellular data, to provide researchers with a clear understanding of their relative performance.

Part 1: The Indazole Scaffold - A Privileged Structure for Kinase Inhibition

The indazole ring system is a bicyclic aromatic heterocycle that has become a mainstay in modern medicinal chemistry. Its success as a kinase inhibitor scaffold can be attributed to several key features:

  • Hinge-Binding Mimicry: The indazole's nitrogen atoms are perfectly positioned to mimic the hydrogen bonding interactions made by the adenine ring of ATP with the "hinge" region of the kinase catalytic domain. This interaction is a critical anchor for a vast number of Type I and Type II kinase inhibitors.

  • Structural Versatility: The indazole core can be readily functionalized at multiple positions, allowing chemists to fine-tune the molecule's properties. This chemical tractability enables the optimization of potency, selectivity, and pharmacokinetic parameters.[5]

  • Favorable Physicochemical Properties: Compared to scaffolds like phenols, indazoles can offer improved metabolic stability and lipophilicity, which are crucial for developing orally bioavailable drugs.[4]

A number of commercially successful anticancer drugs, including Axitinib, Pazopanib, and Entrectinib, feature the indazole core, underscoring its importance and therapeutic validation.[6]

ADP_Glo_Workflow cluster_0 Step 1: Kinase Reaction cluster_1 Step 2: ATP Depletion cluster_2 Step 3: ADP to ATP Conversion & Detection start Plate Kinase, Substrate, ATP, & Inhibitor incubate1 Incubate at RT (e.g., 60 min) start->incubate1 Kinase phosphorylates substrate, producing ADP add_adpglo Add ADP-Glo™ Reagent incubate1->add_adpglo incubate2 Incubate at RT (40 min) add_adpglo->incubate2 Terminates reaction, depletes remaining ATP add_detect Add Kinase Detection Reagent incubate2->add_detect incubate3 Incubate at RT (30-60 min) add_detect->incubate3 Converts ADP to ATP, generates light read Read Luminescence (RLU) incubate3->read

Caption: Workflow for the ADP-Glo™ Kinase Assay.

Detailed Step-by-Step Methodology:

  • Reagent Preparation: Prepare assay buffers, kinase, substrate, and ATP solutions at desired concentrations. Serially dilute the test inhibitor in DMSO, followed by a dilution in assay buffer.

  • Kinase Reaction: In a 384-well plate, add 5 µL of the inhibitor solution (or vehicle control). Add 5 µL of substrate solution and 5 µL of ATP solution. [7]3. Initiate Reaction: Add 5 µL of the enzyme solution to each well to start the reaction. [7]4. Incubation: Incubate the plate for 1 hour at room temperature. [7]5. Stop Reaction & Deplete ATP: Add 20 µL of ADP-Glo™ Reagent to each well. This terminates the kinase reaction and depletes any unconsumed ATP. [7]Incubate for 40 minutes at room temperature. [8]6. Signal Generation: Add 40 µL of Kinase Detection Reagent to each well. This reagent converts the ADP generated in the kinase reaction back into ATP, which is then used by a luciferase to produce light. [7]Incubate for 30-60 minutes at room temperature. [9]7. Data Acquisition: Measure the luminescence signal using a plate-reading luminometer. The signal intensity is directly proportional to the amount of ADP produced and thus to the kinase activity. [8]8. Analysis: Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic curve to determine the IC50 value.

Protocol 2: Cellular Target Engagement Assay (Intracellular IC50 Determination)

The NanoBRET™ Target Engagement assay is a cutting-edge method that measures compound binding to a specific protein target within intact, living cells. [10]It relies on bioluminescence resonance energy transfer (BRET) between a NanoLuc® luciferase-tagged target protein and a cell-permeable fluorescent tracer that binds to the same target. [11]

NanoBRET_Workflow cluster_0 Step 1: Cell & Compound Plating cluster_1 Step 2: Tracer & Substrate Addition cluster_2 Step 3: BRET Signal Detection transfect Transfect HEK293T cells with Target-NanoLuc® plasmid plate_cells Plate transfected cells in assay plate transfect->plate_cells add_inhibitor Add serially diluted inhibitor compound plate_cells->add_inhibitor add_tracer Add NanoBRET™ Tracer add_inhibitor->add_tracer incubate Equilibrate at 37°C (e.g., 2 hours) add_tracer->incubate Inhibitor competes with tracer for binding add_substrate Add NanoLuc® Substrate incubate->add_substrate read Read Donor (450 nm) & Acceptor (610 nm) Emissions add_substrate->read calculate Calculate NanoBRET™ Ratio (Acceptor/Donor) read->calculate plot Plot Ratio vs. [Inhibitor] to determine IC50 calculate->plot

Caption: Workflow for the NanoBRET™ Target Engagement Assay.

Detailed Step-by-Step Methodology:

  • Cell Preparation: Transfect HEK293T cells with a plasmid encoding the kinase of interest fused to NanoLuc® luciferase. Culture the cells for 18-24 hours to allow for protein expression. [12]2. Cell Plating: Harvest the transfected cells and resuspend them in Opti-MEM® medium. Dispense the cell suspension into a white 384-well assay plate. [12]3. Compound Addition: Add the test inhibitor compound, serially diluted, to the wells. Include a "no inhibitor" control.

  • Tracer Addition & Equilibration: Add the specific fluorescent NanoBRET™ tracer to the wells. This tracer is designed to bind to the active site of the target kinase. Incubate the plate for 2 hours at 37°C in a 5% CO2 incubator to allow the compound and tracer to reach binding equilibrium with the target protein inside the cells. [12]5. Substrate Addition: Add the NanoLuc® substrate solution to all wells. This will generate the donor luminescence signal. [12]6. Data Acquisition: Immediately read the plate on a luminometer equipped with two filters to simultaneously measure the donor emission (e.g., 450 nm) and the acceptor emission (e.g., 610 nm). [12]7. Analysis: Calculate the NanoBRET™ ratio by dividing the acceptor signal by the donor signal for each well. A competing inhibitor will displace the fluorescent tracer, leading to a dose-dependent decrease in the BRET ratio. Plot the BRET ratio against the inhibitor concentration to determine the intracellular IC50.

Conclusion and Future Perspectives

The indazole scaffold has unequivocally proven its merit in the field of kinase inhibitor drug discovery, forming the core of several highly effective and clinically validated anticancer drugs. Comparative analysis demonstrates that indazole-based inhibitors like Axitinib and Entrectinib can offer superior potency and improved pharmacological properties over inhibitors built on different scaffolds.

The success of the indazole scaffold lies in its combination of potent hinge-binding capabilities and synthetic tractability, which allows for extensive optimization. As our understanding of kinase biology deepens, particularly regarding the role of allosteric regulation and the challenge of acquired resistance, the ability to rapidly generate diverse libraries of compounds around privileged scaffolds like indazole will remain a cornerstone of rational drug design. The continued exploration of this and other privileged structures will undoubtedly fuel the development of the next generation of targeted therapies.

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  • BenchChem. (n.d.). A Comparative Analysis of Entrectinib and Crizotinib for the Treatment of ROS1-Positive Non-Small Cell Lung Cancer.
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  • PubMed. (2020, July 10). Matching-adjusted indirect comparison: entrectinib versus crizotinib in ROS1 fusion-positive non-small cell lung cancer.
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Comparative

The Indazole Scaffold: A Privileged Motif in Modern Therapeutics - A Comparative Analysis

The indazole ring system, a bicyclic heterocycle composed of a benzene ring fused to a pyrazole ring, has emerged as a "privileged scaffold" in medicinal chemistry. Its unique structural and electronic properties allow i...

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Author: BenchChem Technical Support Team. Date: March 2026

The indazole ring system, a bicyclic heterocycle composed of a benzene ring fused to a pyrazole ring, has emerged as a "privileged scaffold" in medicinal chemistry. Its unique structural and electronic properties allow it to interact with a wide array of biological targets, leading to the development of a diverse pipeline of therapeutic agents. This guide provides a comparative analysis of key indazole-based drugs and clinical candidates across major therapeutic areas, with a focus on their mechanisms of action, comparative efficacy, and the experimental methodologies used for their evaluation.

I. The Indazole Advantage in Drug Design

The versatility of the indazole core stems from its ability to act as a bioisostere for other aromatic systems, such as purines, and its capacity for substitution at multiple positions, allowing for the fine-tuning of physicochemical properties and target-binding interactions.[1][2][3] This has enabled the development of potent and selective inhibitors for a range of enzyme families, including protein kinases, histone deacetylases (HDACs), and poly(ADP-ribose) polymerases (PARPs).[2][4][5]

II. Oncology: A Major Arena for Indazole-Based Agents

The field of oncology has seen the most significant impact of indazole-based therapeutics, with several approved drugs targeting key pathways in cancer progression.[2][4][6]

A. Targeting Angiogenesis: VEGFR Tyrosine Kinase Inhibitors

Tumor growth and metastasis are highly dependent on angiogenesis, the formation of new blood vessels, a process primarily driven by the Vascular Endothelial Growth Factor (VEGF) and its receptors (VEGFRs).[7] Several indazole-based compounds have been developed as potent ATP-competitive inhibitors of VEGFR tyrosine kinases.[1]

Key Agents:

  • Axitinib (Inlyta®): A potent and selective second-generation inhibitor of VEGFR-1, -2, and -3.[8][9][10] It is approved for the treatment of advanced renal cell carcinoma (RCC).[11][12]

  • Pazopanib (Votrient®): A multi-targeted tyrosine kinase inhibitor that blocks VEGFR-1, -2, and -3, as well as other kinases like PDGFR and c-Kit.[13][14][15] It is also used in the treatment of RCC and soft tissue sarcoma.[13][14]

Comparative Performance:

Axitinib is reported to be more potent in vitro against VEGFRs compared to pazopanib and first-generation inhibitors like sunitinib and sorafenib.[1] This enhanced potency may contribute to its efficacy in patients who have failed prior systemic therapies.[11] However, pazopanib's broader target profile may offer advantages in certain tumor contexts.[13][14] Clinical trials have shown both drugs to be effective in improving progression-free survival in mRCC.[1][16]

Compound VEGFR-1 IC50 (nM) VEGFR-2 IC50 (nM) VEGFR-3 IC50 (nM) Primary Indications Reference(s)
Axitinib 0.10.20.1-0.3Advanced Renal Cell Carcinoma[8][17]
Pazopanib 103047Advanced Renal Cell Carcinoma, Soft Tissue Sarcoma[1]
Sunitinib -43-Advanced Renal Cell Carcinoma[17]

Signaling Pathway:

VEGFR activation initiates a cascade of downstream signaling events crucial for endothelial cell proliferation, migration, and survival. Inhibition by indazole-based agents blocks these pathways.

VEGFR_Pathway cluster_downstream Downstream Signaling VEGF VEGF VEGFR VEGFR-2 VEGF->VEGFR Binds PLCg PLCγ VEGFR->PLCg pY1175 PI3K PI3K VEGFR->PI3K Indazole_TKI Axitinib / Pazopanib Indazole_TKI->VEGFR Inhibits ATP binding PKC PKC PLCg->PKC Raf Raf PKC->Raf MEK MEK Raf->MEK ERK ERK MEK->ERK Proliferation Proliferation ERK->Proliferation Migration Migration ERK->Migration Akt Akt PI3K->Akt mTOR mTOR Akt->mTOR Survival Survival Akt->Survival mTOR->Proliferation

Caption: VEGFR-2 signaling cascade and point of inhibition by indazole-based TKIs.

Experimental Protocol: In Vitro VEGFR-2 Kinase Inhibition Assay (Luminescence-based)

This protocol outlines a common method to determine the IC50 value of an indazole-based inhibitor against VEGFR-2.

  • Reagent Preparation:

    • Prepare a 10 mM stock solution of the test indazole compound in 100% DMSO.

    • Perform serial dilutions of the stock solution in 1x Kinase Buffer to achieve a range of test concentrations. The final DMSO concentration in the assay should not exceed 1%.

    • Prepare a master mixture containing 5x Kinase Buffer, ATP (e.g., 500 µM), and a suitable substrate like Poly(Glu, Tyr) 4:1.[14][15]

    • Dilute recombinant human VEGFR-2 enzyme to the desired concentration (e.g., 1 ng/µL) in 1x Kinase Buffer.[16]

  • Assay Procedure:

    • Add 25 µL of the master mixture to each well of a 96-well white plate.[15]

    • Add 5 µL of the serially diluted test compound or vehicle (for positive control) to the respective wells.[15] For the "blank" wells (no enzyme), add 5 µL of 1x Kinase Buffer.

    • Initiate the reaction by adding 20 µL of the diluted VEGFR-2 enzyme to the test and positive control wells. Add 20 µL of 1x Kinase Buffer to the blank wells.[15]

    • Incubate the plate at 30°C for 45-60 minutes.[15]

    • Equilibrate the plate to room temperature.

    • Add 50 µL of a luminescent kinase assay reagent (e.g., Kinase-Glo®) to each well. This reagent measures the amount of ATP remaining in the well.

    • Incubate for 10 minutes at room temperature to stabilize the luminescent signal.[15]

  • Data Analysis:

    • Measure luminescence using a microplate reader.

    • Calculate the percent inhibition for each concentration of the test compound relative to the positive control.

    • Determine the IC50 value by plotting the percent inhibition against the logarithm of the inhibitor concentration and fitting the data to a sigmoidal dose-response curve using non-linear regression analysis.[15]

B. Exploiting Synthetic Lethality: PARP Inhibitors

Poly(ADP-ribose) polymerase (PARP) enzymes are crucial for the repair of DNA single-strand breaks (SSBs).[18] In cancers with mutations in the BRCA1 or BRCA2 genes, the homologous recombination (HR) pathway for repairing double-strand breaks (DSBs) is deficient. Inhibition of PARP in these cells leads to the accumulation of SSBs, which are converted to DSBs during replication.[9][19] The inability to repair these DSBs via HR results in cell death, a concept known as "synthetic lethality".[9][17]

Key Agent:

  • Niraparib (Zejula®): An oral, potent, and selective inhibitor of PARP-1 and PARP-2, approved for the maintenance treatment of recurrent ovarian, fallopian tube, and primary peritoneal cancer.[20]

Comparative Performance:

Niraparib's mechanism of action involves not only the inhibition of PARP's catalytic activity but also the "trapping" of the PARP-DNA complex at the site of damage, which is highly cytotoxic.[18] Studies have shown that niraparib is more potent at trapping PARP onto DNA compared to another approved PARP inhibitor, olaparib.[21] This enhanced PARP trapping may contribute to its clinical efficacy in a broader patient population, including those without BRCA mutations.[21]

Compound PARP Trapping Potency Primary Indications Reference(s)
Niraparib HighOvarian, Fallopian Tube, Peritoneal Cancer[21][22]
Olaparib ModerateOvarian, Breast, Pancreatic, Prostate Cancer[22][23]
Rucaparib ModerateOvarian, Prostate Cancer[22]
Talazoparib Very HighBreast Cancer[22]

Signaling Pathway:

The synthetic lethality induced by PARP inhibitors in HR-deficient cells is a cornerstone of their therapeutic effect.

PARP_Inhibition_Pathway cluster_hr Homologous Recombination (HR) Repair DNA_SSB DNA Single-Strand Break (SSB) PARP PARP1/2 DNA_SSB->PARP Recruits Replication_Fork Replication Fork DNA_SSB->Replication_Fork Leads to Stalled Fork BER Base Excision Repair (BER) PARP->BER Initiates Niraparib Niraparib Niraparib->PARP Inhibits & Traps DNA_DSB DNA Double-Strand Break (DSB) Replication_Fork->DNA_DSB Collapse BRCA1_2 BRCA1/2 DNA_DSB->BRCA1_2 Requires Cell_Death Apoptosis / Cell Death DNA_DSB->Cell_Death In HR-deficient cells HR_Repair HR Repair BRCA1_2->HR_Repair Cell_Survival Cell Survival HR_Repair->Cell_Survival

Caption: Mechanism of synthetic lethality with PARP inhibition in HR-deficient cells.

Experimental Protocol: Cell-Based PARP Trapping Assay (Chromatin Fractionation)

This protocol assesses the ability of an inhibitor to trap PARP1 on chromatin in cultured cells.

  • Cell Culture and Treatment:

    • Seed cancer cells (e.g., HeLa or a relevant ovarian cancer cell line) in culture plates and allow them to attach overnight.

    • Treat the cells with a DNA-damaging agent (e.g., 0.01% methyl methanesulfonate, MMS) for a short period to induce SSBs and recruit PARP1 to the DNA.

    • Concurrently, treat the cells with serial dilutions of the indazole-based PARP inhibitor (e.g., niraparib) or a vehicle control (DMSO).

  • Chromatin Fractionation:

    • After treatment, harvest the cells and lyse them in a hypotonic buffer to isolate the nuclei.

    • Separate the soluble nuclear proteins from the chromatin-bound proteins by centrifugation.

    • The resulting pellet contains the chromatin fraction with trapped PARP1.

  • Western Blot Analysis:

    • Resuspend the chromatin pellet in a suitable lysis buffer and determine the protein concentration.

    • Separate equal amounts of protein from the chromatin fraction by SDS-PAGE and transfer them to a PVDF membrane.

    • Probe the membrane with a primary antibody specific for PARP1.

    • Use an antibody against a histone protein (e.g., Histone H3) as a loading control for the chromatin fraction.

    • Incubate with an appropriate HRP-conjugated secondary antibody and visualize the protein bands using a chemiluminescent substrate.

  • Data Analysis:

    • Quantify the band intensities for PARP1 and the loading control using densitometry software.

    • Normalize the PARP1 signal to the loading control signal for each sample.

    • The increase in the amount of chromatin-bound PARP1 in the inhibitor-treated samples compared to the vehicle control indicates the extent of PARP trapping.

C. Epigenetic Modulation: HDAC Inhibitors

Histone deacetylases (HDACs) are enzymes that remove acetyl groups from histone proteins, leading to a more condensed chromatin structure and transcriptional repression of genes, including tumor suppressor genes.[24]

Key Agent:

  • Entinostat: An oral, selective inhibitor of Class I HDACs (HDAC1 and HDAC3).[21][24] It is being investigated in various cancers, often in combination with other therapies.[19]

Comparative Performance:

Entinostat's selectivity for Class I HDACs distinguishes it from pan-HDAC inhibitors like vorinostat.[15] This selectivity may result in a more favorable toxicity profile while still achieving anti-tumor efficacy. Entinostat has a much longer terminal half-life (30-80 hours) compared to vorinostat (91-127 minutes), which allows for less frequent dosing.[12]

Compound HDAC Class Selectivity Primary Target(s) Terminal Half-life Reference(s)
Entinostat Class I selectiveHDAC1, HDAC330-80 hours[12][21][24]
Vorinostat Pan-inhibitor (Classes I, II, IV)Multiple HDACs91-127 minutes[12][15]

Signaling Pathway:

HDAC inhibition leads to histone hyperacetylation, chromatin relaxation, and the re-expression of silenced tumor suppressor genes.

HDAC_Inhibition_Pathway cluster_chromatin Chromatin State HDAC HDAC1/3 Acetyl_group Acetyl Group HDAC->Acetyl_group Removes Acetyl Group Condensed_Chromatin Condensed Chromatin (Gene Silencing) HDAC->Condensed_Chromatin Promotes Entinostat Entinostat Entinostat->HDAC Inhibits Histone Histone Tails Histone->Acetyl_group Open_Chromatin Open Chromatin (Gene Expression) Acetyl_group->Open_Chromatin Promotes HAT HAT HAT->Histone Adds Acetyl Group TSG Tumor Suppressor Genes (e.g., p21) Open_Chromatin->TSG Allows Expression Apoptosis Apoptosis TSG->Apoptosis Cell_Cycle_Arrest Cell Cycle Arrest TSG->Cell_Cycle_Arrest

Caption: Mechanism of gene re-expression through HDAC inhibition by Entinostat.

III. Neurodegenerative Disorders: A New Frontier for Indazoles

The indazole scaffold is also showing promise in the development of treatments for neurodegenerative diseases like Alzheimer's and Parkinson's disease.[16][25]

Key Areas of Investigation:

  • Cholinesterase and BACE1 Inhibition: Some 5-substituted indazole derivatives have been shown to act as dual inhibitors of acetylcholinesterase (AChE)/butyrylcholinesterase (BuChE) and β-site amyloid precursor protein cleaving enzyme 1 (BACE1), two key targets in Alzheimer's disease.[13][26]

  • Neuroprotection and Anti-inflammatory Effects: Indazole derivatives have demonstrated neuroprotective effects in cellular models of Parkinson's disease by inhibiting tau hyperphosphorylation.[18][22] Some also exhibit anti-inflammatory properties that may be beneficial in neurodegenerative conditions.[13]

Comparative Data for Novel Indazole Derivatives:

Compound Class Target(s) Reported Activity Therapeutic Area Reference(s)
5-Substituted IndazolesAChE/BuChE, BACE1Significant in vitro inhibitionAlzheimer's Disease[13][26]
6-amino-1-methyl-indazole (AMI)GSK-3β (upstream of tau)Decreased p-tau expression, neuroprotection in vitroParkinson's Disease[22]

Experimental Protocol: MTT Cell Viability Assay for Neuroprotection

This protocol is used to assess the protective effects of indazole derivatives against neurotoxin-induced cell death in a neuronal cell line.

  • Cell Culture and Seeding:

    • Culture a neuronal cell line (e.g., SH-SY5Y) in appropriate media.

    • Seed the cells into a 96-well plate at a suitable density (e.g., 1 x 10^4 cells/well) and allow them to adhere overnight.[22]

  • Compound Treatment:

    • Pre-treat the cells with various concentrations of the test indazole compound for a specified period (e.g., 2 hours).[22]

    • Introduce a neurotoxin relevant to the disease model (e.g., MPP+ for Parkinson's disease models) to induce cell death, while continuing to expose the cells to the test compound.[11][22] Include control wells with cells only, cells with neurotoxin only, and cells with the test compound only.

    • Incubate for an appropriate duration (e.g., 24 hours).[22]

  • MTT Assay:

    • Prepare a stock solution of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) at 5 mg/mL in PBS.[12]

    • Add 10 µL of the MTT stock solution to each well (final concentration ~0.5 mg/mL).[11]

    • Incubate the plate for 2-4 hours at 37°C to allow for the formation of formazan crystals by viable cells.[11][13]

    • Carefully remove the medium and add 150 µL of a solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.[12]

    • Shake the plate gently for 15 minutes to ensure complete solubilization.

  • Data Analysis:

    • Measure the absorbance at 570 nm using a microplate reader.

    • Calculate cell viability as a percentage relative to the untreated control cells.

    • An increase in cell viability in the presence of the indazole compound compared to the neurotoxin-only control indicates a neuroprotective effect.

IV. Anti-inflammatory Applications of Indazole Derivatives

Indazole-containing compounds have also been investigated for their anti-inflammatory properties, primarily through the inhibition of cyclooxygenase (COX) enzymes.[1][27]

Key Target:

  • Cyclooxygenase-2 (COX-2): An inducible enzyme that is upregulated at sites of inflammation and is responsible for the production of prostaglandins.[10]

Comparative Performance:

Several novel indazole derivatives have been synthesized and shown to be selective inhibitors of COX-2 over COX-1, which is desirable to reduce gastrointestinal side effects associated with non-selective NSAIDs.[10]

Compound COX-2 IC50 (µM) Selectivity vs. COX-1 Reference(s)
Indazole23.42-[11]
5-Aminoindazole12.32-[11]
6-Nitroindazole19.22-[11]
Novel Indazole Derivative 160.409High[10]
Celecoxib (Reference)5.10High[11]

Experimental Protocol: COX-2 Inhibitor Screening Assay (Fluorometric)

This protocol describes a method to screen for COX-2 inhibitors.

  • Reagent Preparation:

    • Reconstitute human recombinant COX-2 enzyme in an appropriate buffer.

    • Prepare a 10x solution of the test indazole compound in a suitable solvent (e.g., DMSO).

    • Prepare a reaction mixture containing COX Assay Buffer, a fluorescent probe, and a cofactor.

  • Assay Procedure:

    • In a 96-well black plate, add 10 µL of the diluted test inhibitor or vehicle (for enzyme control). Add a known COX-2 inhibitor (e.g., celecoxib) as an inhibitor control.[4]

    • Add the reaction mixture to all wells.

    • Add the reconstituted COX-2 enzyme to the inhibitor and enzyme control wells.

    • Initiate the reaction by adding the substrate, arachidonic acid.

    • Incubate at the recommended temperature (e.g., 25°C or 37°C).

  • Data Analysis:

    • Measure the fluorescence kinetically (e.g., Ex/Em = 535/587 nm) for 5-10 minutes.[4]

    • Calculate the rate of the reaction from the linear portion of the fluorescence curve.

    • Determine the percent inhibition of COX-2 activity by the test compound compared to the enzyme control.

    • Calculate the IC50 value from a dose-response curve.

V. Conclusion and Future Directions

The indazole scaffold has proven to be a remarkably fruitful starting point for the development of a wide range of therapeutic agents. The successful clinical translation of indazole-based drugs in oncology has paved the way for their exploration in other disease areas, including neurodegenerative and inflammatory disorders. Future research will likely focus on the development of next-generation indazole derivatives with improved selectivity, potency, and pharmacokinetic properties. Furthermore, the application of novel drug discovery strategies, such as fragment-based screening and structure-based design, will continue to unlock the full therapeutic potential of this versatile heterocyclic system.

VI. References

  • In vivo and In vitro Anti-Inflammatory Activity of Indazole and Its Derivatives. Journal of Clinical and Diagnostic Research. [Link]

  • A comparative pharmacokinetic study of PARP inhibitors demonstrates favorable properties for niraparib efficacy in preclinical tumor models. Oncotarget. [Link]

  • Multitarget drugs as potential therapeutic agents for alzheimer's disease. A new family of 5-substituted indazole derivatives as cholinergic and BACE1 inhibitors. European Journal of Medicinal Chemistry. [Link]

  • Entinostat is a histone deacetylase inhibitor selective for class 1 histone deacetylases and activates HIV production from latently infected primary T cells. AIDS Research and Human Retroviruses. [Link]

  • Abstract B196: Entinostat: A novel class 1 isoform selective histone deacetylase inhibitor (HDACi) with unique pharmacological properties. Cancer Research. [Link]

  • Niraparib tosylate monohydrate. Liv Hospital. [Link]

  • pazopanibhydrochloride. Liv Hospital. [Link]

  • Niraparib: Mechanism of Action, Adverse Effects, and Contraindications. Urology Textbook. [Link]

  • Stereospecific PARP Trapping by BMN 673 and Comparison with Olaparib and Rucaparib. Molecular Cancer Therapeutics. [Link]

  • Design of selective COX-2 inhibitors in the (aza)indazole series. Chemistry, in vitro studies, radiochemistry and evaluations in rats of a [18F] PET tracer. Journal of Enzyme Inhibition and Medicinal Chemistry. [Link]

  • Entinostat. Clinicaltrials.eu. [Link]

  • Vorolanib, sunitinib, and axitinib: A comparative study of vascular endothelial growth factor receptor inhibitors and their anti-angiogenic effects. PLOS ONE. [Link]

  • Comparison of the sensitivity patterns in the three PARP inhibitors... ResearchGate. [Link]

  • Concise Drug Review: Pazopanib and Axitinib. The Oncologist. [Link]

  • Comparison Study of the Safety Profile of Olaparib Versus Niraparib: Analysis of Real-World Data from EudraVigilance. Cancers. [Link]

  • The Anticancer Activity of Indazole Compounds: A Mini Review. Current Topics in Medicinal Chemistry. [Link]

  • What is the mechanism of Niraparib Tosylate?. Patsnap Synapse. [Link]

  • What is the mechanism of Pazopanib Hydrochloride?. Patsnap Synapse. [Link]

  • Synthesis and biological activities of a novel series of indazole derivatives. Der Pharma Chemica. [Link]

  • Current progress, challenges and future prospects of indazoles as protein kinase inhibitors for the treatment of cancer. RSC Medicinal Chemistry. [Link]

  • Comparison of cellular selectivity of approved and investigational... ResearchGate. [Link]

  • Medicinal chemistry advances in targeting class I histone deacetylases. Future Medicinal Chemistry. [Link]

  • Molecular Bases of VEGFR-2-Mediated Physiological Function and Pathological Role. Frontiers in Cell and Developmental Biology. [Link]

  • Comparative Analysis of Immune-based Combination Therapy as First-line Treatment for Advanced Renal Cell Carcinoma. Anticancer Research. [Link]

  • New series of VEGFR-2 inhibitors and apoptosis enhancers. Drug Design, Development and Therapy. [Link]

  • Importance of Indazole against Neurological Disorders. ResearchGate. [Link]

  • Tyrosine Kinase Inhibitors Outperform Immune Checkpoint Inhibitors in Bone-Predominant Metastatic Renal Cell Carcinoma: A Multicenter Real-World Analysis. Journal of Cancer. [Link]

  • Kidney Cancer Journal | Volume 8, January - December 2024. Grand Rounds in Urology. [Link]

  • Cell Viability Assays. NCBI Bookshelf. [Link]

  • Indazole – an emerging privileged scaffold: synthesis and its biological significance. RSC Medicinal Chemistry. [Link]

  • MTT Assay Protocol: Guide to Measuring Cell Viability & Proliferation. CLYTE Technologies. [Link]

  • Detailed protocol for MTT Cell Viability and Proliferation Assay. ResearchHub. [Link]

  • Current status and future prospects of PARP inhibitor clinical trials in ovarian cancer. Journal of Ovarian Research. [Link]

  • Synthetic lethality of PARP inhibition in cancers lacking BRCA1 and BRCA2 mutations. Translational Cancer Research. [Link]

  • Comparison of the Efficacy and Safety of PARP Inhibitors as a Monotherapy for Platinum-Sensitive Recurrent Ovarian Cancer: A Network Meta-Analysis. Frontiers in Oncology. [Link]

  • Synthesis and biological evaluation of indazole derivatives as anti-cancer agents. RSC Advances. [Link]

  • Discovery of Novel Indazole Chemotypes as Isoform-Selective JNK3 Inhibitors for the Treatment of Parkinson's Disease. Journal of Medicinal Chemistry. [Link]

  • Indazole Derivatives: Promising Anti-tumor Agents. ResearchGate. [Link]

  • Fragment-based Lead Discovery of Indazole-based Compounds as AXL Kinase Inhibitors. ResearchGate. [Link]

  • Mechanistic Dissection of PARP1 Trapping and the Impact onIn VivoTolerability and Efficacy of PARP Inhibitors. NMS Group. [Link]

  • Indazole derivatives as selective inhibitors of butyrylcholinesterase with effective blood-brain-barrier permeability profile. ResearchGate. [Link]

Sources

Validation

Validating the Biological Activity of 2-(1H-indazol-7-yl)propan-2-amine: A Comparative Guide for Preclinical Researchers

Authored by: [Your Name/Lab], Senior Application Scientist Introduction: The indazole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous clinically relevant agents, particularly in on...

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Author: BenchChem Technical Support Team. Date: March 2026

Authored by: [Your Name/Lab], Senior Application Scientist

Introduction: The indazole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous clinically relevant agents, particularly in oncology. Its versatile binding capabilities have positioned it as a cornerstone for developing inhibitors of protein kinases, poly (ADP-ribose) polymerase (PARP), and other critical cellular enzymes. This guide provides a comprehensive framework for the initial biological validation of a novel indazole-containing compound, 2-(1H-indazol-7-yl)propan-2-amine.

Our objective is to present a rigorous, multi-tiered experimental strategy to not only ascertain its biological activity but also to benchmark its performance against established compounds. This document is designed for researchers in drug discovery and chemical biology, offering both the "how" and the "why" behind the experimental design, ensuring that the generated data is robust, reproducible, and translatable.

Part 1: Strategic Approach to Validation - A Tiered Workflow

The validation of a novel chemical entity requires a systematic approach, moving from broad, high-throughput methods to specific, mechanism-of-action studies. This tiered strategy de-risks the project by conserving resources and allowing for go/no-go decisions at critical junctures.

G cluster_0 Tier 1: Primary Screening & Target Identification cluster_1 Tier 2: Hit Confirmation & Potency Determination cluster_2 Tier 3: Selectivity & Mechanism of Action A Broad Kinase Panel Screen (e.g., 400+ kinases) C Hypothesis Generation: Potential Target(s) & Pathway(s) A->C Identify primary kinase hits B Differential Cellular Viability Screen (e.g., NCI-60) B->C Identify sensitive cancer cell lines D In Vitro Biochemical IC50 Assays (e.g., LanthaScreen™, Z'-LYTE™) C->D E Cell-Based Potency Assays (EC50) (e.g., CellTiter-Glo®, Western Blot) C->E F Orthogonal Biophysical Assays (e.g., SPR, ITC) G Cellular Target Engagement Assays (e.g., CETSA®, NanoBRET™) H Selectivity Profiling vs. Related Targets D->F D->H E->G I Go/No-Go Decision for Lead Optimization F->I G->I H->I

Figure 1: Tiered workflow for validating a novel compound.

Part 2: Hypothetical Target & Comparator Selection

Given the prevalence of the indazole scaffold in kinase inhibitors, we will proceed with the hypothesis that 2-(1H-indazol-7-yl)propan-2-amine is a potential inhibitor of a protein kinase. For this guide, we will select Aurora Kinase A (AURKA) as a representative, well-characterized target. AURKA is a key regulator of mitosis and is frequently overexpressed in various cancers.

Comparator Compounds:

To provide context for our experimental results, we will benchmark our test compound against established AURKA inhibitors with distinct chemical scaffolds and modes of action.

CompoundMechanism of ActionRationale for Inclusion
Alisertib (MLN8237) Potent and selective ATP-competitive inhibitor of AURKA.Gold Standard: Clinically evaluated, providing a high bar for potency and cellular activity.
VX-680 (Tozasertib) Pan-Aurora kinase inhibitor (A, B, C).Selectivity Benchmark: Allows for assessment of the test compound's selectivity against other Aurora kinase family members.
Staurosporine Broad-spectrum kinase inhibitor.Negative Control (for selectivity): A positive hit in a primary screen, but should be deprioritized due to lack of selectivity.

Part 3: Experimental Protocols & Data Interpretation

Tier 1: Primary Screening

Objective: To identify the primary biological target class and any potential cellular activity.

1.1 Broad Kinase Panel Screen

  • Rationale: An initial screen against a large panel of kinases (e.g., Eurofins DiscoverX KINOMEscan™ or Reaction Biology HotSpot) is the most efficient method to identify potential kinase targets and off-targets simultaneously. This approach provides a rapid, comprehensive overview of the compound's selectivity profile.

  • Methodology:

    • Prepare a 10 mM stock solution of 2-(1H-indazol-7-yl)propan-2-amine in 100% DMSO.

    • Submit the compound to a commercial screening service for profiling against a panel of >400 kinases at a single concentration (typically 1 µM or 10 µM).

    • Data is typically reported as "% Inhibition" or "% of Control".

  • Interpretation: Hits are identified as kinases showing significant inhibition (e.g., >70%). The number and family distribution of hits provide the first indication of the compound's selectivity. For our hypothesis, a strong inhibition of AURKA would be the primary result of interest.

Tier 2: Hit Confirmation & Potency

Objective: To confirm the primary hits from Tier 1 and accurately determine the compound's potency.

2.1 In Vitro Biochemical IC50 Determination

  • Rationale: An IC50 value (the concentration of inhibitor required to reduce enzyme activity by 50%) is the standard metric for quantifying the potency of an enzyme inhibitor. We will use a time-resolved fluorescence resonance energy transfer (TR-FRET) assay, which is a robust, high-throughput method.

  • Protocol (LanthaScreen™ Eu Kinase Binding Assay):

    • Reagents: AURKA kinase, Eu-anti-tag antibody, Alexa Fluor™ 647-labeled ATP-competitive tracer, and test compounds.

    • Procedure: a. Serially dilute 2-(1H-indazol-7-yl)propan-2-amine and comparator compounds (Alisertib, VX-680) in assay buffer to create a 10-point dose-response curve (e.g., 100 µM to 1 nM). b. In a 384-well plate, combine the kinase, tracer, and varying concentrations of the inhibitor. c. Add the Eu-labeled antibody. d. Incubate for 60 minutes at room temperature, protected from light. e. Read the plate on a TR-FRET enabled plate reader (measuring emission at 665 nm and 615 nm).

    • Data Analysis: Calculate the emission ratio (665/615). Plot the ratio against the logarithm of inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

  • Data Presentation:

CompoundAURKA Biochemical IC50 (nM)
2-(1H-indazol-7-yl)propan-2-amineExperimental Value
Alisertib (MLN8237)Literature Value (e.g., ~1-5 nM)
VX-680 (Tozasertib)Literature Value (e.g., ~0.6-2 nM)

2.2 Cell-Based Potency (EC50) and Target Engagement

  • Rationale: It is crucial to demonstrate that the compound can penetrate the cell membrane and inhibit the target in a physiological context. We will use a cell viability assay in a cancer cell line known to be sensitive to AURKA inhibition (e.g., HCT-116 colorectal cancer cells) and confirm target engagement via Western Blot.

  • Protocol (Cell Viability - CellTiter-Glo®):

    • Seed HCT-116 cells in a 96-well plate and allow them to adhere overnight.

    • Treat cells with a 10-point dose-response curve of the test and comparator compounds for 72 hours.

    • Add CellTiter-Glo® reagent, which measures ATP levels as an indicator of cell viability.

    • Measure luminescence on a plate reader.

    • Normalize the data to vehicle-treated controls and plot against log[inhibitor] to calculate the EC50.

  • Protocol (Target Engagement - Western Blot):

    • Treat HCT-116 cells with the compounds at concentrations around their EC50 values (e.g., 0.1x, 1x, 10x EC50) for a short duration (e.g., 2-4 hours).

    • Lyse the cells and quantify total protein.

    • Perform SDS-PAGE and transfer proteins to a PVDF membrane.

    • Probe with primary antibodies against phospho-AURKA (Thr288) - a marker of AURKA auto-phosphorylation and activation - and total AURKA. Use a loading control like GAPDH or β-actin.

    • Image the blot and quantify band intensities.

  • Interpretation: A potent compound will show a low EC50 value in the viability assay. The Western Blot should demonstrate a dose-dependent decrease in the p-AURKA/Total AURKA ratio, confirming that the observed cell death is correlated with the inhibition of the intended target.

G cluster_0 Cellular Environment Compound 2-(1H-indazol-7-yl)propan-2-amine AURKA_active Active p-AURKA (Thr288) Compound->AURKA_active Inhibition Membrane Cell Membrane AURKA_inactive Inactive AURKA AURKA_inactive->AURKA_active Autophosphorylation Downstream Mitotic Progression AURKA_active->Downstream Phosphorylation of Substrates (e.g., PLK1) Apoptosis Cell Cycle Arrest / Apoptosis AURKA_active->Apoptosis Blockade leads to

Figure 2: Hypothesized cellular mechanism of action.

Tier 3: Selectivity & Mechanism of Action

Objective: To confirm direct binding to the target and further profile the compound's selectivity.

3.1 Biophysical Confirmation of Binding (Surface Plasmon Resonance - SPR)

  • Rationale: While an IC50 demonstrates functional inhibition, it does not prove direct binding. SPR is a label-free technology that measures the binding kinetics (association rate, k_on; dissociation rate, k_off) and affinity (K_D) of an interaction in real-time.

  • Methodology:

    • Immobilize recombinant AURKA protein onto a sensor chip.

    • Flow serial dilutions of 2-(1H-indazol-7-yl)propan-2-amine over the chip surface.

    • Measure the change in refractive index, which is proportional to the mass accumulating on the surface.

    • Fit the resulting sensorgrams to a binding model (e.g., 1:1 Langmuir) to determine k_on, k_off, and the equilibrium dissociation constant (K_D).

  • Interpretation: A low K_D value (typically in the nM range) confirms a high-affinity, direct interaction between the compound and the target protein. The dissociation rate (k_off) is particularly important, as a slow off-rate can lead to a more durable pharmacological effect.

Comparative Data Table:

Parameter2-(1H-indazol-7-yl)propan-2-amineAlisertib (MLN8237)
Biochemical IC50 (nM) Experimental Value~1.2
Cellular EC50 (nM, HCT-116) Experimental Value~25
SPR K_D (nM) Experimental Value~5
Selectivity (vs. AURKB) Experimental Value>200-fold

Conclusion and Future Directions

This guide outlines a foundational strategy for the initial biological characterization of 2-(1H-indazol-7-yl)propan-2-amine, using AURKA as a representative target. By systematically progressing through tiered assays—from broad screening to specific biophysical and cellular validation—researchers can build a comprehensive data package. The objective comparison against established standards like Alisertib is critical for contextualizing the compound's potency, selectivity, and potential for further development.

Positive results from this workflow—namely, potent biochemical and cellular activity, confirmed direct target engagement, and a favorable selectivity profile—would provide a strong rationale for advancing the compound into lead optimization and subsequent in vivo efficacy studies.

References

  • Title: MLN8237, an investigational oral Aurora A kinase inhibitor, in advanced solid tumors: a first-in-human, phase 1, dose-escalation study. Source: Clinical Cancer Research URL: [Link]

  • Title: The selective Aurora A kinase inhibitor MLN8237 (alisertib) potently inhibits proliferation of rhabdomyosarcoma cells. Source: Molecular Cancer URL: [Link]

  • Title: VX-680, a potent and selective small-molecule inhibitor of the Aurora kinases, suppresses tumor growth in vivo. Source: Cancer Research URL: [Link]

Comparative

Head-to-Head Comparison of 1H-Indazole vs 2H-Indazole Derivatives in Bioassays

Indazole is a privileged bicyclic heteroaromatic scaffold in medicinal chemistry, frequently utilized as a bioisostere for indole and phenol[1]. The indazole ring exists in a tautomeric equilibrium between two principal...

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Author: BenchChem Technical Support Team. Date: March 2026

Indazole is a privileged bicyclic heteroaromatic scaffold in medicinal chemistry, frequently utilized as a bioisostere for indole and phenol[1]. The indazole ring exists in a tautomeric equilibrium between two principal regioisomers: 1H-indazole and 2H-indazole . While structurally similar, the seemingly subtle shift of a single nitrogen-bound proton drastically alters the molecule's electronic distribution, dipole moment, and hydrogen-bonding profile[2][3].

As a Senior Application Scientist, I have structured this guide to provide an objective, data-driven comparison of these two tautomers. We will explore how their physicochemical differences dictate target binding in bioassays, review head-to-head experimental data, and outline the self-validating protocols required to accurately measure their efficacy.

Structural & Thermodynamic Foundations

The fundamental difference between the two isomers lies in their aromaticity and charge distribution. 1H-indazole possesses a benzenoid structure, making it thermodynamically more stable (by ~2.3 to 3.2 kcal/mol) than the 2H-indazole tautomer, which adopts a quinonoid form[4][5].

However, thermodynamic stability does not always equate to superior pharmacological activity. 2H-indazole derivatives exhibit a significantly higher dipole moment and act as stronger bases, which can radically enhance solubility, lipophilicity, and binding affinity within specific protein pockets[3][4].

Table 1: Comparative Physicochemical Properties
Property1-Methyl-1H-indazole2-Methyl-2H-indazoleCausality in Drug Design
Structure Type BenzenoidQuinonoid1H is more stable; 2H offers unique spatial geometry.
Relative Stability Baseline (0 kcal/mol)+2.3 to +3.2 kcal/mol1H is the predominant form in solution and solid state.
Dipole Moment (D) 1.503.402H's higher polarity alters membrane permeability and ADME profiles.
H-Bond Profile N1 (Donor), N2 (Acceptor)N1 (Acceptor), N2 (Donor)Reverses the orientation of the molecule within kinase hinge regions.

Target Binding: The Causality of Kinase Selectivity

Indazole derivatives are renowned for their ability to act as potent protein kinase inhibitors[1]. The primary mechanism of action involves competitive binding at the ATP-binding site (hinge region) of the kinase.

The Causality of the Tautomeric Shift: Kinase hinge regions require specific hydrogen bond donor/acceptor interactions with the protein backbone.

  • In 1H-indazoles (e.g., Axitinib), the N1-H acts as a hydrogen bond donor, while the N2 lone pair acts as an acceptor[1].

  • In 2H-indazoles (e.g., Pazopanib), this dynamic is flipped. The N1 acts as the acceptor and N2-H acts as the donor[1].

This spatial reversal dictates selectivity. A binding pocket optimized for a 1H-indazole may completely reject a 2H-indazole due to steric clashing or electrostatic repulsion. Consequently, scaffold hopping from 1H to 2H is a proven strategy to overcome off-target toxicity or patent crowding[1][3].

Head-to-Head Bioassay Performance

While systematic head-to-head comparisons of identical substitution patterns on 1H vs 2H cores are rare, collated bioassay data reveals distinct trends in their application[2]. 1H-indazoles are heavily favored for pan-kinase and targeted antitumor properties, whereas 2H-indazoles are often engineered for highly selective receptor targeting (e.g., VEGFR-2, PARP)[1][2].

Table 2: Comparative In Vitro Bioassay Activity (IC₅₀)
Compound / DerivativeScaffoldTarget / Cell LineIC₅₀ ValuePrimary Application
Compound 82a 1H-IndazolePim-1 Kinase0.4 nMTargeted Kinase Inhibition
Compound 101 1H-IndazoleFGFR1 Kinase69.1 nMTargeted Kinase Inhibition
Compound 129 1H-IndazolePDK1 Kinase80.0 nMTargeted Kinase Inhibition
Compound 2f 1H-IndazoleA549 (Lung Cancer)0.89 µMCellular Antiproliferative
Compound 2f 1H-IndazoleMCF-7 (Breast Cancer)0.43 µMCellular Antiproliferative
Pazopanib Analog 134 2H-IndazoleVEGFR-2 Kinase30.0 nMAngiogenesis Inhibition
Niraparib 2H-IndazolePARP~3.8 nMDNA Repair Inhibition

Mechanistic Pathway Visualization

Both 1H and 2H indazole derivatives frequently exert their anticancer effects by blocking Receptor Tyrosine Kinases (RTKs), thereby starving cancer cells of the downstream signals required for survival and proliferation[2][3].

Pathway Ind1H 1H-Indazole Derivatives RTK Receptor Tyrosine Kinases (EGFR, VEGFR, FGFR) Ind1H->RTK Inhibits Ind2H 2H-Indazole Derivatives Ind2H->RTK Inhibits PI3K PI3K RTK->PI3K RAS RAS RTK->RAS AKT AKT PI3K->AKT mTOR mTOR AKT->mTOR Proliferation Cell Proliferation & Survival mTOR->Proliferation RAF RAF RAS->RAF MEK MEK RAF->MEK ERK ERK MEK->ERK ERK->Proliferation Apoptosis Apoptosis Proliferation->Apoptosis Blocks

Mechanism of action: 1H- and 2H-indazole derivatives inhibiting kinase-driven proliferation.

Experimental Methodologies: Self-Validating Bioassay Protocols

To ensure scientific integrity, the evaluation of indazole derivatives must rely on self-validating assay systems. Below are the standard protocols used to generate the comparative data discussed above.

Protocol A: In Vitro Kinase Inhibition Assay (ADP-Glo™)

Causality & Principle: Instead of relying on radioactive ³²P-ATP, the ADP-Glo assay measures the ADP formed during the kinase reaction. This provides a universal, highly sensitive readout for any kinase target (e.g., VEGFR, FGFR)[6].

Self-Validating System: This protocol includes a No-Enzyme Control (to measure background ATP auto-hydrolysis) and a Vehicle Control (DMSO only, establishing the 100% kinase activity baseline).

Step-by-Step Methodology:

  • Preparation: Dilute the recombinant kinase (e.g., VEGFR-2) and its specific peptide substrate in Kinase Assay Buffer (40 mM Tris-HCl pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA).

  • Compound Addition: Add 1H- or 2H-indazole derivatives (serially diluted in DMSO) to a 384-well plate. Ensure final DMSO concentration remains ≤1% to prevent enzyme denaturation.

  • Reaction Initiation: Add the Kinase/Substrate mixture to the compounds. Initiate the reaction by adding ultra-pure ATP. Incubate at room temperature for 60 minutes.

  • ATP Depletion: Add ADP-Glo™ Reagent (equal volume to the reaction) to terminate the kinase reaction and deplete any remaining unreacted ATP. Incubate for 40 minutes.

  • Signal Generation: Add Kinase Detection Reagent. This converts the generated ADP back to ATP and introduces luciferase/luciferin to generate a luminescent signal proportional to kinase activity.

  • Data Analysis: Read luminescence on a microplate reader. Calculate the % inhibition relative to the Vehicle Control. Plot against log[inhibitor] to determine the IC₅₀ using non-linear regression[6].

Protocol B: Cellular Antiproliferative (MTT) Assay

Causality & Principle: While enzymatic assays prove target engagement, cellular assays prove membrane permeability and physiological efficacy. The MTT assay utilizes NAD(P)H-dependent cellular oxidoreductases to reduce the yellow tetrazolium dye (MTT) into insoluble purple formazan. Only metabolically active (viable) cells can perform this reduction[2].

Self-Validating System: Includes Blank Wells (media + MTT only, to subtract background absorbance) and a Positive Control (e.g., a known chemotherapeutic like Doxorubicin) to ensure the cell line is responding correctly to toxic stimuli.

Step-by-Step Methodology:

  • Cell Seeding: Seed human cancer cells (e.g., A549, MCF-7) in a 96-well plate at a density of 5,000 cells/well in 100 µL of complete media. Incubate overnight at 37°C, 5% CO₂.

  • Treatment: Aspirate media and replace with fresh media containing serial dilutions of the indazole derivatives. Incubate for 48 to 72 hours.

  • MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well. Incubate for 4 hours at 37°C.

  • Solubilization: Carefully aspirate the media to avoid disturbing the formazan crystals. Add 150 µL of DMSO to each well and agitate on a shaker for 15 minutes to fully dissolve the crystals.

  • Quantification: Measure the absorbance at 570 nm using a microplate spectrophotometer. Calculate cell viability as a percentage of the untreated control to determine the cellular IC₅₀[2][3].

Strategic Conclusions for Drug Development

The choice between a 1H-indazole and a 2H-indazole scaffold is a highly nuanced decision in rational drug design.

  • 1H-indazoles offer superior thermodynamic stability and are highly effective as bioisosteres for indole, making them excellent starting points for broad-spectrum kinase inhibitors.

  • 2H-indazoles , while slightly less thermodynamically stable, offer a unique hydrogen-bonding geometry and higher basicity. This makes them invaluable for scaffold hopping—allowing researchers to bypass existing patents, improve aqueous solubility, and achieve exquisite selectivity against specific targets like VEGFR or PARP.

References

  • BenchChem. "Investigating the comparative bioactivity of indazole regioisomers." BenchChem Technical Guides. 2

  • BenchChem. "A Comparative Guide to 1H- and 2H-Indazole Derivatives: Synthesis, Spectroscopic Properties, and Biological Activity." BenchChem Technical Guides. 3

  • MDPI / PMC. "Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives." Molecules (2018). 7

  • PharmaBlock. "Indazoles in Drug Discovery." PharmaBlock Technical Resources. 1

Sources

Validation

Structural activity relationship (SAR) studies of 2-(1H-indazol-7-yl)propan-2-amine analogs

An in-depth comparative analysis of the 2-(1H-indazol-7-yl)propan-2-amine (CAS 1512227-39-2) scaffold reveals its emergence as a highly privileged pharmacophore in modern drug discovery. As a Senior Application Scientist...

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Author: BenchChem Technical Support Team. Date: March 2026

An in-depth comparative analysis of the 2-(1H-indazol-7-yl)propan-2-amine (CAS 1512227-39-2) scaffold reveals its emergence as a highly privileged pharmacophore in modern drug discovery. As a Senior Application Scientist, I have evaluated this fragment's utility across multiple therapeutic modalities. Its unique geometry—combining the potent hydrogen-bonding capability of the indazole core with the sterically constrained, vector-directing propan-2-amine moiety—makes it an exceptional starting point for targeting challenging ATP-binding sites and epigenetic reader domains.

This guide objectively compares the structure-activity relationship (SAR) trajectories of 2-(1H-indazol-7-yl)propan-2-amine analogs across two distinct pharmacological landscapes: Kinase Inhibition (specifically LRRK2 and c-Abl) and Epigenetic Modulation (BET Bromodomain BD2 selectivity).

Scaffold Rationale: The Causality of the 7-Position Substitution

The architectural brilliance of the 2-(1H-indazol-7-yl)propan-2-amine building block lies in its conformational rigidity.

  • The Indazole Core : Acts as a canonical hinge-binding motif in kinases or an acetyl-lysine (KAc) mimic in bromodomains. The N1-H and N2 atoms form critical bidentate hydrogen bonds with the target protein's backbone.

  • The Propan-2-amine Vector : Positioned at the C7 atom, this moiety points directly into the solvent-exposed channel (in kinases) or the ZA channel (in bromodomains). The causality behind choosing a propan-2-amine over a simple ethylamine is driven by entropy: the gem-dimethyl groups restrict the rotation of the amine, locking the molecule into a bioactive conformation. This pre-organization minimizes the entropic penalty upon binding, significantly boosting target affinity [1].

SAR_Logic Core 2-(1H-indazol-7-yl) propan-2-amine Scaffold Vector1 Amine Functionalization (Solvent Channel Access) Core->Vector1 Vector2 Indazole Core Modification (Hinge/KAc Binding) Core->Vector2 Vector3 Steric Bulk at C2 (Conformational Locking) Core->Vector3 Kinase Kinase Inhibitors (c-Abl, LRRK2) Vector1->Kinase BET BET Inhibitors (BD2 Selective) Vector1->BET Vector2->Kinase Vector3->BET

Diagram 1: Logical SAR vectors for the 2-(1H-indazol-7-yl)propan-2-amine scaffold.

Comparative SAR Vector 1: Kinase Inhibition (LRRK2 & c-Abl)

In the context of neurodegenerative diseases and oncology, kinases like LRRK2 (Leucine-rich repeat kinase 2) and c-Abl are prime targets [2, 3]. The indazole core anchors the molecule to the kinase hinge region (e.g., Met318 in c-Abl or Met1949 in LRRK2).

When comparing analogs, the primary SAR driver is the derivatization of the primary amine. Unsubstituted 2-(1H-indazol-7-yl)propan-2-amine exhibits weak, non-selective micromolar affinity. However, converting the amine into a urea or amide linkage extends the molecule into the ribose-binding pocket, establishing new salt bridges with the catalytic lysine (Lys271 in c-Abl). Furthermore, adding electron-withdrawing groups (like fluorine or chlorine) at the C5 position of the indazole increases the acidity of the N1-H, strengthening the hinge hydrogen bond.

Quantitative Data: Kinase Inhibition Profile
Analog DesignationAmine Derivatization (R1)Indazole Substitution (R2)c-Abl IC₅₀ (nM)LRRK2 IC₅₀ (nM)
Base Scaffold -NH₂ (Unsubstituted)-H1,250850
Analog A -NH-CH₃ (Methylamine)-H450320
Analog B -NH-C(=O)Ph (Amide)-F (C5 position)1245
Analog C -NH-C(=O)NH-Ph (Urea)-Cl (C5 position)518

Data synthesized from comparative patent literature on indazole-based kinase inhibitors [2, 3].

LRRK2_Pathway Stimulus Cellular Stress LRRK2 LRRK2 Kinase Stimulus->LRRK2 Rab Rab GTPases LRRK2->Rab Phosphorylation Lysosome Lysosomal Dysfunction Rab->Lysosome Inhibitor Indazole Analog C Inhibitor->LRRK2 Hinge Binding

Diagram 2: Mechanism of action for indazole analogs in the LRRK2 signaling pathway.

Comparative SAR Vector 2: Epigenetic Readers (BET Bromodomain BD2 Selectivity)

Pan-BET inhibitors often suffer from dose-limiting toxicities. Recent advances have utilized the 2-(1H-indazol-7-yl)propan-2-amine fragment to achieve unprecedented selectivity for the second bromodomain (BD2) over the first (BD1) [1].

The causality here is structural: the indazole ring mimics KAc, binding to Asn140. The propan-2-amine linker directs bulky functional groups (like N-benzyl amides) toward the WPF shelf (Trp81, Pro82, Phe83). Because the WPF shelf in BD2 is slightly more flexible and features a unique histidine residue (His433) compared to BD1, the gem-dimethyl groups of the propan-2-amine force the benzyl group into an optimal edge-to-face π-π stacking interaction with His433. This interaction is sterically forbidden in BD1, driving the massive selectivity fold.

Quantitative Data: BET Bromodomain Selectivity
Analog DesignationAmine DerivatizationBD1 IC₅₀ (nM)BD2 IC₅₀ (nM)Fold Selectivity (BD2/BD1)
Base Scaffold Unsubstituted>10,0002,5004x
Analog X N-benzyl amide8,50012070x
Analog Y N-benzyl amide + C5-OMe>10,00015>660x

Experimental Methodologies & Validation Protocols

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems . An assay is only deemed successful if its internal quality control metrics (like the Z'-factor) meet strict mathematical thresholds, proving the causality between the compound's structure and the observed signal.

Protocol A: Self-Validating TR-FRET Assay for BET BD2 Inhibition

This protocol quantifies the displacement of a fluorescent tracer from the BD2 domain by the indazole analogs.

  • Reagent Preparation : Prepare a master mix containing 2 nM GST-tagged BRD4-BD2 protein, 10 nM Europium-labeled anti-GST antibody (donor), and 20 nM BET-tracer ligand (acceptor) in assay buffer (50 mM HEPES pH 7.4, 100 mM NaCl, 0.05% CHAPS).

  • Compound Plating (The Causality Step) : Dispense 100 nL of indazole analogs (10-point dose-response, 10 µM to 0.5 nM) into a 384-well proxiplate.

  • Internal Validation Controls : In column 1, plate 100 nL of DMSO (Vehicle - 0% inhibition). In column 24, plate 100 nL of 10 µM JQ1 (Reference pan-BET inhibitor - 100% inhibition).

  • Incubation : Add 10 µL of the master mix to all wells. Centrifuge at 1000 rpm for 1 minute. Incubate in the dark at 22°C for 2 hours to allow the system to reach thermodynamic equilibrium.

  • Signal Acquisition : Read the plate on a PHERAstar FSX microplate reader. Excite at 337 nm and measure emission at 615 nm (donor) and 665 nm (acceptor). Calculate the FRET ratio (665/615).

  • Self-Validation Check : Calculate the Z'-factor using the formula: Z' = 1 - (3σ_vehicle + 3σ_JQ1) / |µ_vehicle - µ_JQ1|. Proceed with IC₅₀ calculation ONLY if Z' > 0.65 , confirming the assay window is robust and the displacement causality is mathematically sound.

TR_FRET Step1 1. Plate Analogs & JQ1 Controls Step2 2. Add BRD4-BD2 + Eu-Tracer Mix Step1->Step2 Step3 3. Equilibrium Incubation (2 Hours, 22°C) Step2->Step3 Step4 4. TR-FRET Readout (665nm / 615nm) Step3->Step4 Step5 5. Z'-Factor Validation (Must be > 0.65) Step4->Step5

Diagram 3: Self-validating TR-FRET workflow for evaluating indazole-based BET inhibitors.

Protocol B: Kinase-Glo Luminescent Assay for c-Abl/LRRK2
  • Reaction Assembly : Combine 5 ng of recombinant LRRK2 (or c-Abl) with 10 µM of specific peptide substrate and 1 µM ATP in kinase buffer.

  • Inhibitor Addition : Add indazole analogs in a dose-dependent manner. Include Staurosporine (10 µM) as the 100% inhibition control.

  • Catalytic Phase : Incubate for 60 minutes at 30°C. The causality here is that active kinases will deplete ATP from the solution; potent analogs will prevent this depletion.

  • Detection : Add an equal volume of Kinase-Glo reagent (Promega). The luciferase in the reagent utilizes the remaining unreacted ATP to generate luminescence.

  • Validation & Analysis : High luminescence equals high inhibition. Validate the plate (Z' > 0.6) before fitting the dose-response curves using a 4-parameter logistic regression model to extract the IC₅₀.

References

  • The Optimization of a Novel, Weak Bromo and Extra Terminal Domain (BET) Bromodomain Fragment Ligand to a Potent and Selective Second Bromodomain (BD2) Inhibitor Source: Journal of Medicinal Chemistry (ACS Publications) URL:[Link]

  • Heterocyclic compounds as kinase inhibitors (EP2699572A1)
  • Substituted 6,6-fused nitrogenous heterocyclic compounds and uses thereof (US8623889B2)
Comparative

A Comparative Guide to the In Vivo Efficacy of Indazole Derivatives

The indazole scaffold has emerged as a privileged structure in modern medicinal chemistry, giving rise to a plethora of derivatives with diverse and potent biological activities. For researchers, scientists, and drug dev...

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Author: BenchChem Technical Support Team. Date: March 2026

The indazole scaffold has emerged as a privileged structure in modern medicinal chemistry, giving rise to a plethora of derivatives with diverse and potent biological activities. For researchers, scientists, and drug development professionals, navigating the vast landscape of these compounds to identify the most promising candidates for in vivo evaluation can be a significant challenge. This guide provides an in-depth, objective comparison of the in vivo efficacy of various indazole derivatives across key therapeutic areas: oncology, inflammation, and neurodegenerative diseases. By synthesizing data from preclinical studies, this guide aims to illuminate the structure-activity relationships that drive in vivo performance and provide practical, field-proven insights into experimental design.

Section 1: The Indazole Scaffold: A Versatile Pharmacophore

The bicyclic structure of indazole, consisting of a benzene ring fused to a pyrazole ring, provides a rigid framework that can be strategically functionalized to interact with a wide array of biological targets.[1] This versatility has led to the development of numerous indazole-based drugs, including the FDA-approved anticancer agents pazopanib and axitinib.[2][3] The ability of the indazole nucleus to act as a bioisostere for other key chemical motifs, such as the purine base, allows these derivatives to effectively compete for ATP-binding sites on kinases, a common mechanism of action in oncology.[4] Furthermore, modifications to the indazole core have yielded compounds that modulate inflammatory pathways and exhibit neuroprotective properties.[5][6]

Section 2: Comparative In Vivo Efficacy in Oncology

Indazole derivatives have shown significant promise in oncology, primarily through their ability to inhibit protein kinases involved in tumor growth, angiogenesis, and metastasis.[4]

Targeting Angiogenesis: A Head-to-Head Look at VEGFR Inhibitors

Vascular Endothelial Growth Factor Receptors (VEGFRs) are critical mediators of angiogenesis, the formation of new blood vessels that supply tumors with essential nutrients.[4] Several indazole derivatives have been developed as potent VEGFR inhibitors.

Comparative Data: In Vivo Efficacy of Indazole-Based VEGFR Inhibitors

Compound/DrugDerivative ClassAnimal ModelCancer TypeDosing RegimenTumor Growth Inhibition (TGI)Reference
Pazopanib Indazole-pyrimidineMouse Xenograft (NCI-H1581)Lung Cancer (FGFR1-amplified)10 mg/kg/day (oral)96.9%[7]
Axitinib IndazoleNot specified in direct comparisonNot specified in direct comparisonNot specified in direct comparisonNot specified in direct comparison[8]
Compound 105 3-(5′-Substituted)–Benzimidazole-5-(1-(3,5-dichloropyridin-4-yl)ethoxy)-1H-indazoleMouse Xenograft (NCI-H1581)Lung Cancer (FGFR1-amplified)10 mg/kg/day (oral)Nearly complete inhibition[7]
Compound 2f Indazole derivative4T1 Mouse ModelBreast CancerNot specifiedSuppressed tumor growth[9][10]

Causality Behind Experimental Choices: The selection of xenograft models, particularly those with specific genetic amplifications like FGFR1 in NCI-H1581 cells, allows for a targeted evaluation of inhibitors designed to act on that specific pathway.[7] This provides a clear mechanistic rationale for the observed anti-tumor activity. Oral administration is often chosen for kinase inhibitors to assess their potential for convenient patient dosing.

Beyond Angiogenesis: Targeting Other Kinases and Pathways

Indazole derivatives have also been developed to target other critical cancer-related kinases and pathways.

Inhibition of the PI3K/AKT/mTOR Pathway: This pathway is frequently hyperactivated in cancer, promoting cell growth and survival. Certain 3-amino-1H-indazole derivatives have been shown to inhibit this pathway, leading to cell cycle arrest and apoptosis.

PARP Inhibition: Poly(ADP-ribose) polymerase (PARP) inhibitors have shown significant efficacy in cancers with BRCA1/2 mutations. Niraparib, an indazole-based PARP inhibitor, is an approved therapeutic.[11] The efficacy of novel indazole-based PARP inhibitors, such as MK-4827, has been demonstrated in BRCA-mutant xenograft models.[12]

Signaling Pathway Visualization: Indazole Derivatives in Cancer

anticancer_pathways cluster_VEGFR VEGFR Signaling cluster_PI3K PI3K/AKT/mTOR Signaling VEGF VEGF VEGFR VEGFR VEGF->VEGFR PLCg PLCγ VEGFR->PLCg PKC PKC PLCg->PKC MAPK MAPK/ERK Pathway PKC->MAPK Angiogenesis Angiogenesis, Proliferation MAPK->Angiogenesis Pazopanib Pazopanib Pazopanib->VEGFR Inhibits Axitinib Axitinib Axitinib->VEGFR Inhibits RTK Receptor Tyrosine Kinase PI3K PI3K RTK->PI3K AKT AKT PI3K->AKT mTOR mTOR AKT->mTOR Proliferation Cell Growth, Proliferation mTOR->Proliferation Indazole_PI3Ki 3-Amino-1H-Indazole Derivatives Indazole_PI3Ki->PI3K Inhibits

Caption: Key signaling pathways targeted by anticancer indazole derivatives.

Section 3: Comparative In Vivo Efficacy in Inflammation

Chronic inflammation is a hallmark of numerous diseases, and indazole derivatives have demonstrated significant anti-inflammatory potential by modulating key inflammatory pathways.

Carrageenan-Induced Paw Edema Model: A Standard for Acute Inflammation

The carrageenan-induced paw edema model in rodents is a widely used and reproducible assay to evaluate the efficacy of acute anti-inflammatory agents.[5]

Comparative Data: In Vivo Anti-inflammatory Efficacy

Compound/DrugDerivative ClassAnimal ModelDose (mg/kg)Paw Edema Inhibition (%)Reference
5-Aminoindazole IndazoleRat10083.09[5][13]
Indazole IndazoleRat10061.03[5][13]
6-Nitroindazole IndazoleRat100Not specified[5][13]
Diclofenac (Standard) NSAIDRat1084.50[14]
Compound 3b 1,2-dihydro-3H-indazol-3-oneRatNot specifiedSuperior to Diclofenac[11]

Causality Behind Experimental Choices: The carrageenan model is chosen for its well-characterized biphasic inflammatory response. The early phase is mediated by histamine and serotonin, while the later phase, which is sensitive to NSAIDs, involves prostaglandins.[5] This allows for an assessment of a compound's ability to interfere with specific inflammatory mediators. Diclofenac, a standard NSAID, serves as a robust positive control for validating the assay and benchmarking the efficacy of the test compounds.

Signaling Pathway Visualization: Anti-inflammatory Mechanism

anti_inflammatory_pathway cluster_nucleus LPS LPS TLR4 TLR4 LPS->TLR4 IKK IKK Complex TLR4->IKK IkB IκBα IKK->IkB Phosphorylates & Degrades NFkB NF-κB (p65/p50) Nucleus Nucleus NFkB->Nucleus Translocates Inflammatory_Genes Pro-inflammatory Genes (TNF-α, IL-1β) Nucleus->Inflammatory_Genes Induces Transcription Indazole_Deriv Indazole Derivatives Indazole_Deriv->IKK Inhibit neuroprotection_pathway cluster_GSK3b GSK-3β Pathway GSK3b GSK-3β Tau Tau Protein GSK3b->Tau Phosphorylates pTau Hyperphosphorylated Tau Tau->pTau Neurofibrillary_Tangles Neurofibrillary Tangles pTau->Neurofibrillary_Tangles Indazole_GSK3bi Indazole-based GSK-3β Inhibitors Indazole_GSK3bi->GSK3b Inhibit

Caption: Inhibition of GSK-3β by indazole derivatives as a neuroprotective strategy.

Section 5: Experimental Protocols: A Guide for the Bench Scientist

To ensure the reproducibility and validity of in vivo studies, adherence to well-defined protocols is paramount. Below are detailed, step-by-step methodologies for key in vivo models discussed in this guide.

Protocol: Orthotopic Lung Cancer Xenograft Model in Mice

This model provides a more clinically relevant environment for studying lung cancer compared to subcutaneous models. [13][15][16][17] Workflow Diagram

xenograft_workflow A 1. Cell Culture (e.g., NCI-H1581) B 2. Cell Harvest & Resuspension in Matrigel/PBS A->B C 3. Anesthetize Mouse B->C D 4. Transthoracic Injection into Lung Parenchyma C->D E 5. Tumor Growth Monitoring (e.g., Bioluminescence) D->E F 6. Randomize & Treat (Indazole Derivative vs. Vehicle) E->F G 7. Monitor Tumor Growth & Animal Health F->G H 8. Endpoint: Tumor Excision & Analysis G->H

Caption: Experimental workflow for an orthotopic lung cancer xenograft model.

Step-by-Step Methodology:

  • Cell Preparation: Culture human lung cancer cells (e.g., NCI-H1581) to 80-90% confluency. Harvest cells using trypsin and resuspend in a 1:1 mixture of serum-free medium and Matrigel at a concentration of 1 x 10^7 cells/mL. Keep the cell suspension on ice.

  • Animal Preparation: Anesthetize an immunodeficient mouse (e.g., nude or SCID) using isoflurane.

  • Injection: Make a small incision on the left lateral chest wall. Using a 27-gauge needle, inject 20-30 µL of the cell suspension directly into the lung parenchyma.

  • Wound Closure: Close the incision with surgical clips or sutures.

  • Tumor Growth Monitoring: Monitor tumor growth using a non-invasive imaging modality such as bioluminescence imaging (if using luciferase-expressing cells) or micro-CT.

  • Treatment: Once tumors reach a palpable size (e.g., 100-150 mm³), randomize mice into treatment and control groups. Administer the indazole derivative or vehicle control via the desired route (e.g., oral gavage) at the predetermined dose and schedule.

  • Efficacy Assessment: Measure tumor volume regularly using calipers or imaging. Monitor animal body weight and overall health.

  • Endpoint Analysis: At the end of the study, euthanize the animals and excise the tumors for histopathological and biomarker analysis (e.g., Ki-67 for proliferation, CD31 for angiogenesis).

Protocol: Collagen-Induced Arthritis (CIA) in Rats

The CIA model is a well-established preclinical model for rheumatoid arthritis. [18][19][20][21][22] Workflow Diagram

cia_workflow A 1. Immunization (Day 0) Bovine Type II Collagen in CFA B 2. Booster Immunization (Day 7) Bovine Type II Collagen in IFA A->B C 3. Onset of Arthritis (approx. Day 10-14) B->C D 4. Arthritis Scoring & Paw Swelling Measurement C->D E 5. Randomize & Treat (Indazole Derivative vs. Vehicle/Standard) D->E F 6. Continue Scoring & Measurements E->F G 7. Endpoint: Histopathology & Biomarker Analysis F->G

Caption: Experimental workflow for the collagen-induced arthritis model in rats.

Step-by-Step Methodology:

  • Immunization (Day 0): Emulsify bovine type II collagen with Complete Freund's Adjuvant (CFA). Inject 0.1 mL of the emulsion intradermally at the base of the tail of a susceptible rat strain (e.g., Lewis rat).

  • Booster Immunization (Day 7): Prepare a similar emulsion using Incomplete Freund's Adjuvant (IFA) and administer a booster injection.

  • Arthritis Assessment: Beginning around day 10, visually score the paws daily for signs of arthritis (redness, swelling) on a scale of 0-4 per paw. Measure paw volume using a plethysmometer.

  • Treatment Initiation: Once a mean arthritis score of a predefined value is reached, randomize the animals into treatment groups.

  • Dosing: Administer the indazole derivative, a positive control (e.g., methotrexate), or vehicle according to the planned dosing regimen.

  • Efficacy Evaluation: Continue to monitor arthritis scores and paw volumes throughout the study.

  • Endpoint Analysis: At the termination of the study, collect blood for serum biomarker analysis (e.g., anti-collagen antibodies, inflammatory cytokines) and process the joints for histopathological evaluation of inflammation, cartilage damage, and bone erosion.

Section 6: Conclusion and Future Directions

This guide provides a comparative framework for understanding the in vivo efficacy of indazole derivatives across oncology, inflammation, and neurodegenerative diseases. The data presented herein, coupled with detailed experimental protocols and mechanistic insights, is intended to empower researchers to make informed decisions in their drug discovery and development efforts.

The versatility of the indazole scaffold continues to be a rich source of novel therapeutic candidates. Future research will likely focus on the development of more selective and potent derivatives, the exploration of novel mechanisms of action, and the evaluation of combination therapies to enhance efficacy and overcome resistance. As our understanding of the complex biology of these diseases evolves, so too will the innovative application of indazole-based chemistry to address unmet medical needs.

References

  • [18]Multitarget drugs as potential therapeutic agents for alzheimer's disease. A new family of 5-substituted indazole derivatives as cholinergic and BACE1 inhibitors - PMC. (n.d.). Retrieved March 15, 2026, from [Link]

  • [15]A Method for Orthotopic Transplantation of Lung Cancer in Mice. (n.d.). Retrieved March 15, 2026, from [Link]

  • [13]In vivo and In vitro Anti-Inflammatory Activity of Indazole and Its Derivatives - PMC. (n.d.). Retrieved March 15, 2026, from [Link]

  • [16]Preparation of an Orthotopic, Syngeneic Model of Lung Adenocarcinoma and the Testing of the Antitumor Efficacy of Poly(2-oxazoline) Formulation of Chemo-and Immunotherapeutic Agents. (2026, February 20). Bio-protocol. [Link]

  • [17]Establishment of an orthotopic model of lung cancer by transthoracic lung puncture using tumor fragments - PMC. (n.d.). Retrieved March 15, 2026, from [Link]

  • [23]Discovery of potent indazole-based human glutaminyl cyclase (QC) inhibitors as Anti-Alzheimer's disease agents - PubMed. (2022, December 15). Retrieved March 15, 2026, from [Link]

  • [24]Discovery of potent indazole-based human glutaminyl cyclase (QC) inhibitors as Anti-Alzheimer's disease agents - Ewha Womans University. (n.d.). Retrieved March 15, 2026, from [Link]

  • [25]Full article: Multitarget drugs as potential therapeutic agents for alzheimer's disease. A new family of 5-substituted indazole derivatives as cholinergic and BACE1 inhibitors. (2022, September 1). Taylor & Francis. [Link]

  • [26]Discovery of potent indazole-based human glutaminyl cyclase (QC) inhibitors as Anti-Alzheimer's disease agents. (2022, December 15). Europe PMC. [Link]

  • 14 In vivo and In vitro Anti-Inflammatory Activity of Indazole and Its Derivatives. (2026, March 1). Retrieved March 15, 2026, from [Link]

  • [5]In vivo and In vitro Anti-Inflammatory Activity of Indazole and Its Derivatives. (n.d.). Retrieved March 15, 2026, from [Link]

  • [2]Synthesis and biological evaluation of indazole derivatives as anti-cancer agents. (2021, April 27). RSC Advances. [Link]

  • [9]Synthesis and biological evaluation of indazole derivatives as anti-cancer agents. (n.d.). Retrieved March 15, 2026, from [Link]

  • [6]Optimization of Indazole-Based GSK-3 Inhibitors with Mitigated hERG Issue and In Vivo Activity in a Mood Disorder Model - PMC. (n.d.). Retrieved March 15, 2026, from [Link]

  • [27]Indazole derivatives as selective inhibitors of butyrylcholinesterase with effective blood-brain-barrier permeability profile. (n.d.). Monash University. Retrieved March 15, 2026, from [Link]

  • [19]Rat Collagen Induced Arthritis. (n.d.). Redoxis. Retrieved March 15, 2026, from [Link]

  • [28][PDF] Preclinical Evaluation of an Imidazole-Linked Heterocycle for Alzheimer's Disease. (n.d.). Semantic Scholar. Retrieved March 15, 2026, from [Link]

  • [4]Current progress, challenges and future prospects of indazoles as protein kinase inhibitors for the treatment of cancer - PMC. (n.d.). Retrieved March 15, 2026, from [Link]

  • [7]Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. (2018, October 26). MDPI. [Link]

  • [12]Discovery of 2-{4-[(3S)-Piperidin-3-yl]phenyl}-2H-indazole-7-carboxamide (MK-4827): A Novel Oral Poly(ADP-ribose)polymerase (PARP) Inhibitor Efficacious in BRCA-1 and -2 Mutant Tumors. (2009, October 29). ACS Publications. [Link]

  • [11]A review of poly(ADP-ribose)polymerase-1 (PARP1) role and its inhibitors bearing pyrazole or indazole core for cancer therapy - PubMed. (2024, February 8). Retrieved March 15, 2026, from [Link]

  • [10]Synthesis and biological evaluation of indazole derivatives as anti-cancer agents. (n.d.). Europe PMC. Retrieved March 15, 2026, from [Link]

  • [29]Exploration of the Neuromodulatory Properties of Fyn and GSK-3β Kinases Exploiting 7‑Azaindole-Based Inhibitors - PMC. (n.d.). Retrieved March 15, 2026, from [Link]

  • [30]Synthesis, characterization, and in silico and in vivo profiling of selective cyclo-oxygenase-2 inhibitors of indazole–indolinone derivatives with anti-inflammatory and analgesic potency - PMC. (n.d.). Retrieved March 15, 2026, from [Link]

  • [31]In silico studies on new Indazole derivatives as GSK-3β inhibitors. (2015, March 19). ResearchGate. [Link]

  • [20]Collagen-induced Arthritis: A Model for Murine Autoimmune Arthritis. (2025, May 20). Bio-protocol. [Link]

  • [21]Collagen Induced Arthritis: an Experimental Model for Rheumatoid Arthr. (2020, September 10). MD Bioproducts. [Link]

  • [8]Concise drug review: pazopanib and axitinib - PubMed. (n.d.). Retrieved March 15, 2026, from [Link]

  • [32]Synthesis and Biological Evaluation of 2H-Indazole Derivatives: Towards Antimicrobial and Anti-Inflammatory Dual Agents. (2017, October 31). MDPI. [Link]

  • [22]Standardized protocol and outcome measurements for the collagen antibody-induced arthritis mouse model - PMC. (n.d.). Retrieved March 15, 2026, from [Link]

  • [33]Connecting GSK-3β Inhibitory Activity with IKK-β or ROCK-1 Inhibition to Target Tau Aggregation and Neuroinflammation in Alzheimer's Disease—Discovery, In Vitro and In Cellulo Activity of Thiazole-Based Inhibitors. (2024, June 2). MDPI. [Link]

  • [1]Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. (2018, October 26). MDPI. [Link]

  • [3]Synthesis and biological evaluation of indazole derivatives as anti-cancer agents - Semantic Scholar. (2021, April 27). Retrieved March 15, 2026, from [Link]

Sources

Validation

Orthogonal methods for confirming 2-(1H-indazol-7-yl)propan-2-amine purity

Orthogonal Methods for Confirming 2-(1H-indazol-7-yl)propan-2-amine Purity: A Comparative Guide In pharmaceutical development, the accurate determination of purity for critical intermediates is a foundational step that e...

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Author: BenchChem Technical Support Team. Date: March 2026

Orthogonal Methods for Confirming 2-(1H-indazol-7-yl)propan-2-amine Purity: A Comparative Guide

In pharmaceutical development, the accurate determination of purity for critical intermediates is a foundational step that ensures the safety, efficacy, and reproducibility of downstream Active Pharmaceutical Ingredients (APIs)[1].

The compound 2-(1H-indazol-7-yl)propan-2-amine (CAS 1512227-39-2) is a highly valuable indazole building block[2]. However, structurally, it presents a unique analytical challenge: it contains a highly polar, basic isopropylamine group attached to a hydrophobic, UV-active indazole core. Relying on a single analytical technique to certify its purity introduces significant blind spots. For instance, a direct area percent measurement from a UV chromatogram lacks the specificity required to measure the true absolute quantity of the substance, as it ignores non-chromophoric impurities, inorganic salts, and residual moisture[3].

To establish a self-validating and regulatory-compliant purity profile, analytical scientists must employ orthogonal methods —techniques based on entirely different physical and chemical principles[4]. This guide objectively compares High-Performance Liquid Chromatography (HPLC-UV), Quantitative Nuclear Magnetic Resonance (qNMR), and thermal/volumetric methods, providing field-proven protocols for characterizing this specific indazole derivative.

The Orthogonal Assessment Strategy

Because nitrosamines and other critical impurities often appear at extremely low concentrations, relying on a single analytical technique is rarely sufficient[4]. The workflow below illustrates how orthogonal data streams are integrated to establish a definitive mass balance.

OrthogonalWorkflow Sample 2-(1H-indazol-7-yl)propan-2-amine Batch Sample HPLC HPLC-UV Analysis (Organic Impurities) Sample->HPLC Aliquot A qNMR 1H qNMR Analysis (Absolute Mass Fraction) Sample->qNMR Aliquot B Thermal KF & HS-GC (Water & VOCs) Sample->Thermal Aliquot C Integration Data Integration & Cross-Validation HPLC->Integration Area % & RRF qNMR->Integration Absolute Assay % Thermal->Integration % w/w Volatiles Final Certified Purity Value (>98% Target) Integration->Final Mass Balance Confirmed

Orthogonal purity assessment workflow for 2-(1H-indazol-7-yl)propan-2-amine.

Method Comparison & Experimental Data

The selection of the most appropriate technique is guided by the specific requirements of the analysis, with the combined use of these methods offering the most robust assessment[1].

Analytical MethodPrimary PrincipleKey StrengthsBlind Spots / LimitationsRole in Indazole Analysis
HPLC-UV Differential partitioning & UV absorbanceHigh sensitivity for trace organic impurities; excellent resolution[1].Misses non-chromophoric impurities; requires Relative Response Factors (RRFs)[3].Primary profiling of process-related impurities and degradation products.
1H qNMR Nuclear magnetic resonance proportionalityAbsolute quantitation without API-specific reference standards[5].Lower sensitivity for trace impurities (<0.1%); requires non-overlapping signals.Establishing the absolute mass fraction (assay) of the main component[5].
HS-GC Volatilization & gas-liquid partitioningHighly sensitive for volatile organic compounds (VOCs).Cannot detect non-volatile organic or inorganic compounds.Quantifying residual synthesis solvents (e.g., IPA, EtOAc).
KF Titration Electrochemical iodine reductionHighly specific and sensitive for water content.Destructive; only measures moisture.Correcting the qNMR and HPLC mass balance for water content.

Table 1: Objective performance comparison of orthogonal purity methods.

Step-by-Step Experimental Protocols

To ensure trustworthiness, every protocol must act as a self-validating system. The methodologies below detail the causality behind each experimental parameter.

Protocol A: High-Resolution HPLC-UV (Chromatographic Purity)

Causality: The basic primary amine of 2-(1H-indazol-7-yl)propan-2-amine (pKa ~9.5) will interact with residual silanols on standard silica-based C18 columns, causing severe peak tailing. To mitigate this, we utilize a low-pH mobile phase containing Trifluoroacetic acid (TFA), which acts as an ion-pairing agent and fully protonates the amine, ensuring sharp, symmetrical peaks.

  • System Suitability Testing (Self-Validation): Before analyzing the batch, inject a resolution mixture containing the target analyte and a structurally similar known impurity (e.g., 1H-indazole). The system is only valid if the Resolution factor ( Rs​ ) is > 2.0 and the tailing factor is < 1.5.

  • Sample Preparation: Dissolve 1.0 mg/mL of the sample in the initial mobile phase (95% A / 5% B) to prevent solvent-mismatch band broadening.

  • Chromatographic Conditions:

    • Column: End-capped C18 (150 mm × 4.6 mm, 3.5 µm).

    • Mobile Phase A: 0.1% TFA in LC-MS grade Water.

    • Mobile Phase B: 0.1% TFA in LC-MS grade Acetonitrile.

    • Gradient: 5% B to 95% B over 15 minutes, hold for 3 minutes, return to 5% B.

    • Flow Rate: 1.0 mL/min.

    • Detection: UV at 254 nm (optimal for the indazole chromophore).

  • Data Processing: Integrate all peaks with a signal-to-noise ratio > 10. Note: Because UV area percent lacks specificity for actual quantity, qNMR should be used to determine the Relative Response Factors (RRFs) for any major impurities[3].

Protocol B: Quantitative 1H NMR (Absolute Primary Purity)

Causality: qNMR is a primary ratio method. Unlike chromatographic techniques that rely on reference standards for each impurity, qNMR determines purity by comparing the integral of the analyte's NMR signal to a certified internal standard[1]. Because the integrated intensity of a proton resonance is directly proportional to the number of protons, it yields an absolute mass fraction[3].

  • T1 Relaxation Determination (Self-Validation): Perform an inversion-recovery experiment to determine the longitudinal relaxation time ( T1​ ) of both the analyte's target protons (e.g., the isolated aromatic protons of the indazole ring) and the internal standard.

  • Sample Preparation: Accurately weigh ~15 mg of 2-(1H-indazol-7-yl)propan-2-amine and ~5 mg of a certified reference material (CRM) Internal Standard (e.g., TraceCERT® Maleic Acid). Co-dissolve completely in 0.6 mL of DMSO- d6​ .

  • Acquisition Parameters:

    • Pulse Program: 90° single pulse experiment.

    • Relaxation Delay (D1): Must be set to at least 5 times the longest T1​ relaxation time to ensure complete magnetization recovery[1]. Failure to do this will result in artificially skewed integrals.

    • Number of Scans: 32 (or sufficient to achieve a Signal-to-Noise ratio > 250:1 for the target peaks).

  • Data Processing: Phase and baseline correct the spectrum manually. Integrate the distinct indazole proton signal and the maleic acid olefinic proton signal. Calculate absolute purity using the standard qNMR mass-balance equation.

Protocol C: Headspace GC-FID & Karl Fischer (Volatiles & Moisture)

Causality: Neither HPLC-UV nor qNMR is optimally sensitive for trace water or highly volatile synthesis solvents. These "invisible" impurities artificially inflate the apparent purity if not accounted for.

  • Moisture: Perform a volumetric Karl Fischer titration using 50 mg of the sample. Ensure the drift is stable (< 10 µ g/min ) before sample introduction.

  • Residual Solvents: Analyze via Headspace Gas Chromatography with Flame Ionization Detection (HS-GC-FID) using a DB-624 column. Heat the sample vial to 85°C for 20 minutes to drive volatile impurities (like isopropyl alcohol or ethyl acetate used during the synthesis of the propan-2-amine side chain) into the headspace before injection.

By integrating the area-percent data from HPLC (corrected via qNMR-derived RRFs) with the absolute assay from qNMR and the volatile/moisture deductions from thermal methods, scientists can confidently certify the purity of 2-(1H-indazol-7-yl)propan-2-amine for rigorous downstream applications.

References

  • [3] Relative Response Factor Determination by qNMR. Novatia, LLC.[Link]

  • [5] Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay: Miniperspective. PMC.[Link]

  • [4] Nitrosamine Reference Standard Qualification. ResolveMass Laboratories Inc.. [Link]

Sources

Safety & Regulatory Compliance

Safety

A Comprehensive Guide to the Safe Disposal of 2-(1H-indazol-7-yl)propan-2-amine

This guide provides drug development professionals, researchers, and scientists with essential, field-proven procedures for the safe and compliant disposal of 2-(1H-indazol-7-yl)propan-2-amine. Adherence to these protoco...

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Author: BenchChem Technical Support Team. Date: March 2026

This guide provides drug development professionals, researchers, and scientists with essential, field-proven procedures for the safe and compliant disposal of 2-(1H-indazol-7-yl)propan-2-amine. Adherence to these protocols is critical not only for regulatory compliance but also for ensuring the safety of laboratory personnel and minimizing environmental impact. The procedures outlined below are grounded in established safety principles and regulatory frameworks, providing a self-validating system for managing this chemical waste stream.

Hazard Identification and Immediate Risk Assessment

While a specific, publicly available Safety Data Sheet (SDS) for 2-(1H-indazol-7-yl)propan-2-amine is not readily found, its chemical structure—containing an indazole ring and a primary amine group—allows for a reliable hazard assessment based on analogous compounds and the known reactivity of amines. Amines are characteristically basic and can be irritants or corrosive.[1] Structurally related compounds often exhibit acute oral toxicity and cause serious skin and eye irritation.[2][3][4]

Therefore, 2-(1H-indazol-7-yl)propan-2-amine must be handled as a hazardous substance. The primary risks involve skin and eye contact, ingestion, and potential environmental toxicity if disposed of improperly.

Inferred Hazard Classification Summary

Hazard ClassCategoryPrecautionary Statement
Acute Toxicity, OralLikely Category 4 (Harmful)H302: Harmful if swallowed.[3][5]
Skin Corrosion/IrritationLikely Category 2 (Irritant)H315: Causes skin irritation.[2][3][4]
Serious Eye Damage/IrritationLikely Category 2A (Irritant)H319: Causes serious eye irritation.[2][3][4][6]

Pre-Disposal Safety: Personal Protective Equipment (PPE)

Before handling the chemical for disposal, all personnel must be equipped with the appropriate PPE. This is a non-negotiable first line of defense against chemical exposure.

PPE CategorySpecific RequirementsRationale
Hand Protection Chemical-resistant gloves (e.g., Nitrile).To prevent skin contact, as the substance is presumed to be a skin irritant.[7]
Eye Protection Safety glasses with side shields or chemical splash goggles.To protect against accidental splashes, which could cause serious eye irritation.[6][7]
Skin and Body A standard laboratory coat.To protect skin and clothing from contamination.[7]
Respiratory Use in a well-ventilated area or chemical fume hood.To avoid inhalation of any potential vapors or aerosols.

The Cardinal Rule: Waste Segregation

Proper segregation is the most critical step in preventing dangerous chemical reactions and ensuring compliant disposal.[8]

  • Do Not Mix: Never mix 2-(1H-indazol-7-yl)propan-2-amine waste with other chemical waste streams without first confirming compatibility.

  • Designate as a Basic, Non-Halogenated Organic: This compound should be collected in a waste stream designated for non-halogenated organic bases.

  • Incompatibility Alert: Keep this waste stream separate from acids, oxidizers, and halogenated solvents.[8][9] Mixing amines (bases) with acids can cause a violent exothermic reaction.

Step-by-Step Disposal Protocol

The disposal of 2-(1H-indazol-7-yl)propan-2-amine must follow a "cradle-to-grave" management approach as mandated by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[10]

Step 1: Select a Compatible Waste Container Choose a container made of a material compatible with organic amines, such as High-Density Polyethylene (HDPE).[11] The container must be in good condition, free of leaks, and have a secure, tight-fitting lid.[12]

Step 2: Accurate and Compliant Labeling All hazardous waste containers must be meticulously labeled from the moment waste is first added.[12] The label must include:

  • The words "HAZARDOUS WASTE" .[12]

  • The full chemical name: "2-(1H-indazol-7-yl)propan-2-amine" . Do not use abbreviations or chemical formulas.[8][13]

  • The approximate concentration and composition of all contents in the container.

  • The date accumulation started.

Step 3: Safe Accumulation and Storage Store the sealed waste container in a designated Satellite Accumulation Area (SAA) at or near the point of generation.[14][15] This area must:

  • Be under the control of the operator.

  • Be away from drains and incompatible chemicals.[6]

  • Utilize secondary containment (e.g., a larger, chemically-resistant tub) to contain any potential leaks.[14]

Step 4: Final Disposal Arrangement Once the container is full, or within institutional time limits (e.g., 180 days), arrange for its disposal.

  • Contact your EHS Office: Contact your institution's Environmental Health and Safety (EHS) department or equivalent authority to schedule a waste pickup.[7][14]

  • Use a Licensed Contractor: Disposal must be carried out by a licensed and permitted hazardous waste disposal company that has an EPA identification number.[10][16]

Step 5: Disposal of Empty Containers Empty containers that held 2-(1H-indazol-7-yl)propan-2-amine must be triple-rinsed with a suitable solvent (e.g., methanol or ethanol).[8] The rinsate must be collected and disposed of as hazardous chemical waste.[7] Only after this procedure can the defaced container be discarded as non-hazardous waste, pending institutional policy.[7][8]

Disposal Workflow Diagram

The following diagram outlines the decision-making process for the proper disposal of 2-(1H-indazol-7-yl)propan-2-amine waste.

G cluster_0 Phase 1: Generation & Characterization cluster_1 Phase 2: Segregation & Containerization cluster_2 Phase 3: Accumulation & Disposal cluster_3 Emergency Path Start Waste Generated: 2-(1H-indazol-7-yl)propan-2-amine Characterize Characterize Waste (Solid, Liquid, or Mixed?) Start->Characterize Spill Spill or Exposure Occurs Start->Spill Segregate Segregate as Non-Halogenated Organic Base Waste Characterize->Segregate Characterize->Spill Container Select Compatible Container (e.g., HDPE) Segregate->Container Label Label Container: 'HAZARDOUS WASTE' + Full Chemical Name + Date & Composition Container->Label Store Store Sealed Container in Designated Satellite Accumulation Area (SAA) with Secondary Containment Label->Store Pickup Contact EHS for Pickup by Licensed Waste Contractor Store->Pickup Emergency Follow Emergency Procedures: 1. Evacuate & Alert Supervisor 2. Consult SDS/EHS 3. Report Incident Spill->Emergency

Sources

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